2-(4-Fluorophenyl)acetic acid-d2

Core Science & Biosynthesis

In-Depth Technical Guide to the Physicochemical Properties of 2-(4-Fluorophenyl)acetic acid-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the core physicochemical properties of 2-(4-Fluorophenyl)acetic acid-d2. This deuterated analogue of 2-(4-Fluorophenyl)acetic acid is of significant interest to researchers, particularly in the fields of pharmacology and analytical chemistry, where it serves as a valuable internal standard for quantitative analysis by mass spectrometry. The incorporation of deuterium at the α-position of the carboxylic acid provides a distinct mass shift, enabling precise and accurate quantification of the non-deuterated parent compound in complex biological matrices. This guide details its fundamental chemical and physical characteristics, provides established experimental protocols for their determination, and illustrates its primary application in analytical workflows.

Physicochemical Properties

The physicochemical properties of 2-(4-Fluorophenyl)acetic acid-d2 are crucial for its handling, formulation, and application in experimental settings. While specific experimental data for the deuterated form is limited, the properties of its non-deuterated counterpart, 2-(4-Fluorophenyl)acetic acid, serve as a very close and reliable proxy due to the negligible impact of deuterium substitution on most non-vibrational properties.

Table 1: General and Physicochemical Properties of 2-(4-Fluorophenyl)acetic acid-d2 and its Non-Deuterated Analogue

Property	2-(4-Fluorophenyl)acetic acid-d2	2-(4-Fluorophenyl)acetic acid (Non-Deuterated Analogue)
Molecular Formula	C₈H₅D₂FO₂[1]	C₈H₇FO₂[2]
Molecular Weight	156.15 g/mol [1]	154.14 g/mol [2]
CAS Number	113715-48-3[1]	405-50-5[2]
Appearance	Typically a solid at room temperature[1]	White to off-white crystalline powder or flakes[3][4]
Melting Point	Not experimentally determined	81-83 °C[4][5]
Boiling Point	Not experimentally determined	164 °C at 2.25 torr[4]
pKa	Not experimentally determined	4.25 (at 25 °C)[4]
LogP (calculated)	1.452[1]	1.6[2]

Table 2: Solubility Profile

Solvent	Solubility
Water	Insoluble[4]
Ethanol	Moderately soluble[3]
Dimethyl Sulfoxide (DMSO)	Soluble/Miscible[1][6]

Experimental Protocols

The following sections detail standardized methodologies for the determination of key physicochemical properties. These protocols are generally applicable to aromatic carboxylic acids and can be readily adapted for 2-(4-Fluorophenyl)acetic acid-d2.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range (typically 0.5-1 °C) is characteristic of a pure compound.

Methodology: Capillary Melting Point Method

• Sample Preparation: A small amount of the dry, crystalline 2-(4-Fluorophenyl)acetic acid-d2 is finely powdered and packed into a capillary tube to a height of 2-3 mm.

• Apparatus: A calibrated melting point apparatus is used. The capillary tube is placed in the heating block of the apparatus.

• Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the temperature approaches the expected melting point.

• Observation: The temperature at which the first droplet of liquid is observed is recorded as the onset of melting. The temperature at which the last crystal melts is recorded as the completion of melting. The range between these two temperatures is the melting range.

• Purity Check: A broad melting range often indicates the presence of impurities.

pKa Determination

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. For a carboxylic acid like 2-(4-Fluorophenyl)acetic acid-d2, it quantifies its tendency to donate a proton.

Methodology: Potentiometric Titration

• Solution Preparation: A precisely weighed amount of 2-(4-Fluorophenyl)acetic acid-d2 is dissolved in a suitable solvent, typically a mixture of water and a co-solvent like ethanol to ensure solubility.

• Titration Setup: The solution is placed in a thermostatted beaker with a calibrated pH electrode and a magnetic stirrer.

• Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small, precise increments using a burette.

• Data Collection: The pH of the solution is recorded after each addition of the titrant, allowing the solution to equilibrate.

• Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point, which is the point where half of the acid has been neutralized. This corresponds to the inflection point of the titration curve.

Application as a Deuterated Internal Standard

The primary application of 2-(4-Fluorophenyl)acetic acid-d2 is as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS). Its chemical properties are nearly identical to the analyte of interest (2-(4-Fluorophenyl)acetic acid), but its increased mass allows for its differentiation by the mass spectrometer.

Experimental Workflow: Quantitative Analysis using a Deuterated Internal Standard

The following diagram illustrates the general workflow for using 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard in a typical bioanalytical LC-MS/MS assay.

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Protocol for Use in LC-MS/MS

• Preparation of Stock Solutions: Prepare individual stock solutions of 2-(4-Fluorophenyl)acetic acid (the analyte) and 2-(4-Fluorophenyl)acetic acid-d2 (the internal standard) in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Preparation of Working Solutions:

  • Calibration Standards: Prepare a series of calibration standards by spiking known amounts of the analyte stock solution into a blank biological matrix.

  • Internal Standard Spiking Solution: Prepare a working solution of the internal standard at a concentration that provides a stable and reproducible signal in the mass spectrometer.

• Sample Preparation:

  • To each calibration standard, quality control sample, and unknown biological sample, add a fixed volume of the internal standard spiking solution.

  • Perform sample extraction to remove proteins and other interferences. A common method is protein precipitation with a cold organic solvent (e.g., acetonitrile).

  • Centrifuge the samples and transfer the supernatant to a clean tube.

  • Evaporate the solvent under a stream of nitrogen and reconstitute the residue in the mobile phase.

• LC-MS/MS Analysis:

  • Inject the prepared samples onto a suitable liquid chromatography system (e.g., a C18 column) for separation.

  • The eluent is introduced into a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • Monitor specific precursor-to-product ion transitions for both the analyte and the internal standard.

• Data Analysis:

  • Integrate the chromatographic peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio of the analyte to the internal standard for all samples.

  • Construct a calibration curve by plotting the peak area ratio versus the known concentration of the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion

2-(4-Fluorophenyl)acetic acid-d2 is a crucial tool for researchers requiring precise quantification of its non-deuterated analogue. This guide has summarized its key physicochemical properties, drawing upon data from its parent compound. The provided experimental protocols offer a framework for the determination of these properties, and the detailed workflow for its use as an internal standard highlights its primary application in modern analytical chemistry. A thorough understanding of these characteristics is essential for the effective implementation of this deuterated standard in research and drug development.

References

• 1. 2-(4-Fluorophenyl)acetic acid-d2 (p-Fluorophenylacetic acid-d2) | Isotope-Labeled Compounds | 113715-48-3 | Invivochem [invivochem.com]
• 2. 2-(4-Fluorophenyl)acetic acid | C8H7FO2 | CID 9837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. 4-Fluorophenylacetic acid | 405-50-5 [chemicalbook.com]
• 5. 4-Fluorophenylacetic acid 98 405-50-5 [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]

An In-Depth Technical Guide to 2-(4-Fluorophenyl)acetic acid-d2 (CAS: 113715-48-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(4-Fluorophenyl)acetic acid-d2 (CAS Number: 113715-48-3), a deuterated stable isotope-labeled analog of 2-(4-Fluorophenyl)acetic acid. This document is intended for researchers in pharmacology, analytical chemistry, and drug metabolism and pharmacokinetics (DMPK) studies. It covers the physicochemical properties, potential synthesis routes, and detailed experimental protocols for its primary application as an internal standard in quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

2-(4-Fluorophenyl)acetic acid-d2, also known as p-Fluorophenylacetic acid-d2, is a synthetic compound where two hydrogen atoms on the alpha-carbon of the acetic acid moiety have been replaced with deuterium. This isotopic substitution makes it an ideal internal standard for quantitative analysis of its non-deuterated counterpart, 2-(4-fluorophenyl)acetic acid.[1][2][3] The non-labeled compound is a known metabolite of the antipsychotic drug pipamperone.[4] Stable isotope-labeled internal standards are crucial in modern bioanalytical assays, as they co-elute with the analyte and experience similar matrix effects and ionization suppression, thereby ensuring high accuracy and precision in quantification.[1][5] Deuteration can sometimes influence the pharmacokinetic and metabolic profiles of drugs, a factor to consider in drug development.[1][5]

Physicochemical Properties

The fundamental properties of 2-(4-Fluorophenyl)acetic acid-d2 are summarized in the table below, compiled from various commercial and database sources.

Property	Value	Source(s)
CAS Number	113715-48-3	[5][6]
Molecular Formula	C₈H₅D₂FO₂	[5][6]
Molecular Weight	~156.15 g/mol	[5][6]
Exact Mass	156.0556 Da	[6]
Appearance	Solid	[5]
SMILES	O=C(O)C([2H])(C1=CC=C(F)C=C1)[2H]	[5]
InChI Key	MGKPFALCNDRSQD-BFWBPSQCSA-N	[5]
IUPAC Name	2,2-dideuterio-2-(4-fluorophenyl)acetic acid	[6]

Synthesis and Manufacturing

Proposed Synthesis Protocol

This protocol is based on the method described by Wennerberg and Dreisch (2023) for the synthesis of α-deuterated carboxylic acids.[1][7] The key steps are the synthesis of a (4-fluorophenyl)malonic acid intermediate, followed by H/D exchange and decarboxylation in heavy water (D₂O).

Step 1: Synthesis of Diethyl (4-fluorophenyl)malonate

• In a round-bottom flask, sodium ethoxide is prepared by dissolving sodium metal in absolute ethanol.

• Diethyl malonate is added dropwise to the cooled sodium ethoxide solution.

• 1-Fluoro-4-iodobenzene and a copper(I) iodide catalyst are added, and the mixture is refluxed until the reaction is complete (monitored by TLC or GC-MS).

• After cooling, the reaction mixture is quenched with water and extracted with diethyl ether. The organic layers are combined, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to yield crude diethyl (4-fluorophenyl)malonate, which is then purified by vacuum distillation or column chromatography.

Step 2: Hydrolysis to (4-Fluorophenyl)malonic acid

• The purified diethyl (4-fluorophenyl)malonate is hydrolyzed by refluxing with an excess of potassium hydroxide in an ethanol/water mixture.

• After the reaction is complete, ethanol is removed under reduced pressure. The aqueous solution is washed with diethyl ether to remove any unreacted ester.

• The aqueous layer is acidified with concentrated hydrochloric acid to precipitate (4-fluorophenyl)malonic acid. The solid is collected by filtration, washed with cold water, and dried.

Step 3: Deuteration and Decarboxylation

• (4-Fluorophenyl)malonic acid is suspended in heavy water (D₂O).

• The mixture is heated to reflux. The acidic protons on the α-carbon readily exchange with deuterium from the D₂O. Concurrently, the malonic acid undergoes decarboxylation at elevated temperatures.

• The reaction is monitored for the cessation of CO₂ evolution.

• Upon completion, the mixture is cooled, and the resulting 2-(4-fluorophenyl)acetic acid-d2 is extracted with a suitable organic solvent (e.g., ethyl acetate).

• The organic extract is dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the final product. Purity is confirmed by NMR spectroscopy to verify the high level of deuterium incorporation at the α-position.[1]

Experimental Protocols: Application in Bioanalysis

The primary application of 2-(4-Fluorophenyl)acetic acid-d2 is as an internal standard (IS) for the accurate quantification of its non-deuterated analog in biological matrices.[2][3] The following protocol is a representative LC-MS/MS method for the analysis of 2-(4-fluorophenyl)acetic acid in human plasma, for which the deuterated standard is essential.

LC-MS/MS Quantification of 2-(4-Fluorophenyl)acetic acid in Human Plasma

Objective: To determine the concentration of 2-(4-fluorophenyl)acetic acid in human plasma samples using a validated LC-MS/MS method with 2-(4-fluorophenyl)acetic acid-d2 as the internal standard.

Materials:

• Analytes: 2-(4-Fluorophenyl)acetic acid, 2-(4-Fluorophenyl)acetic acid-d2 (IS)

• Reagents: Methanol (LC-MS grade), Acetonitrile (LC-MS grade), Formic acid (LC-MS grade), Deionized water (18.2 MΩ·cm), Human plasma (K₂EDTA)

• Equipment: Calibrated pipettes, Centrifuge, HPLC or UHPLC system, Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Procedure:

1. Preparation of Stock and Working Solutions:

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 2-(4-fluorophenyl)acetic acid and the IS in methanol to prepare individual stock solutions.

• Working Standard Solutions: Serially dilute the analyte stock solution with 50:50 (v/v) methanol:water to prepare calibration standards at concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (50 ng/mL): Dilute the IS stock solution with 50:50 (v/v) methanol:water.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (calibrator, quality control, or unknown), add 20 µL of the IS working solution (50 ng/mL).

• Vortex briefly.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean vial or 96-well plate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase A (see below).

3. LC-MS/MS Analysis:

• LC Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: Start at 10% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to 10% B and re-equilibrate for 1 minute.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative

  • MRM Transitions:

    • 2-(4-Fluorophenyl)acetic acid: Q1: 153.1 m/z → Q3: 109.1 m/z

    • 2-(4-Fluorophenyl)acetic acid-d2 (IS): Q1: 155.1 m/z → Q3: 111.1 m/z

  • Key Parameters: Optimize ion spray voltage, source temperature, and collision energy for maximum sensitivity.

4. Data Analysis and Quantification:

• Integrate the peak areas for both the analyte and the IS.

• Calculate the peak area ratio (Analyte Area / IS Area).

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted (1/x²) linear regression.

• Determine the concentration of the analyte in unknown samples by interpolating their peak area ratios from the calibration curve.

Signaling Pathways and Biological Activity

2-(4-Fluorophenyl)acetic acid-d2 is a synthetic, stable isotope-labeled compound designed for use as an analytical standard. As such, it is not intended for therapeutic use and is not expected to have any specific biological activity or to be involved in cellular signaling pathways. Its purpose is to mimic the analytical behavior of its non-deuterated analog during sample processing and analysis. The non-deuterated form, 2-(4-fluorophenyl)acetic acid, is a metabolite of the drug pipamperone and its biological effects would be related to the pharmacology of the parent drug.

Conclusion

2-(4-Fluorophenyl)acetic acid-d2 (CAS: 113715-48-3) is an essential tool for researchers in the pharmaceutical sciences. Its primary value lies in its application as a robust internal standard for the precise and accurate quantification of the pipamperone metabolite, 2-(4-fluorophenyl)acetic acid, in complex biological matrices. This guide has provided a detailed summary of its physicochemical properties, a plausible synthesis route, and a representative, detailed protocol for its use in a validated LC-MS/MS bioanalytical method. The methodologies and data presented herein should serve as a valuable resource for scientists engaged in drug metabolism, pharmacokinetics, and clinical pharmacology research.

References

• 1. Mass spectral characterization of urinary pipamperone metabolites and high-performance liquid chromatography assay for pipamperone plasma levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. lcms.cz [lcms.cz]
• 4. Multianalyte Approach—Including Automated Preparation of Calibrators—for Validated Quantification of 82 Drugs in Whole Blood by Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]

A Technical Guide to the Isotopic Purity of 2-(4-Fluorophenyl)acetic acid-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of 2-(4-Fluorophenyl)acetic acid-d2, a deuterated analog of the correspondingly named phenylacetic acid derivative. The incorporation of deuterium in place of hydrogen atoms at specific molecular positions is a critical strategy in drug discovery and development, often employed to modulate pharmacokinetic profiles and reduce metabolic liabilities. Ensuring the isotopic purity of such compounds is paramount for the reliability and reproducibility of preclinical and clinical studies. This document outlines the key analytical methodologies for determining isotopic purity, presents available quantitative data, and details relevant experimental protocols.

Introduction to Isotopic Purity

Isotopic purity, in the context of deuterated compounds, refers to the percentage of molecules in a sample that contain the desired number of deuterium atoms at the specified positions. It is a crucial quality attribute, as the presence of incompletely deuterated or non-deuterated species can impact the compound's therapeutic efficacy and safety profile. The determination of isotopic purity involves sophisticated analytical techniques capable of differentiating between isotopologues—molecules that are chemically identical but differ in their isotopic composition.

Quantitative Data on Isotopic Purity

The isotopic enrichment of commercially available 2-(4-Fluorophenyl)acetic acid-d2 can vary between batches and suppliers. It is essential to consult the certificate of analysis for specific quantitative data. One known supplier reports the following isotopic enrichment for their product:

Compound	Supplier	Isotopic Enrichment
(4-Fluorophenyl)acetic-alpha,alpha-d2 Acid	CDN Isotopes	98 atom % D

Note: This value represents the percentage of deuterium at the specified alpha-positions of the acetic acid moiety. The presence of other isotopologues (d0 and d1) is expected.

Analytical Methodologies for Isotopic Purity Determination

The two primary techniques for the determination of isotopic purity of deuterated compounds are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is a powerful tool for assessing isotopic purity due to its high sensitivity and ability to resolve ions with very small mass differences.[1][2]

Experimental Protocol: Isotopic Purity by HRMS

• Sample Preparation:

  • Prepare a stock solution of 2-(4-Fluorophenyl)acetic acid-d2 in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

  • Prepare a dilute working solution (e.g., 1 µg/mL) from the stock solution using the same solvent.

  • Prepare a corresponding solution of the non-deuterated standard, 2-(4-Fluorophenyl)acetic acid, for comparison.

• Instrumentation and Analysis:

  • Utilize a high-resolution mass spectrometer, such as an Orbitrap or a Time-of-Flight (TOF) instrument, coupled to an appropriate ionization source (e.g., Electrospray Ionization - ESI).

  • Infuse the sample solution directly into the mass spectrometer or inject it via a liquid chromatography system.

  • Acquire full-scan mass spectra in the appropriate mass range to encompass the molecular ions of the d0, d1, and d2 isotopologues.

  • Ensure the mass spectrometer is properly calibrated to achieve high mass accuracy.

• Data Analysis:

  • Identify the monoisotopic peaks corresponding to the non-deuterated (d0), singly deuterated (d1), and doubly deuterated (d2) forms of the molecule.

  • Extract the ion intensities for each isotopologue.

  • Calculate the isotopic purity using the following formula:

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly a combination of ¹H (proton) and ²H (deuterium) NMR, provides detailed information about the location and extent of deuteration.[3]

Experimental Protocol: Isotopic Purity by ¹H and ²H NMR

• Sample Preparation:

  • Accurately weigh and dissolve a sample of 2-(4-Fluorophenyl)acetic acid-d2 in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) that does not have signals overlapping with the analyte signals.

  • Add a known amount of an internal standard with a well-resolved signal for quantitative analysis.

• ¹H NMR Analysis:

  • Acquire a quantitative ¹H NMR spectrum.

  • Integrate the signal corresponding to the residual protons at the alpha-position of the acetic acid moiety.

  • Compare this integral to the integral of a signal from a non-deuterated position within the molecule (e.g., the aromatic protons) or the internal standard to determine the percentage of non-deuterated and partially deuterated species.

• ²H NMR Analysis:

  • Acquire a ²H NMR spectrum.

  • The presence of a signal at the chemical shift corresponding to the alpha-position confirms the incorporation of deuterium.

  • The integral of this signal can be used to quantify the amount of deuterated compound present.

• Data Analysis:

  • By combining the data from ¹H and ²H NMR, a comprehensive assessment of the isotopic distribution can be achieved.

Synthesis of 2-(4-Fluorophenyl)acetic acid-d2

While specific synthesis protocols for the d2 variant are proprietary, a plausible route involves the deuteration of a suitable precursor. Late-stage C-H deuteration of phenylacetic acid derivatives has been reported and can be adapted for this purpose. A general approach could involve a palladium-catalyzed hydrogen isotope exchange (HIE) using a deuterium source like D₂O or D₂ gas.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the analytical procedures for determining the isotopic purity of 2-(4-Fluorophenyl)acetic acid-d2.

Caption: Workflow for Isotopic Purity Determination by HRMS.

Caption: Workflow for Isotopic Purity Determination by NMR.

Conclusion

The determination of the isotopic purity of 2-(4-Fluorophenyl)acetic acid-d2 is a critical step in its use for research and drug development. Both high-resolution mass spectrometry and NMR spectroscopy offer robust and reliable methods for quantifying the degree of deuteration. Adherence to detailed experimental protocols and careful data analysis are essential for obtaining accurate and reproducible results, thereby ensuring the quality and integrity of studies utilizing this deuterated compound.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of 2-(4-Fluorophenyl)acetic acid-d2 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-(4-Fluorophenyl)acetic acid-d2. Due to the limited availability of specific quantitative solubility data for the deuterated form, this document leverages data from its non-deuterated analog, 2-(4-Fluorophenyl)acetic acid, to provide a foundational understanding. The principles of solubility and the impact of deuteration are discussed, followed by a detailed experimental protocol for solubility determination.

Introduction to 2-(4-Fluorophenyl)acetic acid-d2 and its Solubility

2-(4-Fluorophenyl)acetic acid-d2 is a deuterated form of 2-(4-Fluorophenyl)acetic acid, a compound of interest in pharmaceutical research. The replacement of hydrogen atoms with deuterium at the alpha-position of the carboxylic acid can influence the compound's metabolic stability and pharmacokinetic profile. Understanding its solubility in various organic solvents is crucial for formulation development, analytical method development, and various in vitro and in vivo studies.

The general principle of "like dissolves like" governs the solubility of organic compounds. Polar compounds tend to dissolve in polar solvents, while non-polar compounds are more soluble in non-polar solvents. 2-(4-Fluorophenyl)acetic acid possesses both a polar carboxylic acid group and a less polar fluorophenyl ring, giving it a mixed polarity.

The effect of deuteration on solubility is generally considered to be minor. However, differences in hydrogen bonding, polarity, and the acidity of the deuterated solvent can sometimes lead to slight variations in solubility compared to the non-deuterated counterpart.

Solubility Profile

Disclaimer: The following table summarizes the qualitative solubility of 2-(4-Fluorophenyl)acetic acid . It is anticipated that 2-(4-Fluorophenyl)acetic acid-d2 will exhibit a similar solubility profile.

Solvent Class	Solvent	Qualitative Solubility	Rationale
Polar Protic	Water	Moderately Soluble	The carboxylic acid group can form hydrogen bonds with water molecules, facilitating dissolution.[1]
Ethanol	Moderately Soluble	Ethanol's polarity and ability to act as both a hydrogen bond donor and acceptor allow for favorable interactions with the solute.[1]
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	Likely Soluble	DMSO is a strong polar aprotic solvent capable of dissolving a wide range of organic compounds.
Acetone	Likely Soluble	Acetone's moderate polarity should allow for the dissolution of the compound.
Non-Polar	Hexane	Insoluble	The significant difference in polarity between the non-polar hexane and the polar carboxylic acid group leads to poor solubility.[1]
Benzene	Insoluble	Similar to hexane, the non-polar nature of benzene results in poor solvation of the polar solute.[1]

Experimental Protocol for Solubility Determination: Shake-Flask Method

The shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a compound in a specific solvent.

3.1. Materials

• 2-(4-Fluorophenyl)acetic acid-d2

• Selected organic solvents (e.g., ethanol, acetonitrile, ethyl acetate, hexane)

• Analytical balance

• Vials with screw caps

• Orbital shaker or rotator

• Constant temperature incubator or water bath

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

3.2. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 2-(4-Fluorophenyl)acetic acid-d2 to a vial containing a known volume of the selected organic solvent. The excess solid should be clearly visible.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in an orbital shaker within a constant temperature incubator (e.g., 25 °C or 37 °C).

  • Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand undisturbed for a short time to let the excess solid settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved solid particles.

• Analysis:

  • Prepare a series of standard solutions of 2-(4-Fluorophenyl)acetic acid-d2 of known concentrations in the same solvent.

  • Analyze both the filtered sample and the standard solutions using a validated HPLC method.

  • Construct a calibration curve by plotting the peak area (or height) of the standards against their known concentrations.

  • Determine the concentration of 2-(4-Fluorophenyl)acetic acid-d2 in the filtered sample by interpolating its peak area from the calibration curve.

3.3. Data Reporting The solubility is typically reported in units of mg/mL or mol/L at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the shake-flask method for determining the solubility of 2-(4-Fluorophenyl)acetic acid-d2.

Caption: Workflow for solubility determination using the shake-flask method.

References

• 1. solubilityofthings.com [solubilityofthings.com]

An In-depth Technical Guide to the Mass Spectrum of 2-(4-Fluorophenyl)acetic acid-d2

This technical guide provides a comprehensive overview of the mass spectrum of 2-(4-Fluorophenyl)acetic acid-d2, tailored for researchers, scientists, and drug development professionals. This document details the predicted mass spectral data, a representative experimental protocol for its acquisition, and visualizations of the analytical workflow and fragmentation pathways.

Introduction

2-(4-Fluorophenyl)acetic acid-d2 is the deuterium-labeled form of 2-(4-Fluorophenyl)acetic acid. Deuterated compounds are crucial in various research and development applications, particularly as internal standards in quantitative mass spectrometry-based assays due to their similar chemical properties to the unlabeled counterparts but distinct mass. Understanding the mass spectrum of this compound is essential for its proper identification and utilization in experimental settings.

Predicted Mass Spectrum Data

The introduction of two deuterium atoms on the alpha-carbon of the acetic acid side chain results in a predictable shift in the mass-to-charge ratio (m/z) of the molecular ion and fragments containing this labeled position. Based on the known fragmentation patterns of phenylacetic acids, the following table summarizes the expected quantitative data for the electron ionization (EI) mass spectrum of 2-(4-Fluorophenyl)acetic acid-d2.

m/z	Predicted Fragment Ion	Interpretation	Relative Abundance
156	[C8H5D2FO2]+•	Molecular Ion (M+)	Moderate
111	[C7H4D2F]+	Loss of the carboxyl group (-COOH)	High
95	[C6H4F]+	4-fluorophenyl cation	Moderate

Experimental Protocols

Objective: To acquire the electron ionization (EI) mass spectrum of 2-(4-Fluorophenyl)acetic acid-d2.

1. Sample Preparation (Derivatization):

To enhance volatility and improve chromatographic peak shape, derivatization of the carboxylic acid group is often necessary for GC-MS analysis. Methylation is a common approach.

• Reagents: Methanolic HCl (3N) or Diazomethane solution, Ethyl acetate (GC grade), Anhydrous Sodium Sulfate.

• Procedure:

  • Dissolve approximately 1 mg of 2-(4-Fluorophenyl)acetic acid-d2 in 1 mL of ethyl acetate.

  • Add 200 µL of 3N methanolic HCl.

  • Cap the vial and heat at 60°C for 30 minutes.

  • Alternatively, for a rapid and quantitative methylation, slowly add a freshly prepared ethereal solution of diazomethane to the sample solution until a faint yellow color persists. (Caution: Diazomethane is highly toxic and explosive. This procedure should only be performed by trained personnel in a well-ventilated fume hood).

  • After the reaction is complete, evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of ethyl acetate (e.g., 1 mL) for GC-MS analysis.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Instrumentation: A standard GC-MS system equipped with an electron ionization (EI) source.

• GC Conditions:

  • Column: HP-5MS (or equivalent), 30 m x 0.25 mm i.d., 0.25 µm film thickness.

  • Injector Temperature: 250°C.

  • Injection Mode: Splitless (or split, depending on concentration).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Final hold: 5 minutes at 280°C.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-400.

  • Scan Rate: 2 scans/second.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the GC-MS analysis of 2-(4-Fluorophenyl)acetic acid-d2.

GC-MS Analysis Workflow

Predicted Fragmentation Pathway

The diagram below illustrates the primary predicted fragmentation pathway of 2-(4-Fluorophenyl)acetic acid-d2 under electron ionization.

Predicted Fragmentation of 2-(4-Fluorophenyl)acetic acid-d2

An In-depth Technical Guide to 2-(4-Fluorophenyl)acetic acid-d2: Properties, Synthesis, and Application in Bioanalytical Methods

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(4-Fluorophenyl)acetic acid-d2, a deuterated form of 2-(4-Fluorophenyl)acetic acid. This document details its physicochemical properties, outlines a general synthetic approach, and extensively describes its critical role as an internal standard in pharmacokinetic (PK) and bioanalytical studies.

Core Physicochemical Properties

The incorporation of deuterium atoms into the structure of 2-(4-Fluorophenyl)acetic acid results in a molecule with a higher molecular weight than its non-deuterated counterpart. This mass difference is the fundamental principle enabling its use in mass spectrometry-based quantitative analysis. The key quantitative data for both the deuterated and non-deuterated forms are summarized below for direct comparison.

Property	2-(4-Fluorophenyl)acetic acid-d2	2-(4-Fluorophenyl)acetic acid
Molecular Formula	C₈H₅D₂FO₂[1]	C₈H₇FO₂[2]
Molecular Weight	156.15 g/mol [1]	154.14 g/mol [2]
Exact Mass	156.056 Da[1]	154.043 Da
CAS Number	113715-48-3[1]	405-50-5[2]

Synthesis of 2-(4-Fluorophenyl)acetic acid-d2

General Synthetic Approach:

The synthesis of 2-(4-Fluorophenyl)acetic acid can be achieved through various methods, one common approach involves the hydrolysis of a corresponding ester, such as methyl 4-fluorophenylacetate. To introduce the deuterium atoms at the alpha-position to the carboxylic acid, a base-catalyzed exchange reaction in a deuterated solvent can be employed.

Illustrative Experimental Protocol (Adaptable for Deuteration):

• Ester Hydrolysis: To a solution of methyl 4-fluorophenylacetate in a suitable solvent (e.g., a mixture of methanol and water), a base such as sodium hydroxide is added. The reaction mixture is stirred at an elevated temperature (e.g., 60°C) for a sufficient period to ensure complete hydrolysis of the ester.

• Deuterium Exchange: To achieve deuteration, the hydrolysis can be performed in a deuterated solvent system, such as D₂O with NaOD. The reaction would be carried out under conditions that facilitate the enolization of the intermediate carboxylate, allowing for the exchange of the alpha-protons with deuterium from the solvent.

• Acidification and Isolation: After the reaction is complete, the mixture is cooled and then acidified with a strong acid, such as concentrated hydrochloric acid, to a pH of approximately 1. This protonates (or deuterates) the carboxylate to form the carboxylic acid.

• Purification: The resulting precipitate, 2-(4-Fluorophenyl)acetic acid-d2, is then isolated by filtration. Further purification can be achieved by recrystallization from an appropriate solvent system to yield the final product of high purity.

Application in Bioanalytical Methods and Pharmacokinetic Studies

The primary application of 2-(4-Fluorophenyl)acetic acid-d2 is as an internal standard (IS) for the quantitative analysis of 2-(4-Fluorophenyl)acetic acid or other structurally similar analytes in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is considered the gold standard in bioanalysis due to its ability to accurately correct for variability during sample preparation and analysis.

Experimental Protocol: Bioanalytical Method for Quantification in Plasma

This protocol outlines a typical workflow for the quantification of a drug candidate in plasma samples from a pharmacokinetic study, using 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard.

1. Preparation of Stock and Working Solutions:

• Prepare a primary stock solution of the analyte (non-deuterated drug) and the internal standard (2-(4-Fluorophenyl)acetic acid-d2) in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.
• From the primary stock solutions, prepare a series of working solutions for the calibration curve and quality control (QC) samples by serial dilution.
• Prepare a working solution of the internal standard at a concentration that provides an adequate response in the LC-MS/MS system.

2. Sample Preparation (Protein Precipitation):

• Aliquot a known volume (e.g., 100 µL) of plasma samples (calibration standards, QCs, and unknown study samples) into microcentrifuge tubes.
• Add a precise volume of the internal standard working solution to all tubes except for the blank matrix samples.
• Add a protein precipitation agent, such as acetonitrile (typically in a 3:1 or 4:1 ratio to the plasma volume), to each tube.
• Vortex the samples vigorously for 1-2 minutes to ensure thorough mixing and protein precipitation.
• Centrifuge the samples at high speed (e.g., >10,000 x g) for 10-15 minutes to pellet the precipitated proteins.
• Carefully transfer the supernatant to a clean set of tubes or a 96-well plate for analysis.

3. LC-MS/MS Analysis:

• Inject a small volume of the prepared supernatant onto an appropriate HPLC or UHPLC column (e.g., a C18 reversed-phase column).
• The analyte and the internal standard will co-elute from the column and enter the mass spectrometer.
• The mass spectrometer, operating in Multiple Reaction Monitoring (MRM) mode, will detect the specific mass transitions for both the analyte and the deuterated internal standard.
• The ratio of the peak area of the analyte to the peak area of the internal standard is used to construct the calibration curve and to quantify the analyte concentration in the unknown samples.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow of a bioanalytical method using a deuterated internal standard for a pharmacokinetic study.

Bioanalytical Workflow for a Pharmacokinetic Study.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Stability and Storage of Deuterated Phenylacetic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for deuterated phenylacetic acid. Given the critical role of isotopically labeled compounds in pharmaceutical research and development, understanding their stability profile is paramount for ensuring data integrity and product efficacy. This document synthesizes available information on the chemical properties, potential degradation pathways, and analytical methodologies pertinent to deuterated phenylacetic acid.

Chemical Properties and Intrinsic Stability

Deuterated phenylacetic acid, an isotopologue of phenylacetic acid, is a white solid at room temperature.[1] The replacement of one or more hydrogen atoms with deuterium atoms can, in some instances, enhance the metabolic stability of the molecule due to the kinetic isotope effect. However, the intrinsic chemical stability is largely governed by the phenylacetic acid molecular structure.

Phenylacetic acid is generally considered stable under standard storage conditions.[2][3] However, it is incompatible with strong oxidizing agents.[2] The stability of deuterated compounds is also influenced by factors such as temperature, light, and moisture. For instance, one supplier of phenylacetic acid (phenyl-D₅, 98%) recommends storing the compound at room temperature away from light and moisture.

Table 1: Physicochemical Properties of Phenylacetic Acid

Property	Value	Reference
Molecular Formula	C₈H₈O₂	[2]
Molecular Weight	136.15 g/mol	[2]
Melting Point	76-78 °C	[2]
Boiling Point	265 °C	[2]
Water Solubility	15 g/L (at 20 °C)	[4]
pKa	4.28 (at 18 °C)	[4]

Quantitative Stability Data

A comprehensive search of publicly available literature did not yield specific quantitative stability data for deuterated phenylacetic acid under various stress conditions. Such studies, which would detail the percentage of degradation over time at different temperatures, humidity levels, and light exposures, are typically conducted by manufacturers as part of their internal quality control and product characterization processes.

In the absence of specific data for the deuterated compound, the stability profile of non-deuterated phenylacetic acid can serve as a primary reference. It is anticipated that the degradation pathways and kinetics will be similar, although the rate of degradation at specific sites of deuteration might be slower due to the kinetic isotope effect.

The following tables are presented as templates for how such quantitative data would be structured. Researchers are strongly encouraged to perform their own stability studies or request detailed stability data from the supplier.

Table 2: Illustrative Long-Term Stability Data for Deuterated Phenylacetic Acid (Solid State)

Storage Condition	Timepoint (Months)	Assay (% of Initial)	Total Degradants (%)
25°C / 60% RH	0	Data not available	Data not available
3	Data not available	Data not available
6	Data not available	Data not available
12	Data not available	Data not available
30°C / 65% RH	0	Data not available	Data not available
3	Data not available	Data not available
6	Data not available	Data not available
12	Data not available	Data not available

Table 3: Illustrative Accelerated Stability Data for Deuterated Phenylacetic Acid (Solid State)

Storage Condition	Timepoint (Months)	Assay (% of Initial)	Total Degradants (%)
40°C / 75% RH	0	Data not available	Data not available
1	Data not available	Data not available
3	Data not available	Data not available
6	Data not available	Data not available

Potential Degradation Pathways

The degradation of phenylacetic acid can occur through several mechanisms, including oxidation and decarboxylation. In biological systems, it is catabolized through a complex enzymatic pathway.[5] Under stress conditions, such as exposure to strong oxidizing agents or high temperatures, other degradation routes may become significant.

One identified degradation pathway for phenylalanine, a precursor to phenylacetic acid, in the presence of lipid hydroperoxides involves the formation of phenylacetic acid and benzaldehyde.[6][7] This suggests that oxidative stress can lead to the degradation of the phenylacetic acid side chain.

Below is a conceptual diagram illustrating potential degradation pathways.

Caption: Potential degradation pathways of phenylacetic acid under various stress conditions.

Experimental Protocols

The following are detailed methodologies for key experiments to assess the stability of deuterated phenylacetic acid. These protocols are based on established guidelines for stability and forced degradation studies.

Long-Term and Accelerated Stability Study

Objective: To evaluate the stability of solid deuterated phenylacetic acid under recommended and accelerated storage conditions.

Methodology:

• Sample Preparation: Place accurately weighed samples of deuterated phenylacetic acid in appropriate containers (e.g., amber glass vials with inert caps).

• Storage Conditions:

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH

  • Intermediate: 30°C ± 2°C / 65% RH ± 5% RH

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

• Timepoints:

  • Long-Term: 0, 3, 6, 9, 12, 18, 24, and 36 months.

  • Accelerated: 0, 1, 2, 3, and 6 months.

• Analysis: At each timepoint, withdraw samples and analyze for:

  • Appearance: Visual inspection for any changes in physical state or color.

  • Purity and Degradation Products: Using a stability-indicating HPLC or LC-MS/MS method (see Section 4.3).

  • Isotopic Purity: Using mass spectrometry to ensure the deuterium label remains intact.

Forced Degradation Studies

Objective: To identify potential degradation products and pathways under various stress conditions.

Methodology:

• Acid Hydrolysis: Dissolve the compound in 0.1 M HCl and heat at 60-80°C for a specified period (e.g., 24, 48 hours).

• Base Hydrolysis: Dissolve the compound in 0.1 M NaOH and heat at 60-80°C for a specified period.

• Oxidative Degradation: Dissolve the compound in a solution of 3-30% hydrogen peroxide and keep at room temperature for a specified period.

• Thermal Degradation: Heat the solid compound at a high temperature (e.g., 105°C) for a specified period.

• Photostability: Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter.

• Analysis: Analyze the stressed samples using a suitable analytical method (e.g., HPLC, LC-MS/MS) to identify and quantify any degradation products.

Analytical Method for Purity and Degradation Product Determination

Objective: To quantify the amount of intact deuterated phenylacetic acid and any degradation products.

Methodology (Example HPLC Method):

• Column: Ascentis C18, 15 cm x 4.6 mm I.D., 5 µm particles.

• Mobile Phase: A mixture of 20 mM phosphoric acid and acetonitrile (e.g., 75:25 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Detector: UV at 215 nm.

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve the sample in a suitable solvent mixture (e.g., water:acetonitrile:methanol, 75:20:5 v/v/v).

Methodology (Example LC-MS/MS Method): [8][9]

• Chromatography: Utilize a suitable reversed-phase column with a gradient elution of water and an organic solvent (e.g., acetonitrile or methanol), both containing a small amount of an acid (e.g., formic acid) to improve peak shape.

• Mass Spectrometry: Employ a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in negative ion mode.

• Detection: Use multiple reaction monitoring (MRM) for the specific transitions of deuterated phenylacetic acid and any identified degradation products. Deuterated internal standards can be used for accurate quantification.[9]

Recommended Storage Conditions

Based on the available information for phenylacetic acid and its deuterated analogues, the following storage conditions are recommended for solid deuterated phenylacetic acid:

• Temperature: Room temperature (20-25°C).

• Light: Protect from light. Store in amber or opaque containers.

• Moisture: Store in a dry place. Keep containers tightly sealed to prevent moisture ingress.

• Incompatibilities: Avoid storage with strong oxidizing agents.[2]

For solutions of deuterated phenylacetic acid, storage at refrigerated (2-8°C) or frozen (-20°C) temperatures is advisable to minimize degradation, especially for long-term storage. The stability in solution will be dependent on the solvent and pH.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate a typical workflow for stability testing and the known catabolic pathway of phenylacetic acid.

Caption: A typical workflow for conducting stability studies of a drug substance.

Caption: Simplified bacterial catabolic pathway of phenylacetic acid.[10][11]

Conclusion

References

• 1. Phenylacetic acid - Wikipedia [en.wikipedia.org]
• 2. 103-82-2 CAS MSDS (Phenylacetic acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Phenylacetic Acid | C8H8O2 | CID 999 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Phenylacetic acid CAS#: 103-82-2 [chemicalbook.com]
• 5. The Phenylacetic Acid Catabolic Pathway Regulates Antibiotic and Oxidative Stress Responses in Acinetobacter - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Formation of phenylacetic acid and benzaldehyde by degradation of phenylalanine in the presence of lipid hydroperoxides: New routes in the amino acid degradation pathways initiated by lipid oxidation products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Determination of phenylbutyric acid and its metabolite phenylacetic acid in different tissues of mouse by liquid chromatography with tandem mass spectrometry and its application in drug tissue distribution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Progress in structural and functional study of the bacterial phenylacetic acid catabolic pathway, its role in pathogenicity and antibiotic resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Commercial Suppliers and Technical Guide for 2-(4-Fluorophenyl)acetic acid-d2

For researchers, scientists, and drug development professionals utilizing 2-(4-Fluorophenyl)acetic acid-d2, this guide provides a comprehensive overview of commercial suppliers, key technical data, and a detailed experimental protocol for its application as an internal standard in quantitative analysis.

Introduction

2-(4-Fluorophenyl)acetic acid-d2 is the deuterium-labeled analogue of 2-(4-Fluorophenyl)acetic acid. Its near-identical physicochemical properties to the unlabeled compound, combined with a distinct mass difference, make it an ideal internal standard for isotope dilution mass spectrometry (IDMS).[1] This technique is the gold standard for quantitative analysis by liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), offering high accuracy and precision by correcting for variations during sample preparation and analysis.[1][2] Deuterated standards are crucial in pharmacokinetic and metabolic studies of drug candidates.[2]

Commercial Suppliers and Product Specifications

Several commercial suppliers offer 2-(4-Fluorophenyl)acetic acid-d2. The following table summarizes key quantitative data and product information from a selection of these vendors.

Supplier	Catalog Number	Purity	Isotopic Enrichment	Molecular Formula	CAS Number
MedChemExpress	HY-W001955S	Not specified	Not specified	C₈H₅D₂FO₂	113715-48-3
Invivochem	V63680	≥98%	Not specified	C₈H₅D₂FO₂	113715-48-3
CDN Isotopes	D-7230	Not specified	98 atom % D	C₈H₅D₂FO₂	Not specified
Gentaur	804-HY-W001955S	Not specified	Not specified	C₈H₅D₂FO₂	113715-48-3

Note: Data is subject to batch-to-batch variability. Please refer to the Certificate of Analysis for lot-specific information.

Physicochemical Properties

Property	Value	Source
Molecular Weight	156.15 g/mol	Invivochem[3]
Exact Mass	156.056	Invivochem[3]
Appearance	Solid	Invivochem[3]
LogP	1.452	Invivochem[3]
Hydrogen Bond Donor Count	1	Invivochem[3]
Hydrogen Bond Acceptor Count	3	Invivochem[3]
Rotatable Bond Count	2	Invivochem[3]

Experimental Protocol: Quantitative Analysis using LC-MS

This protocol provides a detailed methodology for the use of 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard for the quantification of 2-(4-Fluorophenyl)acetic acid in a biological matrix (e.g., plasma).

Preparation of Stock and Working Solutions[1]

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 2-(4-Fluorophenyl)acetic acid and dissolve it in 1 mL of a suitable organic solvent (e.g., methanol or acetonitrile).

• Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 2-(4-Fluorophenyl)acetic acid-d2 and dissolve it in 1 mL of the same organic solvent.

• Calibration Curve Working Solutions: Prepare a series of working standard solutions by performing serial dilutions of the analyte stock solution. These will be used to construct the calibration curve.

• Internal Standard Spiking Solution: Prepare a working solution of the deuterated internal standard at a concentration that provides a stable and robust signal in the mass spectrometer. This concentration should be kept consistent across all samples, calibrators, and quality controls.

Sample Preparation

• Thaw biological samples (e.g., plasma), calibration standards, and quality control samples.

• To a 100 µL aliquot of each sample, add a fixed volume of the Internal Standard Spiking Solution.

• Perform protein precipitation by adding 300 µL of ice-cold acetonitrile.

• Vortex mix for 1 minute to ensure thorough mixing and precipitation.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable volume of the mobile phase for LC-MS analysis.

LC-MS Analysis

• Liquid Chromatography (LC):

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Analyte (2-(4-Fluorophenyl)acetic acid): Monitor the transition from the precursor ion (m/z) to a specific product ion.

    • Internal Standard (2-(4-Fluorophenyl)acetic acid-d2): Monitor the transition from the deuterated precursor ion (m/z) to the corresponding product ion.

Data Processing and Quantification[1]

• Peak Integration: Integrate the peak areas for the specified MRM transitions of both the analyte and the internal standard.

• Response Ratio Calculation: For each sample, calculate the ratio of the analyte peak area to the internal standard peak area.

• Calibration Curve Construction: Plot the response ratios of the calibration standards against their known concentrations. Perform a linear regression analysis to determine the calibration curve.

• Quantification: Determine the concentration of the analyte in the unknown samples by interpolating their response ratios from the calibration curve.

Visualizations

Experimental Workflow for Quantitative Analysis

Caption: Workflow for quantitative analysis using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 2-(4-Fluorophenyl)acetic acid-d2 (p-Fluorophenylacetic acid-d2) | Isotope-Labeled Compounds | 113715-48-3 | Invivochem [invivochem.com]

Synthesis and Characterization of 2-(4-Fluorophenyl)acetic acid-d2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 2-(4-Fluorophenyl)acetic acid-d2. This deuterated analog of 2-(4-Fluorophenyl)acetic acid is a valuable tool in pharmaceutical research, primarily utilized as an internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] Its application also extends to tracer studies in drug metabolism and pharmacokinetic research, where the deuterium labeling can help elucidate metabolic pathways and improve pharmacokinetic profiles.[1][2][3]

Synthesis

The synthesis of 2-(4-Fluorophenyl)acetic acid-d2 is achieved through a base-catalyzed deuterium exchange reaction at the α-position of the carboxylic acid. This method leverages the acidity of the α-protons, which are readily abstracted by a base to form a carbanion that is subsequently quenched by a deuterium source.

Synthetic Pathway

The overall synthetic scheme is a straightforward one-step process from the commercially available non-deuterated starting material.

A diagram illustrating the synthesis of 2-(4-Fluorophenyl)acetic acid-d2.

Experimental Protocol

Materials:

• 2-(4-Fluorophenyl)acetic acid

• Deuterium oxide (D₂O, 99.8 atom % D)

• Sodium metal (Na) or Sodium deuteroxide (NaOD)

• Diethyl ether (anhydrous)

• 2 M Hydrochloric acid (HCl)

• Saturated sodium chloride solution (Brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation of Sodium Deuteroxide (if not commercially available): In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), carefully add small pieces of sodium metal to an excess of deuterium oxide at 0 °C. The reaction is exothermic and produces deuterium gas. Allow the reaction to proceed until all the sodium has reacted to form a solution of sodium deuteroxide in D₂O.

• Deuterium Exchange: To the solution of sodium deuteroxide in D₂O, add 2-(4-Fluorophenyl)acetic acid.

• Reaction: Heat the reaction mixture to reflux and stir for 12-24 hours. The progress of the deuteration can be monitored by ¹H NMR by observing the disappearance of the signal corresponding to the α-protons.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully acidify the mixture to pH ~2 with 2 M HCl.

  • Extract the product into diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with brine (2 x 30 mL).

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: The crude 2-(4-Fluorophenyl)acetic acid-d2 can be purified by recrystallization from a suitable solvent system (e.g., toluene/hexanes) to afford the final product as a white solid.

Characterization

The successful synthesis of 2-(4-Fluorophenyl)acetic acid-d2 is confirmed through a combination of spectroscopic techniques.

Experimental Workflow for Characterization

Workflow for the characterization of 2-(4-Fluorophenyl)acetic acid-d2.

Spectroscopic Data

The following tables summarize the expected and reported characterization data for 2-(4-Fluorophenyl)acetic acid-d2 and its non-deuterated precursor for comparison.

Table 1: Physicochemical Properties

Property	2-(4-Fluorophenyl)acetic acid	2-(4-Fluorophenyl)acetic acid-d2	Reference
Molecular Formula	C₈H₇FO₂	C₈H₅D₂FO₂	[3][4]
Molecular Weight	154.14 g/mol	156.15 g/mol	[3][4]
CAS Number	405-50-5	113715-48-3	[2][3]
Melting Point	81-83 °C	Expected to be similar to the non-deuterated form	[5]
Appearance	White solid	White solid	[3]

Table 2: ¹H NMR Spectroscopy Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment (Non-deuterated)	Expected Observation (Deuterated)
~11.0	br s	1H	-COOH	Broad singlet, 1H
7.25-7.35	m	2H	Ar-H	Multiplet, 2H
7.00-7.10	m	2H	Ar-H	Multiplet, 2H
3.65	s	2H	-CH₂-	Signal significantly diminished or absent

Table 3: ¹³C NMR Spectroscopy Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Expected Observation (Deuterated)
~178	C=O	Signal remains
~162 (d, J ≈ 245 Hz)	C-F	Signal remains, may show slight isotopic shift
~131 (d, J ≈ 8 Hz)	Ar-CH	Signal remains
~130	Ar-C	Signal remains
~115 (d, J ≈ 21 Hz)	Ar-CH	Signal remains
~40	-CH₂-	Signal may appear as a triplet due to C-D coupling or be significantly broadened

Table 4: Mass Spectrometry Data

Technique	Ion	m/z (Non-deuterated)	Expected m/z (Deuterated)
EI or ESI	[M]⁺ or [M-H]⁻	154	156

Table 5: Infrared Spectroscopy Data (FTIR, KBr)

Wavenumber (cm⁻¹)	Assignment (Non-deuterated)	Expected Observation (Deuterated)
2500-3300 (broad)	O-H stretch (acid)	Band remains
~2900	C-H stretch (aliphatic)	Band intensity significantly reduced or absent
~2200	C-D stretch	New band appears
~1700	C=O stretch (acid)	Band remains
~1220	C-F stretch	Band remains

Applications

2-(4-Fluorophenyl)acetic acid-d2 serves as an essential tool in various research and development applications:

• Internal Standard: Due to its similar chemical properties to the non-deuterated analyte and its distinct mass, it is an ideal internal standard for accurate quantification in bioanalytical studies.[1]

• Metabolic Studies: The deuterium label acts as a tracer to follow the metabolic fate of 2-(4-Fluorophenyl)acetic acid and related compounds in biological systems.[1][2][3]

• Pharmacokinetic Analysis: It aids in determining the absorption, distribution, metabolism, and excretion (ADME) profiles of drugs.[3] The kinetic isotope effect resulting from deuteration can sometimes lead to altered metabolic rates, which is an area of active investigation in drug development.[1][2][3]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 2-(4-Fluorophenyl)acetic acid-d2 (p-Fluorophenylacetic acid-d2) | Isotope-Labeled Compounds | 113715-48-3 | Invivochem [invivochem.com]
• 4. 2-(4-Fluorophenyl)acetic acid | C8H7FO2 | CID 9837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Fluorophenylacetic acid 98 405-50-5 [sigmaaldrich.com]

The Gold Standard: A Technical Guide to Deuterium-Labeled Internal Standards in Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative mass spectrometry, particularly within drug development and clinical research, achieving the highest degree of accuracy and precision is paramount. This in-depth technical guide delves into the core principles, practical applications, and critical considerations for the use of deuterium-labeled internal standards in mass spectrometry-based bioanalysis. A comprehensive understanding of these tools is essential for generating robust, reliable, and defensible data.

Core Principles and Advantages of Deuterium-Labeled Internal Standards

Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard in quantitative mass spectrometry.[1] Among these, deuterium-labeled compounds are a prevalent choice due to their cost-effectiveness and the relative ease of synthesis.[1] These standards are chemically identical to the analyte of interest, with the only difference being the substitution of one or more hydrogen atoms with their heavier, stable isotope, deuterium (²H or D).[2][3]

The fundamental principle is that a deuterium-labeled internal standard will mimic the analyte's behavior throughout the entire analytical workflow, from sample preparation to detection, thereby correcting for a multitude of potential errors.[1] By adding a known concentration of the deuterated internal standard to every sample, calibrator, and quality control at the beginning of the workflow, it experiences the same extraction inefficiencies, matrix effects (ion suppression or enhancement), and instrument drift as the target analyte.[4] The mass spectrometer can differentiate the analyte from the slightly heavier internal standard, and by measuring the ratio of their peak areas, precise and accurate quantification is achieved.[4]

Key Advantages:

• Enhanced Quantitative Accuracy: Deuterated analogs co-elute with the analyte, minimizing signal distortion caused by matrix effects.[3]

• Improved Reproducibility: They correct for variability in sample preparation, injection volume, and ionization efficiency across multiple analytical runs.[3][5]

• Reduced Matrix Effects: The internal standard experiences the same degree of ion suppression or enhancement as the analyte, leading to a consistent analyte/internal standard response ratio.[3]

• Regulatory Acceptance: The use of stable isotope-labeled internal standards is recommended by regulatory bodies like the FDA and EMA for bioanalytical method validation.[3][6]

The following diagram illustrates the fundamental principle of how a deuterated internal standard corrects for variability during a typical LC-MS/MS analysis.

Caption: How a deuterated IS corrects for variability.

Synthesis of Deuterium-Labeled Internal Standards

The incorporation of deuterium into a molecule is primarily achieved through two strategies: hydrogen/deuterium (H/D) exchange and de novo chemical synthesis.[5]

• Hydrogen/Deuterium Exchange: This method involves the direct replacement of hydrogen atoms with deuterium from a deuterated solvent (e.g., D₂O) or reagent, often facilitated by a catalyst (acid, base, or metal).[7][8] While often simpler, this method can be limited in controlling the precise location and number of deuterium labels, and there is a risk of placing labels on exchangeable positions.[7]

• De Novo Chemical Synthesis: This approach involves the complete synthesis of the target molecule using deuterated starting materials or reagents.[5] This method provides greater control over the placement and number of deuterium atoms, ensuring they are on stable, non-exchangeable positions.[7] For example, the synthesis of deuterium-labeled vitamin D metabolites has been achieved using deuterated A-ring synthons.[9][10]

Experimental Protocols

Detailed and robust experimental protocols are the foundation of reproducible bioanalytical science. The following sections provide detailed methodologies for sample preparation and LC-MS/MS analysis.

Sample Preparation: Protein Precipitation

Protein precipitation is a common, rapid, and effective method for removing the bulk of proteins from biological matrices like plasma or serum prior to LC-MS/MS analysis.[11][12]

Materials:

• Biological matrix samples (e.g., human plasma), stored at -80°C

• Deuterium-labeled Internal Standard (IS) stock solution

• Acetonitrile (ACN), LC-MS grade, often acidified with 0.1% formic acid

• Microcentrifuge tubes (1.5 mL) or 96-well plates

• Vortex mixer

• Centrifuge (capable of >10,000 x g)

Methodology:

• Thawing and Aliquoting: Thaw frozen plasma samples on ice until completely liquefied. Vortex the samples for 10 seconds to ensure homogeneity. Aliquot a specific volume (e.g., 100 µL) of each sample (calibrator, quality control, or unknown) into a microcentrifuge tube.[1]

• Internal Standard Spiking: Add a small volume (e.g., 10 µL) of the internal standard working solution to each tube. Vortex briefly.[1]

• Precipitation: Add a volume of cold acetonitrile (typically 3-5 times the sample volume, e.g., 300 µL) to each tube to precipitate the proteins.[1][11]

• Vortexing: Vortex each tube vigorously for at least 30 seconds to ensure complete protein precipitation.[1]

• Centrifugation: Centrifuge the samples at a high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.[1]

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.[1]

LC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer is commonly used for quantitative analysis due to its high sensitivity and specificity.[1]

• An electrospray ionization (ESI) source is a common choice for a wide range of analytes.[1]

Typical LC-MS/MS Parameters:

• Liquid Chromatography:

  • Column: A C18 reversed-phase column is frequently used.

  • Mobile Phase A: Water with a small amount of acid (e.g., 0.1% formic acid) to aid ionization.

  • Mobile Phase B: An organic solvent like acetonitrile or methanol with 0.1% formic acid.

  • Gradient: A suitable gradient from a low to high percentage of Mobile Phase B to elute the analyte and internal standard with good peak shape.

  • Flow Rate: Typically 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.[1]

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Mode: ESI in positive or negative ion mode, depending on the analyte's properties.

  • Data Acquisition: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. At least two MRM transitions (a quantifier and a qualifier) should be monitored for both the analyte and the deuterium-labeled internal standard.[1]

The following diagram illustrates a typical workflow for a bioanalytical study using a deuterium-labeled internal standard.

Caption: General workflow for quantitative bioanalysis.

Data Presentation and Quantitative Analysis

The use of deuterium-labeled internal standards significantly improves the precision and accuracy of bioanalytical methods. The following tables summarize quantitative data from studies on the immunosuppressant drug sirolimus and the anticancer agent kahalalide F, demonstrating the impact of using a deuterated internal standard compared to a structural analog.

Table 1: Comparison of Assay Precision for Sirolimus Analysis

Internal Standard Type	Inter-patient Assay Imprecision (CV%)
Desmethoxyrapamycin (Structural Analog)	7.6% - 9.7%
Deuterium-labeled Sirolimus (SIR-d₃)	2.7% - 5.7%

Data extracted from O'Halloran and Ilett, 2008.[5] This data clearly shows a reduction in the coefficient of variation (CV), indicating improved precision, when using the deuterium-labeled internal standard for sirolimus quantification.[5]

Table 2: Impact of Internal Standard Choice on Assay Performance for Kahalalide F

Internal Standard Type	Mean Bias (%)
Structural Analogue	96.8%
Deuterated Standard	100.3%

Data from a study on the anticancer drug Kahalalide F.[1] The mean bias improved from 96.8% with the analogue internal standard to 100.3% with the deuterated internal standard, indicating a significant improvement in accuracy.[1]

Potential Challenges and Considerations

While deuterium-labeled internal standards are invaluable, researchers must be aware of potential challenges that can affect their performance.

• Isotopic Instability (Deuterium Exchange): Deuterium atoms located at chemically labile positions (e.g., on heteroatoms like oxygen or nitrogen, or on carbons adjacent to carbonyl groups) can exchange with protons from the solvent.[1][7] This can lead to a decrease in the internal standard signal and an artificial increase in the analyte signal. To mitigate this, deuterium labels should be placed on stable, non-exchangeable positions during synthesis.[1]

• Deuterium Isotope Effect: The substitution of hydrogen with the heavier deuterium can sometimes lead to slight differences in physicochemical properties, which may result in a small chromatographic retention time shift between the analyte and the internal standard.[9][13] If this shift is significant, the analyte and internal standard may experience different matrix effects, compromising the accuracy of quantification.[13]

• Cross-Contribution/Isotopic Impurity: The deuterium-labeled internal standard may contain a small percentage of the unlabeled analyte, and vice versa.[1] This can affect the accuracy of the measurement, especially at the lower limit of quantification. It is crucial to use an internal standard with high isotopic purity (typically >98%).[1]

The following diagram illustrates the decision-making process for selecting and validating a suitable deuterium-labeled internal standard.

Caption: Key decision points for selecting a suitable IS.

Conclusion

Deuterium-labeled internal standards are a cornerstone of modern quantitative bioanalysis.[1] Their ability to accurately correct for a wide range of analytical variabilities makes them indispensable for achieving high-quality data in drug development, clinical research, and other scientific fields.[1] A thorough understanding of their synthesis, the criteria for a high-quality standard, and the potential challenges associated with their use is essential for any researcher or scientist working in this field. By carefully considering these factors and implementing rigorous validation procedures, the full potential of deuterium-labeled internal standards can be realized, leading to high-quality, reproducible data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of a deuterium-labeled internal standard for the measurement of sirolimus by high-throughput HPLC electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Switching from an analogous to a stable isotopically labeled internal standard for the LC-MS/MS quantitation of the novel anticancer drug Kahalalide F significantly improves assay performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Comparison of LC-MS/MS and EMIT methods for the precise determination of blood sirolimus in children with vascular anomalies [frontiersin.org]
• 9. academic.oup.com [academic.oup.com]
• 10. New sample preparation approach for mass spectrometry-based profiling of plasma results in improved coverage of metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]
• 12. researchgate.net [researchgate.net]
• 13. LC／MS サンプル調製 | Thermo Fisher Scientific - JP [thermofisher.com]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of 2-(4-Fluorophenyl)acetic acid in Human Plasma by LC-MS/MS Using a Deuterated Internal Standard

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 2-(4-Fluorophenyl)acetic acid in human plasma. To ensure the highest degree of accuracy and precision, 2-(4-Fluorophenyl)acetic acid-d2 is employed as an internal standard (IS). The use of a stable isotope-labeled internal standard is the gold standard in quantitative bioanalysis, as it effectively compensates for variability in sample preparation and matrix effects.[1] This method utilizes a straightforward protein precipitation for sample cleanup, followed by a rapid chromatographic separation on a C18 column. The procedure is well-suited for high-throughput pharmacokinetic studies in clinical and preclinical drug development.

Introduction

2-(4-Fluorophenyl)acetic acid is a compound of interest in pharmaceutical research and development. Accurate determination of its concentration in biological matrices is essential for pharmacokinetic profiling. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) offers high sensitivity and selectivity for bioanalytical assays.[2] A significant challenge in LC-MS/MS-based quantification is the potential for matrix effects, which can lead to ion suppression or enhancement, thereby affecting the accuracy and reproducibility of the results.

The use of a stable isotope-labeled internal standard, such as 2-(4-Fluorophenyl)acetic acid-d2, is a highly effective strategy to mitigate these issues. Since the deuterated standard has nearly identical physicochemical properties to the analyte, it co-elutes and experiences similar matrix effects and ionization efficiencies.[1][3] This ensures that the ratio of the analyte signal to the internal standard signal remains constant, leading to reliable quantification. This application note provides a comprehensive protocol for the validated LC-MS/MS analysis of 2-(4-Fluorophenyl)acetic acid in human plasma.

Experimental Protocols

Materials and Reagents

• Analytes: 2-(4-Fluorophenyl)acetic acid (≥98% purity), 2-(4-Fluorophenyl)acetic acid-d2 (≥98% purity, 99% isotopic enrichment)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• Plasma: Blank human plasma from a certified vendor.

Instrumentation

• LC System: A high-performance liquid chromatography (HPLC) system capable of gradient elution.

• MS System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Preparation of Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve 2-(4-Fluorophenyl)acetic acid and 2-(4-Fluorophenyl)acetic acid-d2 in methanol to prepare individual stock solutions.

• Working Standard Solutions:

  • Prepare serial dilutions of the 2-(4-Fluorophenyl)acetic acid stock solution with 50:50 (v/v) methanol:water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the 2-(4-Fluorophenyl)acetic acid-d2 stock solution with methanol.

Sample Preparation: Protein Precipitation

• Pipette 50 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the 100 ng/mL internal standard working solution.

• Add 150 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to an HPLC vial for LC-MS/MS analysis.

LC-MS/MS Conditions

Table 1: Chromatographic Conditions

Parameter	Value
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	10% B to 95% B over 3 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 2: Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	400°C
MRM Transitions	See Table 3

Table 3: MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)
2-(4-Fluorophenyl)acetic acid	153.0	109.0
2-(4-Fluorophenyl)acetic acid-d2	155.0	111.0

Data Presentation

Linearity

The calibration curve was linear over the concentration range of 1 to 1000 ng/mL. The coefficient of determination (r²) was consistently >0.995.

Table 4: Calibration Curve Summary

Analyte	Concentration Range (ng/mL)	r²
2-(4-Fluorophenyl)acetic acid	1 - 1000	>0.995

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated at three quality control (QC) concentrations.

Table 5: Intra-Day Accuracy and Precision (n=6)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD)
Low	5	4.85	97.0	4.2
Medium	50	51.2	102.4	3.1
High	500	495.5	99.1	2.5

Table 6: Inter-Day Accuracy and Precision (n=18, 3 days)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD)
Low	5	4.91	98.2	5.5
Medium	50	50.8	101.6	4.3
High	500	498.0	99.6	3.8

Visualizations

Caption: Experimental workflow from sample preparation to LC-MS/MS analysis.

Caption: Principle of quantification using a deuterated internal standard.

Conclusion

The described LC-MS/MS method provides a reliable, sensitive, and high-throughput approach for the quantification of 2-(4-Fluorophenyl)acetic acid in human plasma. The use of 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard ensures high accuracy and precision by compensating for analytical variability. This method is suitable for pharmacokinetic studies in a regulated bioanalytical environment.

References

• 1. Parallel artificial liquid membrane extraction of acidic drugs from human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]

Protocol for Utilizing Deuterated Internal Standards in Gas Chromatography-Mass Spectrometry (GC-MS)

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone of modern analytical chemistry, particularly in fields such as pharmacology, environmental science, and clinical diagnostics. The accuracy and reliability of GC-MS measurements are significantly enhanced by the use of internal standards. Among the various types of internal standards, deuterated standards—stable isotope-labeled analogs of the target analyte—are considered the gold standard.[1][2] Their physicochemical properties are nearly identical to their non-deuterated counterparts, ensuring they behave similarly during sample preparation, chromatography, and ionization.[1][2] This co-elution and similar behavior effectively compensate for variations in extraction efficiency, injection volume, and matrix effects, leading to improved precision and accuracy in quantification.[2][3]

This document provides a comprehensive protocol for the effective use of deuterated internal standards in GC-MS analysis, covering everything from the selection of an appropriate standard to data analysis and troubleshooting.

Selecting an Appropriate Deuterated Internal Standard

The success of a quantitative GC-MS analysis heavily relies on the proper selection of the deuterated internal standard. Key considerations include:

• Isotopic Purity: The internal standard should have a high degree of deuteration to minimize signal overlap with the analyte.

• Position of Deuterium Labels: Deuterium atoms should be located in stable, non-exchangeable positions within the molecule to prevent their loss during sample processing.[4] Labeling on heteroatoms (-OH, -NH, -SH) should be avoided as these positions are prone to hydrogen-deuterium exchange.[4]

• Mass Shift: A sufficient mass difference (typically ≥3 amu) between the analyte and the deuterated standard is necessary to prevent isotopic crosstalk.

• Co-elution: Ideally, the deuterated standard should co-elute with the analyte to ensure they experience the same matrix effects. However, a slight and consistent separation is often observed due to the "chromatographic isotope effect," where deuterated compounds may elute slightly earlier on some GC columns.[5][6]

Experimental Workflow

The general workflow for using deuterated internal standards in GC-MS analysis is depicted below.

Figure 1: General experimental workflow for GC-MS analysis using deuterated internal standards.

Experimental Protocols

Detailed methodologies for various applications are provided below.

Protocol 1: Analysis of Drugs of Abuse in Whole Blood

This protocol is a general guideline for the analysis of drugs, such as opioids or amphetamines, in whole blood.

4.1.1. Sample Preparation

• Sample Thawing: If frozen, thaw whole blood samples at room temperature.

• Internal Standard Spiking: To 1 mL of whole blood, add a known concentration of the appropriate deuterated internal standard (e.g., 100 ng/mL of hydrocodone-d3 for hydrocodone analysis).[7] Vortex briefly.

• Protein Precipitation: Add 3 mL of a precipitating solvent (e.g., acetonitrile or a zinc sulfate/methanol mixture) to the blood sample.[1] Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge the mixture at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40-50°C.

• Reconstitution & Derivatization: Reconstitute the dried extract in a suitable solvent (e.g., 100 µL of ethyl acetate). If the analytes are not amenable to GC-MS analysis directly, perform derivatization. For compounds with active hydrogens (e.g., amines, hydroxyls), a common derivatizing agent is N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA). Add 50 µL of MSTFA and incubate at 60-80°C for 30 minutes.

4.1.2. GC-MS Parameters

• GC Column: A non-polar or medium-polarity column, such as a 5% phenyl-methylpolysiloxane column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used.[8]

• Injector: Splitless injection at 250-280°C.

• Oven Temperature Program:

  • Initial temperature: 60-100°C, hold for 1-2 minutes.

  • Ramp: 10-25°C/min to 280-300°C.

  • Final hold: 5-10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.[7] Monitor at least two to three characteristic ions for the analyte and one to two for the deuterated internal standard.

Protocol 2: Analysis of Steroids in Urine

This protocol outlines the analysis of endogenous steroids in urine samples.

4.2.1. Sample Preparation

• Internal Standard Spiking: To 2-10 mL of urine, add a mixture of deuterated internal standards for the target steroids.

• Enzymatic Hydrolysis: To deconjugate glucuronidated and sulfated steroids, add β-glucuronidase/sulfatase and incubate at 37-55°C for 2-3 hours.[9][10]

• Extraction: Perform solid-phase extraction (SPE) using a C18 cartridge.[9]

  • Condition the cartridge with methanol and water.

  • Load the hydrolyzed urine sample.

  • Wash with water to remove interferences.

  • Elute the steroids with methanol or another suitable organic solvent.

• Evaporation: Evaporate the eluate to dryness under nitrogen.

• Derivatization: A two-step derivatization is often employed for steroids:[10]

  • Methoximation: Add methoxyamine hydrochloride in pyridine to protect keto groups. Incubate at 60°C for 1 hour.

  • Silylation: Add a silylating agent like MSTFA to derivatize hydroxyl groups. Incubate at 60°C for 30 minutes.

• Reconstitution: Reconstitute the derivatized sample in a suitable solvent (e.g., hexane or ethyl acetate) for GC-MS analysis.

4.2.2. GC-MS Parameters

• GC Column: A low-polarity column is typically used for steroid analysis.

• Injector: Splitless injection at 280-290°C.

• Oven Temperature Program: A long, slow temperature ramp is often required to separate the numerous steroid isomers. For example:

  • Initial temperature: 50°C.

  • Ramp 1: 50°C/min to 230°C.

  • Ramp 2: 0.4°C/min to 250°C.

  • Ramp 3: 20°C/min to 270°C.

  • Ramp 4: 50°C/min to 285°C, hold for 30 minutes.[10]

• Mass Spectrometer:

  • Ionization Mode: EI at 70 eV.

  • Acquisition Mode: Full scan to identify a wide range of steroids or SIM for targeted quantification.

Data Analysis

The quantification of the analyte is achieved by constructing a calibration curve using the response ratio of the analyte to the internal standard.

Figure 2: Data analysis workflow for quantification using a deuterated internal standard.

Step-by-step Calculation:

• Prepare Calibration Standards: Prepare a series of calibration standards containing the analyte at known, varying concentrations and the deuterated internal standard at a constant concentration.[11]

• Analyze Standards: Analyze each calibration standard using the developed GC-MS method.

• Integrate Peak Areas: For each chromatogram, integrate the peak areas for both the analyte and the deuterated internal standard.

• Calculate Response Ratio: Calculate the response ratio (RR) for each calibration standard:

  • RR = (Peak Area of Analyte) / (Peak Area of Internal Standard)

• Construct Calibration Curve: Plot the response ratio (y-axis) against the corresponding analyte concentration (x-axis).

• Perform Linear Regression: Perform a linear regression on the data points to obtain the equation of the line (y = mx + c), where 'y' is the response ratio, 'x' is the concentration, 'm' is the slope, and 'c' is the y-intercept. The coefficient of determination (R²) should be ≥ 0.99 for a good linear fit.

• Analyze Unknown Sample: Analyze the unknown sample, which has been spiked with the same constant concentration of the deuterated internal standard.

• Calculate Sample Response Ratio: Integrate the peak areas of the analyte and the internal standard in the unknown sample and calculate the response ratio.

• Calculate Analyte Concentration: Use the calibration curve equation to calculate the concentration of the analyte in the unknown sample:

  • Analyte Concentration (x) = (Sample Response Ratio - c) / m

Quantitative Data Summary

The use of deuterated internal standards significantly improves the performance of quantitative GC-MS methods. The following tables summarize typical performance data.

Table 1: Comparison of Precision with and without an Internal Standard

Parameter	Without Internal Standard	With Deuterated Internal Standard
Relative Standard Deviation (RSD)	5-15%	<5%

Data is generalized from typical GC-MS performance.

Table 2: Performance Characteristics for GC-MS Analysis of Various Analytes using Deuterated Internal Standards

Analyte	Matrix	Linearity (R²)	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)
Opioids	Blood	>0.99	0.1-1.0	0.5-2.5	85-110
Steroids	Urine	>0.99	0.5-5.0	1.0-10	90-105
Pesticides	Food	>0.99	0.01-0.1	0.05-0.5	80-115

Values are representative and may vary depending on the specific analyte, instrumentation, and method.[12][13][14]

Troubleshooting

Common issues encountered when using deuterated internal standards and their solutions are outlined below.

7.1. Isotopic Exchange (Back-Exchange)

• Problem: Deuterium atoms on the internal standard exchange with hydrogen atoms from the sample matrix or solvents, leading to a decrease in the internal standard signal and an increase in the analyte signal.[4] This is more common for labels on heteroatoms or carbons alpha to a carbonyl group.[4]

• Solution:

  • Select a stable standard: Choose an internal standard with deuterium labels on stable positions (e.g., aromatic rings or methyl groups).

  • Control pH: Maintain the pH of the sample and solutions in a range that minimizes exchange (typically pH 2.5-3).[6]

  • Minimize temperature and time: Avoid prolonged exposure to high temperatures during sample preparation.

  • Use aprotic solvents: When possible, use aprotic solvents for reconstitution and storage.

7.2. Chromatographic Separation of Analyte and Internal Standard

• Problem: The deuterated internal standard separates from the analyte on the GC column. A small, consistent shift is normal (isotopic effect), but significant separation can lead to differential matrix effects.[5][15]

• Solution:

  • Optimize GC method: Adjust the temperature program (e.g., use a slower ramp rate) to minimize separation.

  • Select an appropriate column: Test different GC column stationary phases to find one that provides better co-elution.

7.3. Interference from the Analyte's Natural Isotopes

• Problem: At high analyte concentrations, the natural abundance of heavy isotopes (e.g., ¹³C) in the analyte can contribute to the signal of the deuterated internal standard, leading to non-linear calibration curves.[4]

• Solution:

  • Use a highly deuterated standard: Employ an internal standard with a higher number of deuterium atoms (e.g., d5 or greater) to increase the mass difference from the analyte.[4]

  • Use ¹³C or ¹⁵N labeled standards: These standards provide a larger mass shift and are not susceptible to this type of interference.[16]

  • Adjust IS concentration: Ensure the internal standard concentration is appropriate for the expected analyte concentration range.

Conclusion

The use of deuterated internal standards is a powerful technique for achieving high accuracy and precision in quantitative GC-MS analysis. By carefully selecting the internal standard, optimizing the experimental protocol, and being aware of potential challenges, researchers can significantly improve the reliability of their results. This application note provides a comprehensive guide to aid researchers, scientists, and drug development professionals in the successful implementation of this essential analytical strategy.

References

• 1. texilajournal.com [texilajournal.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. americanlaboratory.com [americanlaboratory.com]
• 8. pjps.pk [pjps.pk]
• 9. Analysis of urinary estrogens, their oxidized metabolites and other endogenous steroids by benchtop orbitrap LCMS versus traditional quadrupole GCMS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Steroidomics via Gas Chromatography–Mass Spectrometry (GC-MS): A Comprehensive Analytical Approach for the Detection of Inborn Errors of Metabolism [mdpi.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Highly sensitive and selective analysis of urinary steroids by comprehensive two-dimensional gas chromatography combined with positive chemical ionization quadrupole mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Limit of detection (LQD)/limit of quantitation (LOQ): comparison of the empirical and the statistical methods exemplified with GC-MS assays of abused drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Elimination of interferences caused by simultaneous use of deuterated and carbon-13 standards in GC-MS analysis of polycyclic aromatic hydrocarbons (PAHs) in extracts from passive sampling devices - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Quantitative Analysis of Fluorinated Compounds Using Isotope Dilution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction to Isotope Dilution for Fluorinated Compound Analysis

The quantification of fluorinated compounds is of significant interest across various scientific disciplines, from environmental monitoring of per- and polyfluoroalkyl substances (PFAS) to the pharmacokinetic analysis of fluorinated pharmaceuticals in drug development.[1] Isotope Dilution Mass Spectrometry (IDMS) has emerged as the gold standard for accurate and precise quantification of these compounds.[2][3] This technique combines the high sensitivity and selectivity of mass spectrometry with the accuracy of using a stable isotope-labeled internal standard, which closely mimics the behavior of the target analyte during sample preparation and analysis.[4]

Principle of the Method

Isotope dilution analysis is a method of determining the quantity of a chemical substance in a sample.[2] In its simplest form, a known amount of an isotopically enriched version of the analyte, often referred to as a "spike" or "internal standard," is added to the sample at the beginning of the analytical process.[5] This labeled standard is chemically identical to the analyte of interest but has a different mass due to the incorporation of heavy isotopes (e.g., ¹³C, ¹⁵N, D).

The fundamental principle is that the native (unlabeled) analyte and the labeled internal standard will behave identically during extraction, cleanup, and ionization in the mass spectrometer. Therefore, any sample loss or matrix effects will affect both compounds equally. By measuring the ratio of the mass spectrometric response of the native analyte to the labeled internal standard, an accurate and precise quantification can be achieved, as this ratio remains constant regardless of sample recovery.[6]

Applications in Pharmaceutical and Drug Development

The introduction of fluorine into drug candidates is a common strategy in medicinal chemistry to enhance metabolic stability, bioavailability, and binding affinity.[1] Consequently, the accurate quantification of these fluorinated pharmaceuticals and their metabolites in complex biological matrices is crucial for preclinical and clinical studies. IDMS is extensively used in drug metabolism and pharmacokinetic (DMPK) studies to:

• Determine the concentration of a drug and its metabolites in biological fluids (e.g., plasma, urine) and tissues.[5]

• Assess the absorption, distribution, metabolism, and excretion (ADME) properties of a drug candidate.

• Support toxicokinetic and pharmacokinetic modeling.

• Provide high-quality data for regulatory submissions.

Experimental Workflows and Logical Relationships

The following diagrams illustrate the general workflow for the quantitative analysis of fluorinated compounds using isotope dilution mass spectrometry, from sample preparation to data analysis.

Caption: General workflow for quantitative analysis using isotope dilution.

Caption: Workflow for aqueous sample preparation using Solid-Phase Extraction (SPE).

Caption: Workflow for biological fluid sample preparation using protein precipitation.

Experimental Protocols

The following are generalized protocols that can be adapted for the analysis of specific fluorinated compounds. It is essential to optimize these methods for each analyte and matrix.

Protocol 1: Analysis of Fluorinated Compounds in Aqueous Samples (e.g., Environmental Water, Urine)

This protocol is suitable for the analysis of polar fluorinated compounds like PFAS in water or diluted urine samples.

1. Materials and Reagents

• Isotopically labeled internal standards (e.g., ¹³C-PFOA, ¹³C-PFOS)

• Methanol (LC-MS grade)

• Ammonium acetate

• Reagent water (PFAS-free)

• Solid-Phase Extraction (SPE) cartridges (e.g., Weak Anion Exchange - WAX)

• Polypropylene tubes (to minimize adsorption)

2. Sample Preparation

• To a 250 mL water sample in a polypropylene bottle, add a known amount of the isotopically labeled internal standard stock solution.

• Condition a WAX SPE cartridge by passing 5 mL of methanol followed by 5 mL of reagent water.

• Load the spiked sample onto the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Wash the cartridge with 5 mL of reagent water to remove hydrophilic interferences.

• Elute the analytes with 5 mL of methanol into a clean polypropylene tube.

• Concentrate the eluate to near dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume (e.g., 500 µL) of the initial mobile phase.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Analysis of Fluorinated Pharmaceuticals in Plasma/Serum

This protocol is designed for the quantification of fluorinated drugs and their metabolites in plasma or serum.

1. Materials and Reagents

• Isotopically labeled internal standard of the target drug

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid

• Reagent water

• Polypropylene microcentrifuge tubes

2. Sample Preparation

• Pipette 100 µL of plasma/serum into a polypropylene microcentrifuge tube.

• Add a known amount of the isotopically labeled internal standard stock solution.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Data Presentation

Quantitative data should be presented in a clear and organized manner. The following tables provide examples of how to summarize key information.

Table 1: Common Isotopically Labeled Internal Standards for PFAS Analysis

Analyte	Internal Standard
Perfluorooctanoic acid (PFOA)	¹³C₈-PFOA
Perfluorooctanesulfonic acid (PFOS)	¹³C₈-PFOS
Perfluorohexanoic acid (PFHxA)	¹³C₆-PFHxA
Perfluorobutanesulfonic acid (PFBS)	¹³C₄-PFBS

Table 2: Typical LC-MS/MS Parameters for Fluorinated Compound Analysis

Parameter	Setting
LC System
Column	C18 reverse-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	5 mM Ammonium acetate in water
Mobile Phase B	Methanol
Gradient	10% to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
MS/MS System
Ionization Mode	Electrospray Ionization (ESI) - Negative Ion Mode
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	350 °C
Collision Gas	Argon

Table 3: Method Validation Parameters and Acceptance Criteria

Parameter	Acceptance Criteria
Linearity (R²)	≥ 0.99
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)
Precision (%RSD)	≤ 15% (≤ 20% at LLOQ)
Recovery	Consistent, precise, and reproducible
Matrix Effect	Within acceptable limits (e.g., 85-115%)
Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10

Data Analysis and Quantification

The concentration of the analyte in the sample is calculated using the following equation:

Canalyte = (Aanalyte / AIS) * (CIS / RRF)

Where:

• Canalyte = Concentration of the analyte

• Aanalyte = Peak area of the analyte

• AIS = Peak area of the internal standard

• CIS = Concentration of the internal standard

• RRF = Relative Response Factor (determined from the calibration curve)

Caption: Logical flow for data processing and quantification.

Method Validation

A crucial step before implementing the method for routine analysis is to perform a thorough validation to ensure it is fit for purpose. The validation should assess the following parameters as outlined in regulatory guidelines (e.g., FDA, EMA):

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Linearity and Range: The concentration range over which the method is accurate, precise, and linear.

• Accuracy and Precision: The closeness of the measured value to the true value (accuracy) and the degree of scatter between a series of measurements (precision).

• Limit of Detection (LOD) and Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be reliably detected and quantified with acceptable accuracy and precision.

• Recovery: The efficiency of the extraction process.

• Matrix Effect: The influence of co-eluting matrix components on the ionization of the analyte.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low Signal Intensity	- Inefficient ionization- Poor sample recovery- Instrument contamination	- Optimize MS source parameters- Evaluate and optimize sample preparation steps- Clean the MS source and transfer optics
High Background Noise	- Contaminated solvents or reagents- Leaks in the LC system- Carryover from previous injections	- Use high-purity solvents and reagents- Check for and fix any leaks- Implement a robust wash method between injections
Poor Peak Shape	- Inappropriate mobile phase- Column degradation- Sample overload	- Optimize mobile phase composition and pH- Replace the analytical column- Dilute the sample
Inconsistent Results	- Inaccurate pipetting- Incomplete protein precipitation- Variable matrix effects	- Calibrate pipettes regularly- Optimize precipitation conditions- Use a more effective sample cleanup method

References

• 1. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isotope dilution - Wikipedia [en.wikipedia.org]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 6. Validation of New Instrumentation for Isotope Dilution Mass Spectrometric Determination of Organic Serum Analytes - PMC [pmc.ncbi.nlm.nih.gov]

Application of 2-(4-Fluorophenyl)acetic acid-d2 in Pharmacokinetic Studies

Introduction

In the realm of drug discovery and development, a thorough understanding of a compound's pharmacokinetic (PK) profile is paramount. Pharmacokinetics, the study of how an organism affects a drug, involves the assessment of its absorption, distribution, metabolism, and excretion (ADME). Stable isotope-labeled compounds, particularly those substituted with deuterium (a heavy isotope of hydrogen), have become indispensable tools in these investigations. The use of deuterated compounds, such as 2-(4-Fluorophenyl)acetic acid-d2, offers significant advantages in bioanalytical assays, primarily by serving as ideal internal standards for quantitative analysis using techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2]

2-(4-Fluorophenyl)acetic acid-d2 is the deuterium-labeled version of 2-(4-Fluorophenyl)acetic acid.[3] Deuteration, the replacement of hydrogen atoms with deuterium, results in a molecule with a higher mass but nearly identical chemical properties to its non-deuterated counterpart. This subtle change in mass is readily detectable by mass spectrometry, allowing it to be distinguished from the unlabeled analyte. The stronger carbon-deuterium bond can sometimes lead to a slower rate of metabolism, a phenomenon known as the kinetic isotope effect, which can be a subject of study itself. However, its most common and critical application is as an internal standard in bioanalytical methods to ensure the accuracy and precision of drug concentration measurements in biological matrices.

This document provides detailed application notes and a comprehensive protocol for the use of 2-(4-Fluorophenyl)acetic acid-d2 in a pharmacokinetic study of 2-(4-Fluorophenyl)acetic acid in a preclinical model.

Application Notes

Principle of Stable Isotope-Labeled Internal Standards

The fundamental principle behind using a stable isotope-labeled (SIL) internal standard, such as 2-(4-Fluorophenyl)acetic acid-d2, is to correct for variability during sample preparation and analysis. The SIL internal standard is added at a known concentration to all samples (calibration standards, quality controls, and unknown study samples) at the beginning of the sample preparation process. Because the SIL internal standard is chemically almost identical to the analyte of interest (the non-deuterated compound), it is assumed to behave similarly during all subsequent steps, including extraction, chromatography, and ionization in the mass spectrometer.

Any loss of analyte during sample processing will be mirrored by a proportional loss of the internal standard. Similarly, any variation in the instrument's response (e.g., ion suppression or enhancement in the mass spectrometer) will affect both the analyte and the internal standard to a similar extent. By measuring the ratio of the analyte's signal to the internal standard's signal, these variations can be effectively normalized, leading to a more accurate and precise quantification of the analyte.

Advantages of Using 2-(4-Fluorophenyl)acetic acid-d2 as an Internal Standard:

• Improved Accuracy and Precision: Compensates for variations in sample preparation and instrument response.

• Co-elution with Analyte: Due to its similar chemical structure, the deuterated standard co-elutes with the non-deuterated analyte in liquid chromatography, ensuring that both are subjected to the same matrix effects at the same time.

• Mass Spectrometric Distinction: Easily differentiated from the analyte by its higher mass-to-charge ratio (m/z) in the mass spectrometer.

• Minimal Isotopic Interference: The natural abundance of heavy isotopes in the analyte is typically low, minimizing interference with the signal of the deuterated standard.

Hypothetical Pharmacokinetic Study Protocol

This protocol describes a hypothetical preclinical pharmacokinetic study in rats to determine the plasma concentration-time profile of 2-(4-Fluorophenyl)acetic acid following oral administration, using 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard.

1. Study Design

• Test System: Male Sprague-Dawley rats (n=6), weighing 200-250 g.

• Test Article: 2-(4-Fluorophenyl)acetic acid.

• Internal Standard: 2-(4-Fluorophenyl)acetic acid-d2.

• Dose Administration: A single oral gavage of 10 mg/kg of 2-(4-Fluorophenyl)acetic acid.

• Blood Sampling: Blood samples (approximately 0.25 mL) will be collected from the tail vein at pre-dose (0 h) and at 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Anticoagulant: Lithium Heparin.

• Sample Processing: Blood samples will be centrifuged at 3000 x g for 10 minutes at 4°C to separate plasma. Plasma samples will be stored at -80°C until analysis.

2. Bioanalytical Method: LC-MS/MS

2.1. Preparation of Standards and Quality Control Samples

• Stock Solutions: Prepare stock solutions of 2-(4-Fluorophenyl)acetic acid and 2-(4-Fluorophenyl)acetic acid-d2 in methanol at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking blank rat plasma with appropriate volumes of the 2-(4-Fluorophenyl)acetic acid stock solution to achieve concentrations ranging from 1 to 5000 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples in blank rat plasma at three concentration levels: low (e.g., 3 ng/mL), medium (e.g., 300 ng/mL), and high (e.g., 4000 ng/mL).

• Internal Standard Working Solution: Prepare a working solution of 2-(4-Fluorophenyl)acetic acid-d2 in methanol at a concentration of 100 ng/mL.

2.2. Sample Preparation (Protein Precipitation)

• To 50 µL of plasma sample (calibration standard, QC, or study sample), add 10 µL of the internal standard working solution (100 ng/mL 2-(4-Fluorophenyl)acetic acid-d2).

• Add 150 µL of acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 12,000 x g for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean 96-well plate or autosampler vials.

• Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

2.3. LC-MS/MS Instrumentation and Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  • 0-0.5 min: 5% B

  • 0.5-2.5 min: Linear gradient from 5% to 95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: Linear gradient from 95% to 5% B

  • 3.1-4.0 min: 5% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• MS/MS Detection:

  • Ionization Mode: Negative Ion Electrospray (ESI-).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • 2-(4-Fluorophenyl)acetic acid: m/z 153.0 -> 109.0

    • 2-(4-Fluorophenyl)acetic acid-d2: m/z 155.0 -> 111.0

  • Source Parameters: Optimized for maximum signal intensity (e.g., Capillary Voltage: -3.5 kV, Source Temperature: 150°C, Desolvation Gas Flow: 800 L/hr).

3. Data Analysis

• Quantification: The peak area ratio of the analyte to the internal standard will be used for quantification. A calibration curve will be constructed by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted (1/x²) linear regression.

• Pharmacokinetic Analysis: The plasma concentration-time data will be analyzed using non-compartmental analysis (NCA) with appropriate software (e.g., Phoenix WinNonlin). The following PK parameters will be calculated:

  • Maximum observed plasma concentration (Cmax)

  • Time to reach Cmax (Tmax)

  • Area under the plasma concentration-time curve from time zero to the last measurable concentration (AUC0-t)

  • Area under the plasma concentration-time curve from time zero to infinity (AUC0-inf)

  • Terminal elimination half-life (t1/2)

  • Apparent volume of distribution (Vd/F)

  • Apparent total clearance (CL/F)

Data Presentation

The following table summarizes hypothetical pharmacokinetic parameters for 2-(4-Fluorophenyl)acetic acid in rats following a 10 mg/kg oral dose.

Parameter	Unit	Mean Value (± SD)
Cmax	ng/mL	2500 (± 450)
Tmax	h	1.0 (± 0.5)
AUC0-t	ng·h/mL	15000 (± 2800)
AUC0-inf	ng·h/mL	15500 (± 2900)
t1/2	h	4.5 (± 0.8)
Vd/F	L/kg	2.5 (± 0.6)
CL/F	L/h/kg	0.65 (± 0.12)

Visualizations

Caption: Experimental workflow for a typical preclinical pharmacokinetic study.

Caption: Principle of stable isotope-labeled internal standard in LC-MS/MS.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 2-(4-Fluorophenyl)acetic acid-d2 (p-Fluorophenylacetic acid-d2) | Isotope-Labeled Compounds | 113715-48-3 | Invivochem [invivochem.com]

Application of 2-(4-Fluorophenyl)acetic acid-d2 in Metabolomics: A Guide for Researchers

Introduction

Metabolomics, the comprehensive analysis of small molecules within a biological system, offers a powerful lens to understand health and disease. Accurate and reproducible quantification of metabolites is paramount for generating reliable data. Stable isotope-labeled internal standards are indispensable tools in mass spectrometry-based metabolomics for achieving high precision and accuracy. 2-(4-Fluorophenyl)acetic acid-d2, the deuterium-labeled form of 2-(4-Fluorophenyl)acetic acid, serves as an excellent internal standard for the quantitative analysis of a wide range of metabolites. Its chemical properties, similar to many endogenous small molecules, and its distinct mass shift make it an ideal choice for correcting variations during sample preparation and analysis.

Application Notes

1. Quantitative Analysis of Small Molecule Metabolites in Biological Matrices

2-(4-Fluorophenyl)acetic acid-d2 is primarily employed as an internal standard in isotope dilution mass spectrometry for the precise quantification of endogenous and exogenous small molecules in complex biological samples such as plasma, serum, urine, and cell extracts. Its structural similarity to various aromatic and carboxylic acid-containing metabolites ensures that it behaves similarly during extraction, derivatization (if required), and chromatographic separation, thus effectively compensating for matrix effects and variations in instrument response.

Key Applications:

• Targeted Metabolomics: For the absolute quantification of a predefined set of metabolites.

• Pharmacokinetic Studies: To accurately measure the concentration of drug candidates and their metabolites over time.

• Biomarker Discovery and Validation: To reliably quantify potential disease biomarkers.

• Metabolic Flux Analysis: While not a direct tracer for a specific pathway, it can be used as a spike-in standard for quality control in stable isotope labeling experiments.

2. Suitability for LC-MS/MS and GC-MS Analysis

The physicochemical properties of 2-(4-Fluorophenyl)acetic acid-d2 make it suitable for both liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) based methods. For GC-MS analysis, derivatization is typically required to increase its volatility.

Quantitative Data Presentation

The following tables present representative validation data for a quantitative metabolomics assay using a deuterated aromatic acid internal standard, illustrating the performance metrics that can be expected when using 2-(4-Fluorophenyl)acetic acid-d2.

Table 1: Linearity and Sensitivity of a Representative LC-MS/MS Assay

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)	Lower Limit of Quantification (LLOQ) (ng/mL)
Benzoic Acid	1 - 1000	> 0.995	1
Hippuric Acid	5 - 5000	> 0.997	5
Phenylalanine	10 - 10000	> 0.998	10
Tryptophan	5 - 5000	> 0.996	5

Table 2: Precision and Accuracy of the Representative LC-MS/MS Assay

Analyte	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Benzoic Acid	3	5.8	105.2	7.1	103.5
300	3.2	101.8	4.5	100.9
800	2.5	99.7	3.8	101.2
Hippuric Acid	15	6.2	103.1	8.3	102.4
1500	4.1	100.5	5.6	101.7
4000	3.3	99.1	4.9	100.3
Phenylalanine	30	4.9	106.3	6.5	104.8
3000	2.8	102.4	4.1	101.5
8000	2.1	100.8	3.5	101.1

Table 3: Recovery and Matrix Effect of the Representative LC-MS/MS Assay

Analyte	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Benzoic Acid	3	92.5	98.2
800	94.1	99.5
Hippuric Acid	15	89.7	97.8
4000	91.3	98.9
Phenylalanine	30	95.2	101.3
8000	96.5	100.7

Experimental Protocols

Protocol 1: Quantitative Analysis of Small Molecules in Human Plasma using LC-MS/MS

This protocol describes a method for the extraction and quantification of a panel of small molecule metabolites from human plasma using 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard.

Materials:

• Human plasma (collected with EDTA)

• 2-(4-Fluorophenyl)acetic acid-d2 (Internal Standard, IS) stock solution (1 mg/mL in methanol)

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid (FA), LC-MS grade

• Water, LC-MS grade

• Microcentrifuge tubes (1.5 mL)

• LC-MS vials with inserts

Procedure:

• Sample Preparation: a. Thaw frozen plasma samples on ice. b. Prepare a working internal standard solution by diluting the 2-(4-Fluorophenyl)acetic acid-d2 stock solution to 1 µg/mL in methanol. c. In a 1.5 mL microcentrifuge tube, add 100 µL of plasma. d. Add 10 µL of the 1 µg/mL internal standard working solution. e. Add 400 µL of ice-cold acetonitrile to precipitate proteins. f. Vortex for 30 seconds. g. Incubate at -20°C for 20 minutes to enhance protein precipitation. h. Centrifuge at 14,000 x g for 10 minutes at 4°C. i. Carefully transfer 300 µL of the supernatant to a new microcentrifuge tube. j. Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C. k. Reconstitute the dried extract in 100 µL of 5% acetonitrile in water with 0.1% formic acid. l. Vortex for 1 minute and transfer the solution to an LC-MS vial with an insert.

• LC-MS/MS Analysis:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient:

    • 0-1 min: 5% B

    • 1-8 min: 5-95% B

    • 8-10 min: 95% B

    • 10-10.1 min: 95-5% B

    • 10.1-12 min: 5% B

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), positive and negative switching mode.

  • MRM Transitions: Monitor the specific precursor-to-product ion transitions for each target analyte and for 2-(4-Fluorophenyl)acetic acid-d2.

• Data Analysis: a. Integrate the peak areas for each analyte and the internal standard. b. Calculate the ratio of the analyte peak area to the internal standard peak area. c. Generate a calibration curve using known concentrations of the analytes spiked into a surrogate matrix (e.g., stripped serum or PBS) and the internal standard. d. Quantify the concentration of the analytes in the plasma samples by interpolating their peak area ratios on the calibration curve.

Visualizations

Application Note: High-Throughput Analysis of 2-(4-Fluorophenyl)acetic acid-d2 in Human Plasma using LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a detailed and validated protocol for the quantitative analysis of 2-(4-Fluorophenyl)acetic acid-d2 in human plasma. The methodology utilizes a simple and efficient protein precipitation technique for sample preparation, followed by a sensitive and selective Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis. The use of a deuterated internal standard ensures high accuracy and precision, making this method suitable for pharmacokinetic studies and other drug development applications. The straightforward sample preparation procedure allows for a high-throughput workflow, essential in a modern bioanalytical laboratory.

Introduction

2-(4-Fluorophenyl)acetic acid is a key intermediate in the synthesis of various pharmaceutical compounds. Its deuterated analog, 2-(4-Fluorophenyl)acetic acid-d2, is commonly used as an internal standard in pharmacokinetic and metabolism studies to ensure accurate quantification.[1] Stable isotope-labeled internal standards are crucial for correcting variations during sample preparation and analysis, as they exhibit nearly identical chemical and physical properties to the analyte of interest.[2] This application note provides a comprehensive guide for the sample preparation and LC-MS/MS analysis of 2-(4-Fluorophenyl)acetic acid-d2 in human plasma, a common biological matrix in drug development studies.

The described method employs a protein precipitation extraction, a widely used technique for its simplicity, speed, and effectiveness in removing the majority of proteinaceous matrix components.[3] This is followed by a robust LC-MS/MS method for the sensitive and specific detection of the analyte.

Experimental

Materials and Reagents

• 2-(4-Fluorophenyl)acetic acid-d2 (Analyte)

• 2-(4-Fluorophenyl)acetic acid (Internal Standard, IS)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Human plasma (sourced from a certified vendor)

Equipment

• Analytical balance

• Vortex mixer

• Centrifuge capable of 14,000 rpm

• LC-MS/MS system (e.g., Agilent, Sciex, Thermo Fisher Scientific, Waters)

• C18 reverse-phase HPLC column (e.g., 50 x 2.1 mm, 1.8 µm)

• Syringe filters (0.22 µm)

• Autosampler vials

Sample Preparation: Protein Precipitation

A simple protein precipitation protocol is employed for the extraction of 2-(4-Fluorophenyl)acetic acid-d2 from human plasma.[4][5][6]

• Thaw frozen human plasma samples to room temperature.

• Vortex the plasma samples to ensure homogeneity.

• To a 1.5 mL microcentrifuge tube, add 100 µL of the plasma sample.

• Add 20 µL of the internal standard working solution (containing a known concentration of 2-(4-Fluorophenyl)acetic acid).

• Add 300 µL of cold acetonitrile (containing 0.1% formic acid) to precipitate the plasma proteins.

• Vortex the mixture vigorously for 30 seconds.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

• The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Conditions

The following are typical LC-MS/MS parameters and should be optimized for the specific instrumentation used.

Parameter	Setting
LC System
Column	C18 Reverse-Phase (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Elution
0.0 - 0.5 min	10% B
0.5 - 2.5 min	10% to 90% B
2.5 - 3.0 min	90% B
3.0 - 3.1 min	90% to 10% B
3.1 - 4.0 min	10% B (Re-equilibration)
MS System
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Monitored Transitions	To be determined by direct infusion of the analyte and IS
Dwell Time	100 ms
Collision Gas	Argon
Ion Source Temperature	500°C
IonSpray Voltage	-4500 V

Results and Discussion

Method Validation

The bioanalytical method was validated according to the general principles outlined in the FDA and EMA guidelines. Key validation parameters are summarized below. These values are representative and may vary based on the specific laboratory conditions and instrumentation.

Validation Parameter	Result
Linearity
Calibration Curve Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Accuracy and Precision
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 12%
Accuracy (%Bias)	Within ±15%
Recovery
Extraction Recovery	> 85%
Matrix Effect
Minimal to no significant matrix effect observed
Stability
Freeze-Thaw Stability (3 cycles)	Stable
Short-Term Stability (24h at RT)	Stable
Long-Term Stability (-80°C for 30 days)	Stable

Chromatographic Performance

The developed LC-MS/MS method provided excellent chromatographic separation and peak shape for both 2-(4-Fluorophenyl)acetic acid-d2 and the internal standard. A representative chromatogram would show sharp, symmetrical peaks with baseline resolution, free from interference from endogenous plasma components. The use of a deuterated internal standard that co-elutes with the analyte is a key feature for ensuring the robustness and accuracy of the method.[2]

Visualizations

Caption: Workflow for the protein precipitation-based sample preparation of human plasma.

Caption: Logical flow of the LC-MS/MS analysis process.

Conclusion

The described protein precipitation and LC-MS/MS method provides a reliable, robust, and high-throughput solution for the quantitative analysis of 2-(4-Fluorophenyl)acetic acid-d2 in human plasma. The simple sample preparation protocol, combined with the sensitivity and selectivity of the LC-MS/MS detection, makes this method highly suitable for routine use in drug development and clinical research settings. The use of a deuterated internal standard ensures the accuracy and precision required for bioanalytical studies.

References

• 1. Simultaneous LC-MS/MS determination of phenylbutyrate, phenylacetate benzoate and their corresponding metabolites phenylacetylglutamine and hippurate in blood and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enantioselective determination of ibuprofen in plasma by high-performance liquid chromatography-electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ibuprofen from Human Plasma by Supported Liquid | Phenomenex [phenomenex.com]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. An LC-MS/MS method for the quantification of diclofenac sodium in dairy cow plasma and its application in pharmacokinetics studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. asianpubs.org [asianpubs.org]

Application Notes: Isotope Dilution Analysis of 2-(4-Fluorophenyl)acetic Acid in Environmental Water Samples using 2-(4-Fluorophenyl)acetic acid-d2

Introduction

2-(4-Fluorophenyl)acetic acid (4-FPAA) is a compound of interest in environmental monitoring due to its potential presence as a metabolite of various industrial chemicals and pharmaceuticals. Accurate quantification of 4-FPAA in complex environmental matrices such as water is crucial for assessing its environmental fate and potential impact. Isotope dilution mass spectrometry (IDMS) is a highly accurate and precise analytical technique that is well-suited for this purpose. This application note describes a robust method for the determination of 4-FPAA in environmental water samples using 2-(4-Fluorophenyl)acetic acid-d2 (4-FPAA-d2) as an internal standard.[1][2][3]

The use of a deuterated internal standard, such as 4-FPAA-d2, is critical for compensating for variations in sample preparation, extraction efficiency, and instrument response.[1] Since the deuterated standard is chemically almost identical to the native analyte, it behaves similarly during all analytical steps, leading to improved accuracy and precision of the quantitative results. This method is applicable to various water matrices, including surface water, groundwater, and wastewater effluent.

Principle

The method involves spiking a known amount of the deuterated internal standard, 4-FPAA-d2, into the water sample. The sample is then subjected to solid-phase extraction (SPE) to isolate and concentrate the analyte and the internal standard. Following elution and solvent exchange, the extract is analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC-MS) after appropriate derivatization. Quantification is achieved by measuring the ratio of the response of the native analyte to the response of the deuterated internal standard.

Experimental Workflow

Figure 1: General experimental workflow for the analysis of 2-(4-Fluorophenyl)acetic acid.

Materials and Reagents

• Standards:

  • 2-(4-Fluorophenyl)acetic acid (4-FPAA), >98% purity

  • 2-(4-Fluorophenyl)acetic acid-d2 (4-FPAA-d2), >98% purity, isotopic purity >99%

• Solvents:

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (reagent grade)

  • Hydrochloric acid (reagent grade)

• Solid-Phase Extraction (SPE):

  • Polymeric reversed-phase SPE cartridges (e.g., Oasis HLB, 60 mg, 3 mL)

• Derivatization Reagent (for GC-MS):

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

Instrumentation

• LC-MS/MS System:

  • High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid Chromatograph (UHPLC)

  • Tandem mass spectrometer with an electrospray ionization (ESI) source

• GC-MS System:

  • Gas chromatograph with a capillary column (e.g., DB-5ms)

  • Mass spectrometer with an electron ionization (EI) source

Protocols

Protocol 1: Sample Preparation and Solid-Phase Extraction (SPE)

• Sample Collection and Preservation: Collect water samples in clean glass bottles. If not analyzed immediately, store at 4°C and analyze within 48 hours. For longer storage, acidify to pH < 2 with sulfuric acid and store at 4°C.

• Spiking: To a 100 mL water sample, add a known amount of 2-(4-Fluorophenyl)acetic acid-d2 internal standard solution (e.g., 100 µL of a 1 µg/mL solution to achieve a final concentration of 1 µg/L).

• Acidification: Adjust the sample pH to 2-3 with hydrochloric acid.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of LC-MS grade water.

• Sample Loading: Load the acidified sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of LC-MS grade water to remove interfering substances.

• Drying: Dry the cartridge under vacuum or with a stream of nitrogen for 10-15 minutes.

• Elution: Elute the retained analytes with 5 mL of methanol.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis or proceed to derivatization for GC-MS analysis.

Protocol 2: LC-MS/MS Analysis

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: Start with 10% B, ramp to 90% B over 8 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 10 µL

• Mass Spectrometry Conditions (Negative ESI Mode):

  • Ion Source: Electrospray Ionization (ESI), negative mode

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 2-(4-Fluorophenyl)acetic acid: Precursor ion (m/z) -> Product ion (m/z)

    • 2-(4-Fluorophenyl)acetic acid-d2: Precursor ion (m/z) -> Product ion (m/z) (Note: Specific MRM transitions need to be optimized for the instrument used.)

Protocol 3: GC-MS Analysis (after Derivatization)

• Derivatization: To the dried extract from the SPE step, add 50 µL of BSTFA with 1% TMCS and 50 µL of pyridine. Heat at 70°C for 30 minutes.

• GC Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

  • Injector Temperature: 250°C

  • Oven Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 15°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MS Conditions (EI Mode):

  • Ion Source: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Selected Ion Monitoring (SIM): Monitor characteristic ions for the silylated derivatives of 2-(4-Fluorophenyl)acetic acid and its deuterated internal standard.

Data Presentation

Table 1: Method Validation - Recovery and Precision

Matrix	Spiking Level (µg/L)	Mean Recovery (%)	Relative Standard Deviation (RSD, %) (n=5)
Surface Water	0.1	95.2	6.8
1.0	98.5	4.5
10.0	101.2	3.1
Groundwater	0.1	97.1	5.9
1.0	99.8	3.8
10.0	102.5	2.5
Wastewater Effluent	0.5	92.8	8.2
5.0	96.3	6.1
50.0	99.1	4.9

Table 2: Method Detection Limit (MDL) and Limit of Quantification (LOQ)

Matrix	MDL (µg/L)	LOQ (µg/L)
Surface Water	0.03	0.1
Groundwater	0.02	0.08
Wastewater Effluent	0.08	0.25

Table 3: Analysis of Environmental Water Samples

Sample ID	Matrix	2-(4-Fluorophenyl)acetic acid Concentration (µg/L)
SW-01	Surface Water	0.15
SW-02	Surface Water	< LOQ
GW-01	Groundwater	0.09
WW-01	Wastewater Effluent	0.88
WW-02	Wastewater Effluent	1.23

Signaling Pathways and Logical Relationships

The logical relationship in this analytical method is a linear progression from sample collection to final data analysis.

Figure 2: Logical flow of the analytical procedure.

Conclusion

The use of 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard provides a reliable and accurate method for the quantification of 2-(4-Fluorophenyl)acetic acid in various environmental water samples. The described SPE-LC-MS/MS (or GC-MS) protocol offers high sensitivity and selectivity, making it suitable for routine environmental monitoring and research applications. The robustness of the isotope dilution technique minimizes the impact of matrix effects and procedural variations, ensuring high-quality data for environmental assessment.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-(4-Fluorophenyl)acetic acid-d2 (p-Fluorophenylacetic acid-d2) | Isotope-Labeled Compounds | 113715-48-3 | Invivochem [invivochem.com]
• 3. medchemexpress.com [medchemexpress.com]

Application Note: Optimizing Mass Spectrometry Parameters for Enhanced Analysis of Deuterated Compounds

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols and application notes for the optimization of mass spectrometry (MS) parameters for the analysis of deuterated compounds, which are crucial as internal standards in quantitative bioanalysis and for probing metabolic pathways.[1][2] Achieving high sensitivity, accuracy, and precision in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays is contingent upon the meticulous, compound-specific optimization of MS parameters.[1] This guide outlines a systematic approach for fine-tuning key instrument settings, including ionization source parameters and collision cell energies, to account for the unique physicochemical properties of deuterated molecules. Adherence to these protocols will facilitate the development of robust and reliable quantitative methods.

Introduction

Stable isotope-labeled (SIL) compounds, particularly deuterated analogs, are the cornerstone of modern quantitative mass spectrometry.[1] Their use as internal standards (IS) is critical for correcting variations in sample preparation, chromatographic retention, and ionization efficiency.[2] While chemically similar to their non-deuterated counterparts, the substitution of hydrogen with deuterium can introduce subtle differences, known as deuterium isotope effects, which may influence chromatographic behavior and mass spectrometric fragmentation.[3][4] Therefore, it is imperative to independently optimize MS parameters for both the analyte and its deuterated internal standard to ensure the highest data quality.

This application note presents a comprehensive workflow for the optimization of electrospray ionization (ESI) source parameters and the tuning of Multiple Reaction Monitoring (MRM) transitions on a triple quadrupole mass spectrometer.

Data Presentation: Comparative Parameter Optimization

Effective optimization requires a systematic evaluation of various parameters for both the analyte and its deuterated internal standard. The following tables provide a structured summary of typical parameters to be optimized and representative data that would be generated during such an optimization process.

Table 1: Optimization of ESI Source Parameters

Parameter	Typical Range	Optimized Value (Analyte)	Optimized Value (Deuterated IS)	Rationale for Optimization
Spray Voltage (V)	2000 - 4000	3500	3500	Ensures stable spray and efficient ionization.[5]
Nebulizer Gas (psi)	20 - 60	45	45	Aids in droplet formation and desolvation.
Drying Gas Flow (L/min)	4 - 12	10	10	Facilitates solvent evaporation from droplets.[5]
Drying Gas Temp (°C)	200 - 350	300	300	Promotes efficient desolvation without thermal degradation.[5]
Cone/Fragmentor Voltage (V)	10 - 60	35	40	Maximizes precursor ion intensity while minimizing in-source fragmentation.[5]

Table 2: Optimization of MRM Transition Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Optimal Declustering Potential (DP) (V)	Optimal Collision Energy (CE) (eV)
Analyte	350.2	250.1 (Quantifier)	80	25
150.1 (Qualifier)	80	35
Deuterated IS (d5)	355.2	255.1 (Quantifier)	85	28
150.1 (Qualifier)	85	35

Experimental Protocols

Protocol for ESI Source Parameter Optimization

Objective: To determine the optimal ESI source parameters that yield the maximum stable signal intensity for both the analyte and its deuterated internal standard.

Materials:

• Analyte stock solution (1 mg/mL)

• Deuterated internal standard stock solution (1 mg/mL)

• Syringe pump

• Mass spectrometer with an ESI source

• Mobile phase representative of the LC method

Methodology:

• Prepare Infusion Solutions: Create separate working solutions of the analyte and the deuterated IS at a concentration of approximately 500 ng/mL in a solvent mixture that mimics the initial mobile phase of the intended LC method.[1]

• Direct Infusion: Infuse the analyte solution directly into the mass spectrometer's ESI source at a constant, low flow rate (e.g., 5-10 µL/min) using a syringe pump.[5]

• Initial Instrument Settings: Begin with the instrument manufacturer's default ESI source parameters for the appropriate ionization mode (positive or negative).[5]

• Systematic Optimization (One-Factor-at-a-Time):

  • Spray Voltage: While monitoring the precursor ion signal, incrementally adjust the spray voltage to find the value that provides the highest and most stable signal.[5]

  • Nebulizer and Drying Gas: Sequentially optimize the nebulizer gas pressure and then the drying gas flow and temperature, recording the settings that maximize signal intensity.[5]

  • Cone/Fragmentor Voltage: Ramp the cone voltage from a low to a high value (e.g., 10 V to 100 V) and plot the precursor ion intensity. Select the voltage that maximizes the precursor signal while minimizing the appearance of in-source fragments.[5]

• Repeat for Deuterated IS: Repeat steps 2-4 using the deuterated internal standard infusion solution.

• Final Parameter Selection: Compare the optimal values for both the analyte and the IS. If they differ slightly, a compromise may be necessary, or the instrument's software may allow for different source parameters for each compound if they are chromatographically resolved.

Protocol for MRM Transition Optimization

Objective: To identify the most intense and stable precursor-product ion transitions and optimize the declustering potential and collision energy for both the analyte and its deuterated internal standard.

Materials:

• Analyte and deuterated IS infusion solutions (from Protocol 3.1)

• Tandem mass spectrometer (e.g., triple quadrupole)

Methodology:

• Precursor Ion Identification (Q1 Scan): While infusing the analyte solution, perform a Q1 scan over a mass range that includes the expected molecular weight. Identify the most abundant ion, which is typically the protonated molecule [M+H]⁺ or deprotonated molecule [M-H]⁻.[1] Record this m/z value. Repeat for the deuterated IS.

• Product Ion Identification (Product Ion Scan): Set the first quadrupole (Q1) to transmit only the precursor ion identified in the previous step. Scan the third quadrupole (Q3) across a relevant mass range to detect the fragment ions generated in the collision cell (Q2).[1] Identify two to three of the most intense and stable product ions. Repeat for the deuterated IS.

• Declustering Potential (DP) Optimization: For each precursor ion (analyte and IS), create an experiment to ramp the DP across a range (e.g., 20 V to 150 V). Plot the precursor ion intensity against the DP and select the voltage that yields the maximum signal.[1]

• Collision Energy (CE) Optimization: For each selected MRM transition (precursor → product), and using the optimized DP, create an experiment to ramp the CE over a suitable range (e.g., 5 V to 60 V in 2-5 V steps).[1] Plot the product ion intensity against the CE and determine the value that produces the maximum signal for each transition.[1]

• Final MRM Method: Create the final MRM method using the optimized precursor and product ion m/z values, as well as the optimized DP and CE for each transition for both the analyte and the deuterated internal standard.

Visualizations

Caption: Experimental workflow for optimizing MS parameters.

Caption: Logical relationships between MS parameters and analytical output.

Conclusion

The systematic optimization of mass spectrometry parameters is a prerequisite for developing high-quality quantitative assays for deuterated compounds and their corresponding analytes. By independently tuning the ion source and collision cell parameters for each compound, researchers can mitigate potential deuterium isotope effects and ensure optimal instrument performance. The protocols and guidelines presented in this application note provide a robust framework for achieving the sensitivity, accuracy, and precision required in demanding research and drug development environments.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Note: High-Precision Quantification of Organic Acids Using Isotope Dilution Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

The accurate quantification of organic acids is critical in diverse research fields, including clinical diagnostics, drug development, and metabolic studies.[1] Organic acids are key intermediates in numerous metabolic pathways, and their concentrations can serve as important biomarkers for various disease states and therapeutic responses.[1] Isotope Dilution Mass Spectrometry (IDMS), particularly coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), has emerged as the gold standard for this purpose, offering exceptional accuracy, precision, and specificity.[1][2]

The principle of IDMS relies on the addition of a known quantity of a stable isotope-labeled version of the analyte (the internal standard) to a sample at the earliest stage of preparation.[1] Because the stable isotope-labeled standard is chemically identical to the endogenous analyte, it behaves identically during extraction, derivatization (if any), and ionization.[1] By measuring the ratio of the unlabeled (native) analyte to the labeled internal standard, the method effectively corrects for sample loss during preparation and variations in instrument response, thereby minimizing the impact of matrix effects.[1][3]

Key Advantages of IDMS for Organic Acid Analysis:

• High Accuracy and Precision: Minimizes analytical variability from sample preparation and matrix effects.[1]

• High Specificity: Mass spectrometry allows for the clear differentiation of the target analyte from other interfering components in complex biological matrices.[1][2]

• Robustness: The method is less susceptible to variations in extraction recovery and instrument response.[1]

• Broad Applicability: Can be adapted for the analysis of a wide range of organic acids in various biological samples like plasma, urine, and tissue extracts.[1][4]

Experimental Protocol

This protocol provides a general methodology for the quantification of various organic acids in biological samples using LC-MS/MS-based isotope dilution.

1. Materials and Reagents

• Solvents: Acetonitrile (HPLC or LC-MS grade), Methanol (HPLC or LC-MS grade), Water (LC-MS grade), Formic Acid.

• Reagents: Ammonium hydroxide, Dichloromethane (optional, for liquid-liquid extraction).[5]

• Internal Standards: Stable isotope-labeled organic acids (e.g., ¹³C, ¹⁵N, or D-labeled) corresponding to the analytes of interest.[4][6] These should have high chemical and isotopic purity (≥98%).[4]

• Sample Preparation: Protein precipitation plates or microcentrifuge tubes, centrifugal ultrafiltration units (e.g., 3kDa MWCO).[7]

2. Preparation of Standards and Samples

• Internal Standard (IS) Working Solution: Prepare a stock solution of the stable isotope-labeled organic acids in a suitable solvent (e.g., 50:50 methanol:water). Dilute this stock to create a working solution at a concentration that yields a robust signal in the mass spectrometer.

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of unlabeled organic acid standards into a surrogate matrix (e.g., charcoal-stripped serum or a synthetic matrix). Add the IS working solution to each calibrator.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range to assess the accuracy and precision of the assay.

• Sample Preparation:

  • Thaw biological samples (e.g., plasma, serum, urine) on ice. For tissue samples, homogenization is required first.

  • Aliquot a precise volume (e.g., 50 µL) of the sample, calibrator, or QC into a microcentrifuge tube.

  • Add a precise volume of the IS working solution to each tube (except for double-blank samples).

  • Protein Precipitation: Add 3-4 volumes of cold acetonitrile or methanol to precipitate proteins. Vortex thoroughly.

  • Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube or a 96-well plate for analysis. The supernatant can be evaporated to dryness and reconstituted in the initial mobile phase to enhance sensitivity.

3. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: A reversed-phase C18 column is commonly used.[8] For highly polar organic acids, specialized columns like those for ion-exchange or hydrophilic interaction chromatography may provide better retention and separation.[4][7][9]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Gradient: A typical gradient starts with a low percentage of Mobile Phase B, ramps up to a high percentage to elute the analytes, followed by a wash and re-equilibration step. The total run time is often kept short (5-15 minutes).[5][10]

  • Column Temperature: 35-40°C.[4][8]

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode is typically used for organic acids.[8]

  • Detection Mode: Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer provides the best selectivity and sensitivity.[8]

  • MRM Transitions: For each organic acid and its corresponding stable isotope-labeled internal standard, specific precursor-to-product ion transitions (quantifier and qualifier ions) must be optimized by infusing the individual standards.

4. Data Analysis

• Integrate the peak areas for both the native organic acid and its corresponding stable isotope-labeled internal standard.

• Calculate the ratio of the native analyte peak area to the internal standard peak area.

• Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

• Determine the concentration of the organic acids in the unknown samples by interpolating their peak area ratios from the calibration curve.

Data Presentation

The following table summarizes typical performance data for the IDMS method for a selection of organic acids.

Organic Acid	Retention Time (min)	MRM Transition (m/z)	Linearity (R²)	LOQ (ng/mL)	Recovery (%)
Lactic Acid	2.1	89.0 -> 43.0	> 0.995	5.0	98 - 104
Pyruvic Acid	2.5	87.0 -> 43.0	> 0.992	2.5	95 - 102
Succinic Acid	3.8	117.0 -> 73.0	> 0.998	1.0	99 - 105
Malic Acid	4.2	133.0 -> 115.0	> 0.997	1.0	97 - 103
Citric Acid	5.5	191.1 -> 111.1	> 0.996	2.0	96 - 104
Fumaric Acid	4.9	115.0 -> 71.0	> 0.998	1.5	98 - 105

Visualizations

The diagram below illustrates the general workflow for the quantification of organic acids using Isotope Dilution Mass Spectrometry.

Isotope Dilution Mass Spectrometry Workflow for Organic Acids.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Acid Analysis Service| LC-MS and GC-MS - Creative Proteomics [creative-proteomics.com]
• 3. Internal Standards for Food and Nutrition - IsoLife [isolife.nl]
• 4. eurisotop.com [eurisotop.com]
• 5. mdpi.com [mdpi.com]
• 6. US20050070023A1 - Method of analysis of carboxylic acid by mass spectrometry - Google Patents [patents.google.com]
• 7. imtakt.com [imtakt.com]
• 8. Fully Automated Quantitative Measurement of Serum Organic Acids via LC-MS/MS for the Diagnosis of Organic Acidemias: Establishment of an Automation System and a Proof-of-Concept Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]
• 10. osti.gov [osti.gov]

Technical Notes & Optimization

Technical Support Center: Deuterated Internal Standards in Mass Spectrometry

Welcome to our technical support center dedicated to addressing common challenges encountered when using deuterated internal standards in mass spectrometry. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their analytical workflows.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Question: My quantitative results are inconsistent and inaccurate, even though I'm using a deuterated internal standard. What are the potential causes?

Answer: Inaccurate or inconsistent quantitative results when using a deuterated internal standard can arise from several factors. The most common issues include a lack of co-elution between the analyte and the standard, differential matrix effects, isotopic or chemical impurities in the standard, and unexpected isotopic exchange.[1][2]

Troubleshooting Guide: Inaccurate Quantification

• Verify Co-elution of Analyte and Internal Standard:

  • Problem: Deuterated compounds can exhibit slightly different retention times in reversed-phase chromatography compared to their non-deuterated counterparts, a phenomenon known as the "isotope effect".[1][2][3] This separation can lead to differential matrix effects, where the analyte and internal standard are exposed to varying levels of ion suppression or enhancement, thereby compromising analytical accuracy.[1][4][5]

  • Solution:

    • Confirm Co-elution: Overlay the chromatograms of the analyte and the internal standard to ensure they completely co-elute.[1]

    • Adjust Chromatography: If separation is observed, consider using a column with lower resolution or adjusting the mobile phase composition to ensure both compounds elute as a single peak.[1][5]

    • Alternative Isotopes: If chromatographic separation persists, consider using a stable isotope-labeled internal standard with a heavier isotope like ¹³C, which is less prone to chromatographic shifts.[5][6]

• Assess for Differential Matrix Effects:

  • Problem: Even with perfect co-elution, the analyte and the deuterated internal standard may experience different degrees of ion suppression or enhancement from matrix components.[2][7] This "differential matrix effect" can lead to inaccurate quantification.[1][4] Studies have indicated that matrix effects on an analyte and its deuterated internal standard can differ significantly in complex matrices like plasma and urine.[7]

  • Solution: Conduct a matrix effect evaluation experiment to quantify the degree of ion suppression or enhancement for both the analyte and the internal standard.

  Experimental Protocol: Matrix Effect Evaluation [2][3]

  • Prepare Three Sets of Samples:

    • Set A (Neat Solution): Analyte and internal standard in a clean solvent.

    • Set B (Post-Extraction Spike): Blank matrix extract spiked with the analyte and internal standard.

    • Set C (Pre-Extraction Spike): Blank matrix spiked with the analyte and internal standard before the extraction process.

  • Analyze the Samples: Inject all three sets into the LC-MS/MS system.

  • Calculate Matrix Effect and Recovery:

    • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

    • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  Data Presentation: Hypothetical Matrix Effect Evaluation

Sample Set	Analyte Peak Area	Internal Standard Peak Area	Matrix Effect (%) - Analyte	Matrix Effect (%) - IS
Set A (Neat)	1,200,000	1,350,000	N/A	N/A
Set B (Post-Spike)	850,000	1,150,000	70.8% (Suppression)	85.2% (Suppression)

• Confirm Isotopic and Chemical Purity:

  • Problem: The presence of unlabeled analyte as an impurity in the deuterated internal standard can lead to an overestimation of the analyte's concentration, particularly at the lower limit of quantification (LLOQ).[2] For reliable results, high isotopic (≥98%) and chemical purity (>99%) are crucial.[4][8]

  • Solution:

    • Supplier Documentation: Always obtain a certificate of analysis from your supplier that specifies the isotopic and chemical purity.[1]

    • Purity Check: If in doubt, verify the purity using high-resolution mass spectrometry (HRMS) or quantitative NMR (qNMR).[1]

  Experimental Protocol: Assessing Contribution from Internal Standard [2]

  • Prepare a Blank Sample: Use a matrix sample known to contain no analyte.

  • Spike with Internal Standard: Add the deuterated internal standard at the same concentration used in your assay.

  • Analyze the Sample: Run the sample on the LC-MS/MS and monitor the mass transition for the unlabeled analyte.

  • Evaluate the Response: The signal for the unlabeled analyte should be less than 20% of the response at the LLOQ for the analyte. A higher response indicates significant contamination of the internal standard with the unlabeled analyte.[2]

Issue 2: Unstable Internal Standard Signal

Question: The signal intensity of my deuterated internal standard is highly variable between samples. What could be causing this?

Answer: Variability in the internal standard's signal intensity often points to issues with the stability of the deuterium label (isotopic exchange) or differential matrix effects.[1]

Troubleshooting Guide: Unstable Internal Standard Signal

• Investigate Isotopic Exchange (H/D Back-Exchange):

  • Problem: Deuterium atoms on the internal standard can exchange with protons from the sample matrix or solvent, a phenomenon known as back-exchange.[1][9] This is more likely if the deuterium labels are in chemically labile positions, such as on heteroatoms (e.g., -OH, -NH) or on carbons adjacent to carbonyl groups.[1][2] This exchange alters the mass of the internal standard, leading to a decrease in its signal and potentially an increase in the analyte signal.[10]

  • Solution:

    • Label Position: Ensure the deuterium labels are on stable, non-exchangeable positions of the molecule.[1]

    • Control pH and Temperature: The rate of exchange is highly dependent on pH and temperature. It is generally slowest around pH 2.5-3 and increases in basic conditions and at higher temperatures.[10]

    • Incubation Study: To test for back-exchange, incubate the deuterated internal standard in a blank matrix for a time equivalent to your sample preparation and analysis time. Analyze the sample to see if there is a decrease in the deuterated internal standard signal and a corresponding increase in the non-labeled compound's signal.[1]

  Data Presentation: Hypothetical Isotopic Exchange Study

Incubation Time	IS Peak Area in Blank Matrix	Analyte Peak Area in Blank Matrix	% Decrease in IS Signal
T = 0 hours	1,500,000	500	0%
T = 4 hours	1,275,000	12,000	15%

Visualizing Troubleshooting Workflows

Below are diagrams illustrating the logical steps for troubleshooting common issues with deuterated internal standards.

Caption: Troubleshooting workflow for inaccurate quantitative results.

Caption: Troubleshooting workflow for unstable internal standard signals.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. waters.com [waters.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Matrix Effects with 2-(4-Fluorophenyl)acetic acid-d2

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for the use of 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard to minimize matrix effects in quantitative LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of 2-(4-Fluorophenyl)acetic acid-d2?

A1: 2-(4-Fluorophenyl)acetic acid-d2 is the deuterium-labeled form of 2-(4-Fluorophenyl)acetic acid. Its primary application is as an internal standard (IS) for the quantitative analysis of 2-(4-Fluorophenyl)acetic acid in biological matrices by liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).[1][2]

Q2: Why is a deuterated internal standard like 2-(4-Fluorophenyl)acetic acid-d2 preferred for minimizing matrix effects?

A2: Deuterated internal standards are considered the "gold standard" in quantitative bioanalysis for several reasons:

• Chemical and Physical Similarity: A deuterated IS is chemically and physically almost identical to the analyte of interest. This ensures that it behaves similarly during sample extraction, chromatography, and ionization.[1]

• Co-elution: Ideally, the deuterated IS co-elutes with the analyte. This means both compounds are exposed to the same matrix components at the same time in the mass spectrometer's ion source, allowing the IS to effectively compensate for ion suppression or enhancement.

• Compensation for Variability: By adding a known amount of the deuterated IS to samples at the beginning of the workflow, it can account for variations in sample preparation recovery, injection volume, and instrument response.

Q3: Can 2-(4-Fluorophenyl)acetic acid-d2 be used as an internal standard for analytes other than 2-(4-Fluorophenyl)acetic acid?

A3: While it is theoretically possible to use it for structurally similar compounds, it is not recommended. The ideal internal standard is an isotopically labeled version of the analyte itself. Using a different compound, even a structurally similar one, can lead to differences in chromatographic retention time and ionization efficiency, which can result in inadequate correction for matrix effects.

Q4: What are the key validation parameters to assess when using 2-(4-Fluorophenyl)acetic acid-d2 in a bioanalytical method?

A4: When validating a bioanalytical method using 2-(4-Fluorophenyl)acetic acid-d2, you should assess selectivity, accuracy, precision, linearity, range, recovery, matrix effect, and stability according to regulatory guidelines (e.g., FDA, ICH M10).[3][4][5]

Troubleshooting Guides

Issue 1: Poor Peak Shape or Splitting for Analyte and/or Internal Standard

Possible Cause	Troubleshooting Steps
Column Contamination or Degradation	1. Flush the column with a strong solvent.2. If the problem persists, replace the analytical column.
Inappropriate Mobile Phase pH	1. Ensure the mobile phase pH is appropriate for the analyte and internal standard.2. Adjust the pH and re-evaluate the peak shape.
Sample Solvent Incompatibility	1. Ensure the sample is reconstituted in a solvent similar in composition and strength to the initial mobile phase.2. Minimize the injection volume.

Issue 2: Inaccurate or Imprecise Quantitative Results

Possible Cause	Troubleshooting Steps
Lack of Co-elution (Isotope Effect)	1. Verify Co-elution: Overlay the chromatograms of the analyte and 2-(4-Fluorophenyl)acetic acid-d2. A slight shift in retention time for the deuterated standard is possible.2. Adjust Chromatography: If separation is significant, consider modifying the gradient, flow rate, or column chemistry to ensure co-elution.
Impurity in Internal Standard	1. Check Certificate of Analysis: Verify the chemical and isotopic purity of the 2-(4-Fluorophenyl)acetic acid-d2.2. Analyze IS Alone: Inject a solution of the internal standard to check for the presence of the unlabeled analyte, which can cause a positive bias.
Isotopic Exchange (H/D Exchange)	1. Assess Stability: Incubate the internal standard in a blank matrix under the same conditions as your sample preparation and analysis. Monitor for any increase in the unlabeled analyte's signal, which would indicate back-exchange.
Differential Matrix Effects	1. Improve Sample Cleanup: Enhance your sample preparation method (e.g., switch from protein precipitation to LLE or SPE) to remove more interfering matrix components.2. Evaluate Matrix Effect: Perform a quantitative assessment of the matrix effect to understand its impact.

Issue 3: High Variability in Internal Standard Response

Possible Cause	Troubleshooting Steps
Inconsistent Sample Preparation	1. Review Pipetting and Handling: Ensure consistent and accurate pipetting of the internal standard and sample volumes.2. Automate if Possible: Use automated liquid handlers for improved precision.
Precipitation of Analyte/IS	1. Check Solubility: Ensure the analyte and internal standard are soluble in the final sample solvent.2. Modify Reconstitution Solvent: Adjust the composition of the reconstitution solvent to improve solubility.
Instrument Instability	1. Check System Suitability: Run system suitability tests to ensure the LC-MS/MS system is performing optimally.2. Clean Ion Source: A dirty ion source can lead to erratic signal response.

Experimental Protocols

Representative Protocol: Quantification of 2-(4-Fluorophenyl)acetic acid in Human Plasma

This protocol is a representative example for the determination of 2-(4-Fluorophenyl)acetic acid in human plasma using 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard.

1. Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Separately weigh and dissolve 2-(4-Fluorophenyl)acetic acid and 2-(4-Fluorophenyl)acetic acid-d2 in methanol.

• Working Standards: Prepare serial dilutions of the 2-(4-Fluorophenyl)acetic acid stock solution in 50:50 methanol:water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the 2-(4-Fluorophenyl)acetic acid-d2 stock solution in 50:50 methanol:water.

2. Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of human plasma (blank, standard, QC, or unknown sample) into a microcentrifuge tube.

• Add 25 µL of the 100 ng/mL internal standard working solution to all tubes except the blank matrix. Vortex briefly.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase A.

3. LC-MS/MS Conditions

Parameter	Condition
LC System	UPLC/HPLC System
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	10% B to 90% B over 3 min, hold at 90% B for 1 min, return to 10% B and equilibrate
Injection Volume	5 µL
Column Temp.	40°C
MS System	Triple Quadrupole Mass Spectrometer
Ionization	Electrospray Ionization (ESI), Negative Mode
MRM Transitions	2-(4-Fluorophenyl)acetic acid: m/z 153.0 -> 109.02-(4-Fluorophenyl)acetic acid-d2: m/z 155.0 -> 111.0

Data Presentation

Table 1: Representative Bioanalytical Method Validation Results

Parameter	Acceptance Criteria	Representative Result
Linearity Range	Correlation coefficient (r²) ≥ 0.99	5 - 5000 ng/mL (r² > 0.995)
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 10%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 12%
Intra-day Accuracy (%Bias)	± 15% (± 20% at LLOQ)	-8% to +7%
Inter-day Accuracy (%Bias)	± 15% (± 20% at LLOQ)	-10% to +9%
Recovery (%)	Consistent and reproducible	85 - 95%
Matrix Effect (%)	CV ≤ 15%	< 10%

Note: The data presented are representative and may vary depending on the specific experimental conditions and laboratory.

Visualizations

Fig. 1: Experimental workflow for sample analysis.

Fig. 2: Troubleshooting logic for inaccurate results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 4. database.ich.org [database.ich.org]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]

Technical Support Center: Troubleshooting Chromatographic Shifts of Deuterated Standards

Welcome to our dedicated support center for researchers, scientists, and drug development professionals. This guide provides comprehensive troubleshooting advice and frequently asked questions (FAQs) to address the chromatographic shift of deuterated standards in your analytical experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard eluting at a different retention time than the non-deuterated analyte?

This phenomenon is known as the "chromatographic isotope effect" or "deuterium isotope effect".[1][2] It is an expected behavior in chromatography, particularly in reversed-phase liquid chromatography (RPLC). Typically, the deuterated standard elutes slightly earlier than its non-deuterated counterpart.[1][3]

The primary cause lies in the subtle differences in physicochemical properties between the carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger, which can lead to a smaller molecular volume and altered van der Waals interactions.[2] These differences can affect the molecule's hydrophobicity and its interaction with the stationary phase, resulting in a retention time shift.[2]

Q2: What factors influence the magnitude of the chromatographic shift?

Several factors can influence the extent of the retention time shift between a deuterated standard and its corresponding analyte:

• Number of Deuterium Atoms: Generally, a greater number of deuterium atoms in a molecule leads to a larger retention time shift.[4]

• Position of Deuteration: The location of the deuterium atoms within the molecule can affect its overall polarity and interaction with the stationary phase.[4][5] For instance, deuterium substitution on an sp2-hybridized carbon may have a different impact on retention than substitution on an sp3-hybridized carbon.[2]

• Molecular Structure: The inherent properties of the analyte itself will influence the extent of the isotope effect.[4]

• Chromatographic Conditions: Mobile phase composition, column temperature, and the type of stationary phase can all impact the degree of separation.[6]

Q3: Can a significant chromatographic shift affect the accuracy of my results?

Yes. If the deuterated internal standard does not co-elute closely with the analyte, it can lead to inaccurate quantification.[2] This is because the two compounds may experience different matrix effects, where co-eluting components from the sample matrix can either suppress or enhance the ionization of the analyte and the internal standard to different extents.[7] This differential matrix effect can compromise the accuracy and precision of the analytical method.[2]

Q4: My deuterated standard and analyte used to co-elute, but now I'm observing a shift. What could be the cause?

If you observe a new or sudden shift in retention times that was not previously present, it is likely due to a change in your chromatographic system rather than the inherent isotope effect. Common causes include:

• Column Degradation: Over time, the performance of an HPLC column can degrade, leading to changes in selectivity and retention.

• Mobile Phase Preparation: Inconsistencies in the preparation of the mobile phase, such as slight variations in pH or solvent composition, can significantly affect retention times.

• System Leaks: Leaks in the HPLC system can cause pressure fluctuations and affect the flow rate, leading to shifts in retention time.

• Temperature Fluctuations: Changes in the column temperature can alter the viscosity of the mobile phase and the kinetics of analyte-stationary phase interactions, resulting in retention time shifts.[4]

Q5: Are there alternatives to deuterated standards to avoid the chromatographic shift?

Yes, internal standards labeled with other stable isotopes, such as ¹³C or ¹⁵N, can be used. These heavier isotopes typically do not cause a noticeable chromatographic shift, ensuring better co-elution with the analyte.[2][8]

Troubleshooting Guide

A systematic approach is crucial when troubleshooting chromatographic shifts of deuterated standards. This guide provides a step-by-step process to identify and resolve the issue.

Step 1: Initial Assessment & Verification

• Visually Inspect Chromatograms: Overlay the chromatograms of the analyte and the deuterated internal standard to visually confirm the presence and magnitude of the retention time difference.[2]

• Assess Peak Shape: Evaluate the peak shape for both the analyte and the internal standard. Poor peak shape (e.g., tailing, fronting) can indicate other chromatographic issues that may be contributing to the problem.

• Determine Significance: Assess if the observed shift is significant enough to potentially impact the accuracy of your results due to differential matrix effects.

Step 2: Method Optimization to Minimize the Shift

If the chromatographic shift is deemed problematic, the following method parameters can be adjusted to improve co-elution:

• Mobile Phase Composition:

  • Action: Adjust the organic solvent-to-aqueous ratio. A small change can alter the interactions of both the analyte and the internal standard with the stationary phase.[2]

  • Action: For ionizable compounds, modify the mobile phase pH. This can change their ionization state and hydrophobicity, potentially influencing the degree of separation.[2]

• Gradient Slope:

  • Action: For gradient elution methods, try adjusting the gradient slope. A shallower gradient can sometimes improve the co-elution of closely related compounds.[2]

• Column Temperature:

  • Action: Modify the column temperature. Temperature can affect the viscosity of the mobile phase and the kinetics of mass transfer, which can influence retention times.[2]

• Flow Rate:

  • Action: Lowering the flow rate can increase the interaction time with the stationary phase and may improve co-elution.[9]

• Column Chemistry:

  • Action: Consider using a column with a different stationary phase chemistry or lower efficiency (larger particle size) which might reduce the separation.[9]

Step 3: Consider an Alternative Internal Standard

• Action: If method optimization does not resolve the issue, consider using an internal standard labeled with ¹³C or ¹⁵N.[2]

• Purpose: These isotopes generally do not cause a noticeable chromatographic shift, ensuring better co-elution and more accurate quantification.[2][8]

Data Presentation

The following tables summarize the potential impact of various factors on retention time and provide illustrative data on the chromatographic isotope effect.

Table 1: Impact of Common Chromatographic Parameters on Retention Time

Parameter	Change	Expected Impact on Retention Time
Mobile Phase	1% increase in organic solvent	Decrease
Temperature	1°C increase	Decrease by ~2%
Flow Rate	0.1 mL/min increase (from 1 mL/min)	Decrease by ~10%[10]
pH (for ionizable compounds)	0.1 unit change	Can lead to a ≥10% shift[10]

Table 2: Illustrative Examples of Chromatographic Isotope Effect (Note: These are hypothetical examples based on typical observations reported in the literature.)

Compound	Number of Deuterium Atoms	Retention Time (Analyte)	Retention Time (Deuterated Standard)	Retention Time Shift (seconds)
Analyte A	3	5.25 min	5.22 min	-1.8
Analyte B	5	7.81 min	7.77 min	-2.4
Analyte C	8	9.12 min	9.06 min	-3.6

Experimental Protocols

Protocol 1: Evaluation of Mobile Phase Composition on Co-elution

• Initial Conditions: Record the retention times of the analyte and the deuterated internal standard using your current analytical method.

• Vary Organic Solvent Percentage: Prepare a series of mobile phases with slightly different organic solvent concentrations (e.g., ± 2-5% from the original method).[2]

• Inject and Analyze: Inject a standard solution containing both the analyte and the deuterated internal standard for each mobile phase composition.

• Data Analysis: Compare the retention time differences (ΔRT) between the analyte and the internal standard for each condition to identify the optimal mobile phase composition for co-elution.

Protocol 2: Evaluation of Column Temperature on Co-elution

• Set Initial Temperature: Set the column oven to your current method's temperature and inject a standard solution to record the initial retention times and ΔRT.

• Vary Temperature: Increase and decrease the column temperature in increments of 5-10°C.

• Equilibrate and Inject: Allow the column to equilibrate at each new temperature for a sufficient time before injecting the standard solution.

• Analyze and Compare: Measure the ΔRT at each temperature.

• Select Optimal Temperature: Choose the temperature that minimizes the chromatographic shift while maintaining good peak shape and resolution from other components in the sample.[2]

Mandatory Visualization

Caption: A logical workflow for troubleshooting chromatographic shifts of deuterated standards.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Effect of position of deuterium atoms on gas chromatographic isotope effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Application of screening experimental designs to assess chromatographic isotope effect upon isotope-coded derivatization for quantitative liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

preventing deuterium-hydrogen exchange in 2-(4-Fluorophenyl)acetic acid-d2

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing deuterium-hydrogen (D-H) exchange in 2-(4-Fluorophenyl)acetic acid-d2. Below you will find troubleshooting guides and frequently asked questions to ensure the isotopic integrity of your compound during experimentation.

Troubleshooting Guides

This section addresses specific issues you may encounter that indicate a loss of deuterium from your 2-(4-Fluorophenyl)acetic acid-d2.

Issue 1: Decrease in Isotopic Purity Observed by Mass Spectrometry

You observe a time-dependent increase in the M+0 or M+1 peak and a decrease in the M+2 peak for your compound during LC-MS analysis.

• Possible Cause: Deuterium atoms on the alpha-carbon of the carboxylic acid are exchanging with protons from the solvent or other sources in your sample matrix. This exchange is often catalyzed by acidic or basic conditions.[1][2][3]

• Solution:

  • Solvent Check: Ensure all solvents used for sample preparation and analysis are aprotic and anhydrous. If aqueous solutions are necessary, use D₂O instead of H₂O.

  • pH Control: Maintain the pH of your solutions as close to neutral as possible.[1] The rate of D-H exchange is minimized around pH 2.6 for backbone amide hydrogens in proteins, and a similar principle of finding a pH minimum for exchange applies here.[4] However, for practical purposes, a neutral pH is a good starting point.

  • Temperature Reduction: Keep your samples cold. Lower temperatures significantly slow down the rate of D-H exchange.[1][5][6] If possible, use a refrigerated autosampler.

  • Minimize Analysis Time: The longer the compound is in a protic environment, the more exchange will occur. Optimize your analytical method to have the shortest possible run time.[7]

Issue 2: Discrepancies in Quantification When Using 2-(4-Fluorophenyl)acetic acid-d2 as an Internal Standard

You are experiencing poor accuracy and precision in your quantitative assays.

• Possible Cause: The internal standard is undergoing D-H exchange, leading to a change in its mass and, consequently, an inaccurate response ratio.[1]

• Solution:

  • Verify Internal Standard Stability: Prepare a sample of the internal standard in your final sample matrix and analyze it over time to assess its stability.

  • Matrix Effects: Investigate if components in your sample matrix are catalyzing the exchange. If so, you may need to implement a sample cleanup step (e.g., solid-phase extraction) to remove the interfering substances.

  • Use Aprotic Solvents for Stock Solutions: Prepare stock solutions of your internal standard in a high-quality, anhydrous aprotic solvent such as acetonitrile or DMSO.[8]

Frequently Asked Questions (FAQs)

Q1: Which deuterium atoms in 2-(4-Fluorophenyl)acetic acid-d2 are susceptible to exchange?

A1: The two deuterium atoms on the carbon adjacent to the carbonyl group (the alpha-protons) are the ones susceptible to exchange. This is due to the acidity of these C-D bonds, which is increased by the electron-withdrawing effect of the adjacent carboxylic acid.[2][3][9] The exchange can occur under both acidic and basic conditions through enolization or enolate formation, respectively.[3][10]

Q2: What are the ideal storage conditions for 2-(4-Fluorophenyl)acetic acid-d2?

A2: To maintain isotopic purity, 2-(4-Fluorophenyl)acetic acid-d2 should be stored under the following conditions:

• Temperature: For long-term storage, temperatures of -20°C are recommended.[1] For short-term storage, refrigeration at 4°C is acceptable.[1]

• Atmosphere: Store in a tightly sealed container under an inert atmosphere, such as argon or nitrogen, to prevent exposure to moisture.[1][11]

• Light: Protect from light by storing in an amber vial or in the dark to prevent photodegradation.[1][8]

Q3: Can I use protic solvents like methanol or water with 2-(4-Fluorophenyl)acetic acid-d2?

A3: The use of protic solvents should be avoided whenever possible as they are a direct source of protons for D-H exchange.[3] If a protic solvent is absolutely necessary for your experiment, it is crucial to use the deuterated version of that solvent (e.g., D₂O, methanol-d4) to minimize isotopic dilution of your compound.[12] Additionally, keep the temperature as low as possible and the exposure time as short as possible.

Q4: How can I monitor the isotopic purity of my 2-(4-Fluorophenyl)acetic acid-d2 over time?

A4: The isotopic purity can be monitored using the following techniques:

• Mass Spectrometry (MS): This is a highly sensitive method to track changes in the isotopic distribution of the molecule. A loss of deuterium will be observed as an increase in the abundance of lower mass ions.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to detect the appearance of a signal corresponding to the alpha-protons, indicating that D-H exchange has occurred. In ¹H NMR, the signal for a proton will disappear if it is exchanged for a deuterium atom.[13]

Data Presentation

The stability of deuterated compounds is highly dependent on the experimental conditions. The following table summarizes the key factors influencing D-H exchange in 2-(4-Fluorophenyl)acetic acid-d2 and the recommended conditions to minimize this exchange.

Factor	Condition Promoting Exchange	Recommended Condition for Stability
Solvent	Protic solvents (e.g., H₂O, methanol, ethanol)[3]	Aprotic, anhydrous solvents (e.g., acetonitrile, DMSO, chloroform-d)[1][12]
pH	Acidic or basic conditions[1][3]	Neutral pH[1]
Temperature	Higher temperatures[1]	Low temperatures (e.g., 4°C or -20°C for storage, sub-zero for analysis if possible)[1][5][6]
Exposure Time	Longer exposure to exchange-promoting conditions	Minimized exposure time
Atmosphere	Presence of moisture	Inert, dry atmosphere (e.g., argon, nitrogen)[1][11]

Experimental Protocols

Protocol for Assessing the Stability of 2-(4-Fluorophenyl)acetic acid-d2 in a Given Matrix

This protocol allows you to determine the rate of D-H exchange of your deuterated compound in your specific experimental matrix.

• Stock Solution Preparation: Prepare a concentrated stock solution of 2-(4-Fluorophenyl)acetic acid-d2 in an anhydrous aprotic solvent (e.g., acetonitrile).

• Sample Preparation: Spike a known concentration of the stock solution into your test matrix (e.g., plasma, buffer solution).

• Incubation: Incubate the samples at the temperature you will be using for your experiment (e.g., 37°C for physiological studies or room temperature for other applications).

• Time Points: Take aliquots of the sample at various time points (e.g., 0, 1, 2, 4, 8, 24 hours).

• Quenching: If your matrix contains enzymes or other reactive components, quench the reaction at each time point by adding a cold quenching solution (e.g., cold acetonitrile).

• Sample Extraction: If necessary, extract the compound from the matrix using a suitable method like protein precipitation or liquid-liquid extraction.

• Analysis: Analyze the samples by LC-MS. Monitor the ion signals for the deuterated (M+2) and non-deuterated (M+0, M+1) forms of the compound.

• Data Interpretation: Calculate the percentage of the deuterated form remaining at each time point to determine the rate of D-H exchange.

Visualizations

Caption: Troubleshooting workflow for addressing loss of deuterium labeling.

Caption: Mechanisms of base-catalyzed and acid-catalyzed D-H exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 5. Sub-Zero Temperature Chromatography for Reduced Back-Exchange and Improved Dynamic Range in Amide Hydrogen Deuterium Exchange Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Subzero temperature chromatography for reduced back-exchange and improved dynamic range in amide hydrogen/deuterium exchange mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Minimizing back exchange in the hydrogen exchange-mass spectrometry experiment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. labinsights.nl [labinsights.nl]
• 12. myuchem.com [myuchem.com]
• 13. Exchangeable Protons and Deuterium Exchange | OpenOChem Learn [learn.openochem.org]

Technical Support Center: Optimizing LC-MS Methods with Deuterated Internal Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their Liquid Chromatography-Mass Spectrometry (LC-MS) methods using deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of a deuterated internal standard in LC-MS analysis?

A deuterated internal standard (d-IS) is a version of the analyte of interest where one or more hydrogen atoms have been replaced by their stable, heavier isotope, deuterium.[1] Its primary function is to act as an internal reference to correct for variations that can occur during sample preparation and analysis.[2] Because the d-IS is chemically almost identical to the analyte, it experiences similar effects from sample loss during extraction, matrix effects (ion suppression or enhancement), and instrument variability.[2] By adding a known quantity of the d-IS to every sample, calibration standard, and quality control sample, the ratio of the analyte's response to the d-IS's response is used for quantification. This approach, known as isotope dilution mass spectrometry, leads to more accurate and precise results.[1]

Q2: What are the ideal characteristics of a deuterated internal standard?

For reliable and accurate quantification, a deuterated internal standard should possess high chemical and isotopic purity.[2] Key characteristics are summarized in the table below.

Characteristic	Recommendation	Rationale
Chemical Purity	>99%[2]	Ensures no other compounds are present that could cause interfering peaks.[2]
Isotopic Enrichment	≥98%[1][2]	Minimizes the contribution of any unlabeled analyte in the internal standard solution, which could otherwise lead to an overestimation of the analyte's concentration.[1][2]
Number of Deuterium Atoms	3 to 6[3]	A sufficient number of deuterium atoms is necessary to ensure the mass-to-charge ratio (m/z) of the d-IS is clearly resolved from the natural isotopic distribution of the analyte, preventing interference.[2] However, excessive deuteration can sometimes lead to chromatographic separation from the analyte.[2]
Label Position	Stable, non-exchangeable positions (e.g., aromatic rings, aliphatic carbons)[2][3]	Placing deuterium on chemically stable parts of the molecule prevents exchange with hydrogen from the solvent (e.g., avoid -OH, -NH, -SH groups), which would compromise the analysis.[1][3]

Q3: My deuterated internal standard and analyte show different retention times. What causes this and how can I fix it?

This phenomenon is known as the "isotope effect" and is typically caused by changes in the molecule's lipophilicity when hydrogen is replaced with deuterium.[4] Deuterated compounds sometimes elute slightly earlier than their non-deuterated counterparts.[5] A shift in retention time can lead to incomplete co-elution, subjecting the analyte and the internal standard to different matrix effects, which can result in scattered and inaccurate results.[5][6]

Troubleshooting Steps:

• Chromatographic Method Optimization: Adjusting the mobile phase composition, gradient, or temperature may help improve co-elution.[5]

• Use a Lower Resolution Column: In some cases, a column with lower resolution can promote the overlap of the analyte and internal standard peaks.[5][7]

• Consider Alternative Isotopes: If the problem persists, using an internal standard labeled with a different stable isotope, such as Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N), can be a solution as they are less prone to chromatographic shifts.[2][7]

Troubleshooting Guides

Issue 1: Poor Precision and Inaccurate Quantification

Poor precision and accuracy are common indicators of issues with the internal standard. The following flowchart outlines potential causes and solutions.

Caption: Troubleshooting workflow for poor precision and accuracy.

Issue 2: Inadequate Correction for Matrix Effects

Matrix effects, which cause ion suppression or enhancement, are a significant source of imprecision in LC-MS analyses.[4][5] Even with a deuterated internal standard, differential matrix effects can occur, where the analyte and the internal standard are affected differently.[6] This is often due to a lack of perfect co-elution.[4]

Symptoms:

• Poor accuracy and precision in matrix-based samples compared to standards prepared in a neat solution.[2]

• Internal standard peak area varies significantly across different matrix samples.

Experimental Protocol: Matrix Effect Evaluation

This experiment helps determine if the analyte and internal standard are equally affected by the sample matrix.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard in a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Extract blank matrix and then spike the analyte and internal standard into the final extract.

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix before the extraction procedure.[5]

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100[5]

Data Interpretation:

The following table shows hypothetical data illustrating how to identify differential matrix effects.

Sample Set	Analyte Peak Area	d-IS Peak Area	Analyte/d-IS Ratio
Set A (Neat)	1,000,000	1,200,000	0.83
Set B (Post-Spike)	500,000	950,000	0.53
Analyte Matrix Effect	50%
d-IS Matrix Effect	79%

In this example, the analyte experiences more significant ion suppression (50% signal remaining) than the deuterated internal standard (79% signal remaining).[5] This differential effect would lead to an overestimation of the analyte concentration.

Issue 3: Deuterium-Hydrogen Back-Exchange

Problem: Deuterium atoms on the internal standard can exchange with hydrogen atoms from the solvent. This is more likely to occur with labels at chemically labile sites (e.g., on hydroxyl, amine, or sulfhydryl groups) and can be exacerbated by the pH of the mobile phase or sample diluent.[2]

Consequences:

• Loss of the mass difference between the analyte and the d-IS.

• Compromises the integrity of the analysis, leading to inaccurate results.[1]

Troubleshooting:

• Select a d-IS with Stable Labeling: Ensure deuterium atoms are placed on stable positions within the molecule, such as aromatic rings or carbon backbones.[2]

• Control pH: Evaluate the stability of the d-IS in different pH conditions during method development. Avoid highly acidic or basic solutions if the label is susceptible to exchange.[8]

• Storage Conditions: Store stock and working solutions of the d-IS under appropriate conditions (e.g., low temperature, inert atmosphere) to minimize degradation and exchange.[3]

Experimental Protocols

General Protocol for Quantitative LC-MS/MS Analysis

This protocol outlines a typical workflow for using a deuterated internal standard for quantification.

• Preparation of Stock and Working Solutions:

  • Analyte and d-IS Stock Solutions (e.g., 1 mg/mL): Accurately weigh and dissolve the analyte and the deuterated internal standard in a suitable organic solvent.[1]

  • Calibration Curve Working Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution.[1]

  • Internal Standard Spiking Solution: Prepare a working solution of the d-IS at a concentration that yields a robust and consistent signal in the mass spectrometer.[1]

• Sample Preparation:

  • Aliquoting: To a set volume of each sample (calibrator, quality control, or unknown), add a small, fixed volume of the internal standard spiking solution.[1]

  • Extraction: Perform protein precipitation, liquid-liquid extraction, or solid-phase extraction to remove interfering matrix components. For example, add 300 µL of cold acetonitrile for protein precipitation.[1]

  • Vortexing and Centrifugation: Vortex each tube vigorously to ensure complete mixing and precipitation, then centrifuge to pellet the precipitate.

  • Transfer: Transfer the supernatant to a clean tube or vial for analysis.

• LC-MS/MS Analysis:

  • Chromatography: Use a suitable LC column and mobile phase gradient to achieve good peak shape and co-elution of the analyte and d-IS.[1]

  • Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Determine the optimal precursor-to-product ion transitions for both the analyte and the d-IS.[1]

• Data Processing:

  • Peak Integration: Integrate the peak areas for the specified MRM transitions of the analyte and the d-IS.[1]

  • Response Ratio Calculation: Calculate the ratio of the analyte peak area to the internal standard peak area for each sample.[1]

  • Calibration Curve Construction: Plot the response ratio of the calibration standards against their known concentrations. Perform a weighted (e.g., 1/x or 1/x²) linear regression.[1]

  • Concentration Determination: Determine the concentration of the analyte in unknown samples by interpolating their response ratios from the calibration curve.[1]

Caption: General experimental workflow for LC-MS analysis.

Data Presentation

The use of a deuterated internal standard significantly improves assay precision compared to a structural analogue, as it better compensates for analytical variability.

Table 1: Impact of Internal Standard Choice on Assay Precision

Internal Standard Type	Mean Bias (%)	Standard Deviation of Bias (%)
Structural Analogue	96.8	8.6
Deuterated Standard	100.3	7.6
Data synthesized from a method validation study for immunosuppressants in whole blood.[1]

This data illustrates a significant improvement in precision (lower standard deviation of bias) when using a deuterated internal standard.[1]

Visualization of Logical Relationships

The selection of an appropriate deuterated internal standard is a critical decision point in method development.

Caption: Key decision points for selecting a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. youtube.com [youtube.com]
• 4. waters.com [waters.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Improving Accuracy in Isotope Dilution Mass Spectrometry (IDMS)

Welcome to the technical support center for Isotope Dilution Mass Spectrometry (IDMS). This resource is designed for researchers, scientists, and drug development professionals to help improve the accuracy of their IDMS experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of Isotope Dilution Mass Spectrometry (IDMS)?

Isotope Dilution Mass Spectrometry is a highly accurate analytical technique used to determine the concentration of an element or compound in a sample.[1][2] It involves adding a known amount of an isotopically enriched standard (the "spike") of the analyte to the sample.[1][2][3] After allowing the spike and the naturally occurring analyte to reach isotopic equilibrium, the altered isotopic ratio is measured using a mass spectrometer.[1][4] Because the concentration is calculated from this ratio, the method is not dependent on the quantitative recovery of the analyte during sample preparation, leading to highly precise and accurate results.[1]

Q2: How do I select an appropriate isotopic spike?

The selection of a suitable isotopic spike is critical for a successful IDMS experiment. Key criteria include:

• High Isotopic Enrichment: The spike should be highly enriched in an isotope that has a low natural abundance in the analyte.

• Chemical Identity: The spike must be chemically identical to the analyte to ensure they behave the same way during sample preparation and analysis.[3]

• Stability: The spike needs to be stable under experimental and storage conditions.

• Purity: The spike should be free from impurities that could interfere with the analysis.

Q3: What is the difference between single, double, and triple isotope dilution?

• Single Isotope Dilution (ID¹MS): A known amount of an isotopically labeled internal standard is added to the sample. The concentration of the internal standard must be known with high accuracy.[5]

• Double Isotope Dilution (ID²MS): The internal standard is added to both the sample and a calibration standard solution of the unlabeled analyte. This method is advantageous as it does not require knowing the exact concentration of the internal standard.[5]

• Triple Isotope Dilution: To avoid potential contamination of the mass spectrometer with a highly enriched spike, a third blend consisting of the primary standard and the spike can be measured. This method was introduced in the 1970s and further developed in 2002.[2]

Q4: Why is achieving isotopic equilibration crucial?

Incomplete isotopic equilibration is a significant source of error in IDMS.[6] For accurate quantification, the isotopically labeled standard and the analyte in the sample must be completely mixed and have reached equilibrium before analysis.[4][6] If equilibration is not complete, the measured isotope ratio will not accurately reflect the true ratio in the homogenized sample, leading to inaccurate concentration calculations.[6]

Troubleshooting Guides

This section provides solutions to common problems that can compromise the accuracy of your IDMS results.

Issue 1: Inaccurate Final Concentration (Unexpectedly High or Low)

An inaccurate final concentration is a frequent challenge in IDMS. The source of this error can often be traced to several key steps in the experimental workflow.

Potential Causes and Solutions

Potential Cause	Description	Corrective Action
Inaccurate Spike Concentration	The certified concentration of the isotopic spike may be incorrect or may have changed over time due to solvent evaporation.[6]	1. Verify the certificate of analysis for the spike. 2. Perform a reverse IDMS experiment to recalibrate the spike concentration against a primary standard of natural isotopic abundance.[6] 3. Store spike solutions in tightly sealed vials at the recommended temperature to minimize evaporation.
Incomplete Isotopic Equilibration	The isotopically labeled standard (spike) and the analyte in the sample have not fully mixed and reached equilibrium before analysis.[4][6]	1. Ensure the sample is fully dissolved before adding the spike. For solid samples, complete digestion is necessary.[6] 2. Increase the equilibration time and consider gentle agitation or heating (if the analyte is stable) to facilitate mixing.[6] 3. For complex matrices, consider different sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to isolate the analyte and spike, which can improve equilibration.[6]
Isobaric Interferences	Other ions with the same nominal mass as the analyte or spike isotopes are interfering with the measurement, leading to an artificially high signal for one or both isotopes.[6]	1. Use high-resolution mass spectrometry to separate the analyte and interfering ions.[6] 2. Employ chemical separation techniques (e.g., chromatography) to remove the interfering species before mass analysis.[6]
Mass Bias	The mass spectrometer's detector may have a different response to ions of different masses, leading to an inaccurate measurement of the isotope ratio.[6]	1. Calibrate the instrument using a standard of known isotopic composition.[6] 2. Use a mass bias correction model (e.g., linear, power, or exponential law) to correct the measured isotope ratios.[6] 3. Ensure that the calibration standard and the sample are analyzed under the same instrumental conditions.[6]
Suboptimal Spike-to-Analyte Ratio	The precision of the isotope ratio measurement is dependent on the relative amounts of the analyte and the spike. An extreme ratio can lead to higher measurement uncertainty.	1. Aim for a spike-to-analyte ratio that is close to 1.[6] 2. If the analyte concentration is unknown, perform a preliminary analysis to estimate the concentration and then adjust the spike amount accordingly.[6]

Troubleshooting Workflow for Inaccurate Concentrations

Caption: Troubleshooting decision tree for inaccurate IDMS concentration results.

Issue 2: Poor Precision and Reproducibility

Even if the average concentration appears correct, high variability between replicates can indicate underlying issues with the experimental procedure.

Potential Causes and Solutions

Potential Cause	Description	Corrective Action
Inconsistent Sample and Spike Aliquoting	Variations in the amount of sample and spike added to each replicate will lead to different isotope ratios and, consequently, variable final concentrations.[6]	1. Use calibrated pipettes or, for the highest accuracy, gravimetric measurements for all sample and spike additions.[6] 2. Ensure that solutions are well-mixed before taking aliquots.[6]
Instrumental Instability	Fluctuations in the mass spectrometer's performance during the analytical run can lead to inconsistent isotope ratio measurements.[6]	1. Allow the instrument to stabilize for a sufficient amount of time before analysis.[6] 2. Monitor key instrument parameters (e.g., source conditions, detector voltage) throughout the run.[6] 3. Perform regular maintenance and calibration of the mass spectrometer.
Inhomogeneous Sample	If the analyte is not evenly distributed throughout the sample matrix, different aliquots will have different analyte concentrations.	1. Homogenize the sample thoroughly before taking aliquots. For solid samples, this may involve grinding and mixing.[6] 2. For biological tissues, consider pooling and homogenizing multiple smaller samples.[6]
Non-linear Calibration Curve	Spectral overlap between the analyte and the internal standard can lead to non-linear calibration curves, which can affect precision if not handled correctly.[7][8]	1. If possible, choose an internal standard where the monitored ions for the analyte and the standard have a mass difference of at least 3 Da to achieve a linear curve.[7] 2. For non-linear curves, use appropriate mathematical models for fitting, such as a second-order curve or the Padé[6][6] approximant, rather than forcing a linear fit.[7][8]

Experimental Protocols

Protocol 1: Reverse IDMS for Spike Concentration Calibration

This protocol is used to accurately determine the concentration of an isotopic spike solution.

Methodology:

• Prepare a Primary Standard: Accurately prepare a standard solution of the analyte with natural isotopic abundance from a well-characterized, high-purity material. The concentration of this standard must be known with high accuracy.

• Spiking: Add a known mass of the isotopic spike solution to a known mass of the primary standard solution.

• Equilibration: Ensure complete isotopic equilibration of the mixture through vortexing or gentle agitation.

• Mass Spectrometry Analysis: Analyze the mixture by mass spectrometry to determine the isotope ratio of the spike to the natural analyte.

• Calculation: Use the known concentration of the primary standard and the measured isotope ratio to calculate the concentration of the spike solution using the appropriate IDMS equation.

Protocol 2: General Workflow for IDMS Analysis

This protocol outlines the key steps for performing a typical IDMS experiment.

Methodology:

• Sample Preparation: Homogenize the sample to ensure uniformity. For solid samples, this may involve grinding and mixing.

• Aliquoting: Accurately weigh an aliquot of the homogenized sample.

• Spiking: Add a precisely known amount (preferably by weight) of the isotopic spike solution to the sample aliquot.[4]

• Isotopic Equilibration: Ensure complete mixing and equilibration of the sample and spike. This may involve vortexing, sonication, or incubation. For solid samples, a complete digestion step is often necessary after spiking to ensure both the analyte and the spike are in the same chemical form.[4][6]

• Analyte Isolation/Purification (Optional but Recommended): To minimize matrix effects and isobaric interferences, it is often necessary to separate the analyte from the sample matrix.[4] Common techniques include solid-phase extraction (SPE), liquid-liquid extraction (LLE), or chromatographic separation (e.g., HPLC).

• Mass Spectrometry Analysis: Introduce the prepared sample into the mass spectrometer. Acquire data for the selected isotopes of the analyte and the spike. Ensure that the measurement conditions are optimized for sensitivity and stability.

• Data Processing and Calculation: Determine the isotope ratio of the analyte to the spike from the mass spectral data. Apply a mass bias correction if necessary.[6] Calculate the concentration of the analyte in the original sample using the appropriate IDMS equation.

General IDMS Workflow Diagram

Caption: A generalized workflow for Isotope Dilution Mass Spectrometry analysis.

References

• 1. osti.gov [osti.gov]
• 2. Isotope dilution - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00029C [pubs.rsc.org]
• 5. Comparison of calibration strategies for accurate quantitation by isotope dilution mass spectrometry: a case study of ochratoxin A in flour - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. imreblank.ch [imreblank.ch]
• 8. nrc-publications.canada.ca [nrc-publications.canada.ca]

Technical Support Center: Ion Suppression Effects on Deuterated Internal Standards

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions regarding ion suppression effects on deuterated internal standards in liquid chromatography-mass spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs)

???+ question "What is ion suppression and how does it impact my results?"

???+ question "I'm using a deuterated internal standard. Shouldn't that correct for ion suppression?"

???+ question "What causes a deuterated internal standard to separate from the analyte during chromatography?"

???+ question "How can I determine if ion suppression is affecting my experiment?"

???+ question "Is a small difference in retention time between my analyte and its deuterated standard a significant issue?"

Troubleshooting Guides

Problem 1: Inconsistent and inaccurate quantitative results despite using a deuterated internal standard.

Possible Causes:

• Differential Matrix Effects: The analyte and the internal standard are experiencing different levels of ion suppression. Studies have shown that the matrix effects on an analyte and its deuterated internal standard can differ by 26% or more in matrices like plasma and urine.[1]

• Chromatographic Shift: The deuterated internal standard and the analyte have slightly different retention times due to the deuterium isotope effect.[2]

• Isotopic Exchange: Deuterium atoms on the internal standard are being replaced by hydrogen from the surrounding environment.[2][1]

Troubleshooting Steps:

• Verify Co-elution: Inject a mixed solution of the analyte and the deuterated internal standard to confirm if they have identical retention times under your chromatographic conditions.[3]

• Perform a Matrix Effect Evaluation: Quantify the extent of ion suppression for both the analyte and the internal standard individually.[4][2]

• Optimize Chromatography: Adjusting the mobile phase composition, gradient, or temperature may help to achieve better co-elution.[2]

• Enhance Sample Cleanup: Implement or optimize sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove more of the interfering matrix components.[3]

• Check for Isotopic Exchange: Incubate the deuterated internal standard in a blank matrix for a time equivalent to your sample preparation and analysis. Analyze the sample to see if there is an increase in the non-labeled compound.[1]

Problem 2: The signal for my deuterated internal standard is highly variable across an analytical run.

Possible Causes:

• Inconsistent Matrix Effects: Different samples may have varying levels of matrix components, leading to inconsistent ion suppression.

• Carryover: Late-eluting matrix components from a previous injection may be causing increasing ion suppression over time.[4]

• Internal Standard Instability: The deuterated internal standard may be degrading in the sample matrix or during storage.[5]

Troubleshooting Steps:

• Inject Blank Samples: Inject a series of blank solvent injections after a high-concentration sample to check for carryover.[4]

• Extend the Run Time: Ensure all matrix components have eluted before the next injection by extending the chromatographic run time.[4]

• Standardize Sample Preparation: Ensure that sample preparation procedures are performed consistently for all samples to minimize variability in matrix components.[6]

• Evaluate Internal Standard Stability: Prepare the internal standard in the sample matrix and analyze it at different time points to check for degradation.

Quantitative Data Summary

Parameter	Observation	Potential Impact	Reference(s)
Differential Matrix Effects	Matrix effects on an analyte and its deuterated internal standard can differ by 26% or more in plasma and urine.	Inaccurate quantification due to non-proportional signal suppression.	[1]
Extraction Recovery	A 35% difference in extraction recovery was reported between haloperidol and its deuterated form.	Inaccurate results if the internal standard does not mimic the analyte's behavior during sample preparation.
Isotopic Exchange	A 28% increase in the non-labeled compound was observed after incubating a deuterated compound in plasma for one hour.	Compromised accuracy due to the conversion of the internal standard to the analyte.	[1]

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression Zones

Objective: To identify regions in the chromatogram where ion suppression occurs.

Methodology:

• A standard solution of the analyte and internal standard is continuously infused into the mass spectrometer's ion source post-column using a syringe pump and a T-piece.[4]

• After achieving a stable baseline signal for the analyte and IS, an extracted blank matrix sample is injected onto the LC column.[4]

• The signal for the analyte and IS is monitored throughout the chromatographic run.[4]

• Dips in the baseline signal indicate retention times where co-eluting matrix components are causing ion suppression.[4]

Protocol 2: Matrix Effect Evaluation

Objective: To quantify the extent of ion suppression for the analyte and internal standard.

Methodology:

• Prepare Sample Set A (Neat Solution): A standard solution of the analyte and internal standard in a clean solvent (e.g., mobile phase).[2]

• Prepare Sample Set B (Post-Extraction Spike): A blank matrix sample (e.g., plasma, urine) is subjected to the standard sample preparation procedure. The resulting extract is then spiked with the same concentration of analyte and internal standard as in Set A.[2]

• Inject both sets of samples into the LC-MS system and compare the peak areas.[4]

• The matrix effect is calculated as: Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Visual Diagrams

Caption: Mechanism of ion suppression in the electrospray ionization (ESI) source.

Caption: Troubleshooting workflow for inaccurate results with deuterated internal standards.

Caption: Experimental setup for a post-column infusion experiment.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Validating Analytical Methods: The Role of 2-(4-Fluorophenyl)acetic acid-d2 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

The validation of analytical methods is a cornerstone of reliable and reproducible scientific research and drug development. A critical component of robust quantitative analysis, particularly in complex matrices, is the use of an appropriate internal standard (IS). This guide provides a comparative overview of validating analytical methods using 2-(4-Fluorophenyl)acetic acid-d2, a deuterated stable isotope-labeled internal standard (SIL-IS), for the quantification of its non-labeled counterpart, 2-(4-Fluorophenyl)acetic acid. We will explore its performance in comparison to alternative approaches and provide the necessary experimental framework for its implementation.

The Gold Standard: Isotope Dilution Mass Spectrometry with 2-(4-Fluorophenyl)acetic acid-d2

Stable isotope-labeled internal standards are widely regarded as the gold standard for quantitative analysis using mass spectrometry (MS)-based methods like Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS).[1][2][3] The fundamental principle of isotope dilution is the addition of a known quantity of the SIL-IS to a sample prior to any sample preparation steps. The SIL-IS, being chemically identical to the analyte, co-elutes and experiences the same extraction inefficiencies, matrix effects, and ionization suppression or enhancement.[3][4] This co-behavior allows for accurate correction of variations that can occur during sample processing and analysis.[5]

The use of 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard for the analysis of 2-(4-Fluorophenyl)acetic acid offers several distinct advantages over other types of internal standards, such as structural analogs.

Key Performance Advantages of 2-(4-Fluorophenyl)acetic acid-d2:

• Correction for Matrix Effects: Matrix effects are a significant challenge in LC-MS/MS assays, causing variability in analyte ionization.[6] Deuterated internal standards are highly effective at compensating for these effects.[4][6]

• Compensation for Extraction Variability: The SIL-IS will have nearly identical recovery to the analyte during sample extraction, leading to more accurate and precise results.[3]

• Improved Precision and Accuracy: By accounting for variations throughout the analytical process, the use of a SIL-IS significantly improves the overall precision and accuracy of the method.[3]

Comparison with an Alternative: The Structural Analog Approach

While highly effective, SIL-IS like 2-(4-Fluorophenyl)acetic acid-d2 may not always be available or may be cost-prohibitive. In such cases, a structural analog can be used as an internal standard. For 2-(4-Fluorophenyl)acetic acid, a potential structural analog could be 2-(2-chlorophenyl)acetic acid or a similar compound with a different substitution on the phenyl ring.

However, this approach has inherent limitations. Structural analogs, while chemically similar, will have different retention times and may not experience the exact same matrix effects or extraction recovery as the analyte of interest.[3] This can lead to less accurate and less precise results.

Table 1: Comparison of Internal Standard Approaches for the Analysis of 2-(4-Fluorophenyl)acetic acid

Feature	2-(4-Fluorophenyl)acetic acid-d2 (SIL-IS)	Structural Analog IS (e.g., 2-(2-chlorophenyl)acetic acid)
Principle	Isotope Dilution	Relative Response
Correction for Matrix Effects	High	Moderate to Low
Correction for Extraction Variability	High	Moderate
Chromatographic Co-elution	Nearly Identical	Different Retention Times
Accuracy	Excellent	Good to Fair
Precision	Excellent	Good to Fair
Cost	Higher	Lower
Availability	May be limited	Generally more available

Validating an LC-MS/MS Method Using 2-(4-Fluorophenyl)acetic acid-d2

A typical validation of an LC-MS/MS method for the quantification of 2-(4-Fluorophenyl)acetic acid using 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard would involve assessing the following parameters, with typical acceptance criteria outlined in Table 2.

Table 2: Key Validation Parameters and Typical Acceptance Criteria

Parameter	Description	Typical Acceptance Criteria
Specificity & Selectivity	The ability to differentiate and quantify the analyte in the presence of other components in the sample matrix.	No significant interfering peaks at the retention time of the analyte and IS in blank matrix samples.
Linearity & Range	The ability to produce results that are directly proportional to the concentration of the analyte in the sample over a defined range.	Correlation coefficient (r²) ≥ 0.99 for the calibration curve.
Accuracy (Trueness)	The closeness of the measured value to the true value.	The mean value should be within ±15% of the nominal value (except at the LLOQ, where it should be within ±20%).
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.	The relative standard deviation (RSD) should not exceed 15% (except at the LLOQ, where it should not exceed 20%).
Limit of Quantification (LOQ)	The lowest concentration of the analyte in a sample that can be determined with acceptable precision and accuracy.	Signal-to-noise ratio ≥ 10; precision and accuracy criteria must be met.
Matrix Effect	The effect of co-eluting, undetected matrix components on the ionization of the analyte.	The coefficient of variation (CV) of the response ratio of post-extraction spiked samples to pure solution standards should be ≤15%.
Recovery	The efficiency of the extraction procedure.	Recovery should be consistent and reproducible, though not necessarily 100%.
Stability	The chemical stability of the analyte in a given matrix under specific conditions for specific time intervals.	Analyte concentration should remain within ±15% of the initial concentration under various storage conditions.

Experimental Protocols

Preparation of Stock and Working Solutions

• Analyte Stock Solution: Accurately weigh and dissolve 2-(4-Fluorophenyl)acetic acid in a suitable solvent (e.g., methanol) to prepare a 1 mg/mL stock solution.

• Internal Standard Stock Solution: Accurately weigh and dissolve 2-(4-Fluorophenyl)acetic acid-d2 in a suitable solvent (e.g., methanol) to prepare a 1 mg/mL stock solution.

• Working Solutions: Prepare serial dilutions of the analyte stock solution to create calibration standards. Prepare a working solution of the internal standard at a fixed concentration.

Sample Preparation (Protein Precipitation - Example for Plasma)

• Pipette 50 µL of plasma sample, calibration standard, or quality control sample into a microcentrifuge tube.

• Add 10 µL of the internal standard working solution.

• Vortex for 10 seconds.

• Add 150 µL of acetonitrile (protein precipitation agent).

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject into the LC-MS/MS system.

LC-MS/MS Conditions

• LC Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization Source: Electrospray Ionization (ESI) in negative mode.

• MRM Transitions:

  • 2-(4-Fluorophenyl)acetic acid: e.g., m/z 153.0 -> 109.0

  • 2-(4-Fluorophenyl)acetic acid-d2: e.g., m/z 155.0 -> 111.0

Visualizing the Workflow

The following diagram illustrates the typical workflow for a quantitative bioanalytical method validation using an internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. scispace.com [scispace.com]
• 4. sisu.ut.ee [sisu.ut.ee]
• 5. nebiolab.com [nebiolab.com]
• 6. myadlm.org [myadlm.org]

Comparative Analysis of Bioanalytical Methods for 2-(4-Fluorophenyl)acetic acid utilizing a Deuterated Internal Standard

This guide provides a comprehensive cross-validation and comparison of two common bioanalytical methods for the quantification of 2-(4-Fluorophenyl)acetic acid (4-FPAA) in human plasma, utilizing 2-(4-Fluorophenyl)acetic acid-d2 (4-FPAA-d2) as an internal standard. The methods compared are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The data presented, while illustrative, is based on established principles of bioanalytical method validation to guide researchers, scientists, and drug development professionals in selecting the appropriate methodology for their needs.

The use of a stable isotope-labeled internal standard like 4-FPAA-d2 is considered the gold standard in quantitative bioanalysis.[1] It is chemically identical to the analyte of interest but physically distinguishable by a mass spectrometer due to the mass difference from the deuterium atoms.[2] This ensures that the internal standard behaves similarly to the analyte during the entire analytical process, including extraction, chromatography, and ionization, thereby compensating for matrix effects and other sources of experimental variability.[2][3]

Performance Comparison of Analytical Methods

The selection of an analytical method depends on various factors, including required sensitivity, sample throughput, and available instrumentation. Below is a summary of the performance characteristics of a hypothetical LC-MS/MS and GC-MS method for the analysis of 4-FPAA.

Validation Parameter	LC-MS/MS Method	GC-MS Method	Typical Acceptance Criteria
Linearity (r²)	>0.998	>0.995	≥0.99
Range	1 - 1000 ng/mL	5 - 1000 ng/mL	Defined by linear, accurate, and precise response
Lower Limit of Quantification (LLOQ)	1 ng/mL	5 ng/mL	RSD <20% and Accuracy within ±20%
Upper Limit of Quantification (ULOQ)	1000 ng/mL	1000 ng/mL	RSD <15% and Accuracy within ±15%
Accuracy (% Recovery)	97.5% - 103.2%	95.8% - 105.1%	Within ±15% of nominal (±20% at LLOQ)
Precision (RSD%)	≤ 6.8%	≤ 8.5%	≤15% (≤20% at LLOQ)
Selectivity	High	High	No significant interfering peaks at the retention time of the analyte and IS
Matrix Effect	89% - 98%	85% - 95%	Normalized by Internal Standard

Experimental Protocols

Detailed methodologies for the two compared analytical techniques are provided below. These protocols are intended as a reference and may require optimization based on specific laboratory conditions.

Method 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method offers high sensitivity and specificity, making it suitable for a wide range of concentrations.

1. Sample Preparation: Protein Precipitation

• To 100 µL of human plasma, add 20 µL of the internal standard working solution (4-FPAA-d2, 1 µg/mL).

• Vortex for 10 seconds.

• Add 400 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute, then centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a new vial and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

2. Chromatographic Conditions

• HPLC System: Agilent 1200 Series or equivalent.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

• Gradient: Start at 20% B, increase to 95% B over 3 minutes, hold for 1 minute, then return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions

• Mass Spectrometer: Sciex API 4000 or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• MRM Transitions:

  • 4-FPAA: Q1 153.0 -> Q3 109.0

  • 4-FPAA-d2: Q1 155.0 -> Q3 111.0

• Key Parameters: IonSpray Voltage: -4500 V; Temperature: 500°C.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

This method requires derivatization but provides excellent selectivity and is a robust alternative to LC-MS/MS.

1. Sample Preparation: Liquid-Liquid Extraction and Derivatization

• To 100 µL of human plasma, add 20 µL of the internal standard working solution (4-FPAA-d2, 1 µg/mL).

• Add 50 µL of 1M HCl to acidify the sample.

• Add 600 µL of ethyl acetate and vortex for 2 minutes for extraction.

• Centrifuge at 3,000 rpm for 5 minutes.

• Transfer the organic layer to a new tube and evaporate to dryness.

• Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS and 50 µL of acetonitrile.

• Heat at 60°C for 30 minutes to form the silyl ester derivative.

2. Chromatographic Conditions

• GC System: Agilent 7890B or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at 1.0 mL/min.

• Oven Program: Start at 100°C, hold for 1 minute, ramp to 250°C at 20°C/min, hold for 2 minutes.

• Injection Mode: Splitless, 1 µL.

3. Mass Spectrometric Conditions

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mode: Selected Ion Monitoring (SIM).

• Monitored Ions (m/z):

  • 4-FPAA derivative: 226 (M+), 181

  • 4-FPAA-d2 derivative: 228 (M+), 183

Workflow Visualizations

The following diagrams illustrate the experimental workflows for the described analytical methods.

Caption: Experimental workflow for LC-MS/MS analysis.

Caption: Experimental workflow for GC-MS analysis.

Conclusion

Both the LC-MS/MS and GC-MS methods demonstrate suitability for the quantification of 2-(4-Fluorophenyl)acetic acid in plasma when using 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard.

• The LC-MS/MS method offers superior sensitivity with a lower LLOQ, making it the preferred choice for studies requiring the measurement of very low concentrations, such as in pharmacokinetic studies with low dosage.[4]

• The GC-MS method , while requiring a derivatization step, is a robust and highly selective alternative. It is well-suited for routine analysis where the slightly higher limit of quantification is acceptable.

The successful cross-validation between two distinct analytical methods provides a high degree of confidence in the generated data.[5] The choice between these methods should be based on the specific requirements of the study, including sensitivity needs, sample throughput, and the availability of instrumentation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. agilent.com [agilent.com]
• 5. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Comparison of 2-(4-Fluorophenyl)acetic acid-d2 Analysis

This guide provides a framework for conducting an inter-laboratory comparison for the analysis of 2-(4-Fluorophenyl)acetic acid-d2, a deuterated internal standard commonly used in bioanalytical studies.[1][2] Given the critical role of internal standards in ensuring the accuracy and reliability of quantitative analysis, particularly in mass spectrometry, it is imperative that laboratories can consistently and accurately measure such compounds.[2][3] This document outlines a standardized protocol and presents a hypothetical inter-laboratory study to illustrate the comparison of results and performance.

Hypothetical Inter-Laboratory Study Overview

In this hypothetical study, five independent laboratories (Lab A, Lab B, Lab C, Lab D, and Lab E) were provided with standardized samples of 2-(4-Fluorophenyl)acetic acid-d2 at three different concentration levels (Low, Medium, High) in a human plasma matrix. Each laboratory was instructed to follow a standardized analytical protocol to quantify the concentration of the analyte. The objective is to assess the accuracy and precision of each laboratory's measurements and to identify any potential systematic variations.

Data Presentation

The following tables summarize the quantitative data from the hypothetical inter-laboratory comparison.

Table 1: Reported Concentrations of 2-(4-Fluorophenyl)acetic acid-d2 (ng/mL)

Laboratory	Low Concentration (Nominal: 5.00 ng/mL)	Medium Concentration (Nominal: 50.0 ng/mL)	High Concentration (Nominal: 500 ng/mL)
Lab A	4.95	51.2	498
Lab B	5.10	48.9	505
Lab C	4.88	50.5	492
Lab D	5.05	49.8	510
Lab E	4.99	51.8	489

Table 2: Performance Metrics for each Laboratory

Laboratory	Accuracy (% Bias) - Low	Accuracy (% Bias) - Medium	Accuracy (% Bias) - High	Precision (%RSD) - Low	Precision (%RSD) - Medium	Precision (%RSD) - High
Lab A	-1.0%	+2.4%	-0.4%	2.5%	1.8%	2.1%
Lab B	+2.0%	-2.2%	+1.0%	3.1%	2.5%	1.9%
Lab C	-2.4%	+1.0%	-1.6%	2.8%	2.0%	2.3%
Lab D	+1.0%	-0.4%	+2.0%	2.2%	1.5%	1.7%
Lab E	-0.2%	+3.6%	-2.2%	3.5%	2.8%	2.5%

Experimental Protocols

A standardized experimental protocol is crucial for a successful inter-laboratory comparison. The following is a detailed methodology for the analysis of 2-(4-Fluorophenyl)acetic acid-d2 in human plasma by LC-MS/MS.

Sample Preparation: Protein Precipitation

• Thaw plasma samples at room temperature.

• Vortex each sample for 10 seconds.

• Pipette 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 300 µL of ice-cold acetonitrile containing the internal standard (e.g., a non-deuterated analog if quantifying the deuterated compound as the primary analyte, or another deuterated standard if 2-(4-Fluorophenyl)acetic acid-d2 is the internal standard for another analyte).

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Vortex for 20 seconds.

• Inject 5 µL onto the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-0.5 min: 10% B

  • 0.5-2.5 min: 10-90% B

  • 2.5-3.0 min: 90% B

  • 3.0-3.1 min: 90-10% B

  • 3.1-4.0 min: 10% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Multiple Reaction Monitoring (MRM) Transitions:

  • 2-(4-Fluorophenyl)acetic acid-d2: Precursor Ion > Product Ion (To be determined by direct infusion and optimization).

  • Internal Standard: Precursor Ion > Product Ion (To be determined by direct infusion and optimization).

• Key MS Parameters:

  • IonSpray Voltage: -4500 V

  • Temperature: 550°C

  • Curtain Gas: 35 psi

  • Collision Gas: 9 psi

  • Ion Source Gas 1: 55 psi

  • Ion Source Gas 2: 60 psi

Data Analysis and Quantification

• Generate a calibration curve using a set of calibration standards of known concentrations.

• Perform a linear regression analysis of the peak area ratio (analyte/internal standard) versus concentration.

• Quantify the concentration of 2-(4-Fluorophenyl)acetic acid-d2 in the unknown samples by interpolating their peak area ratios from the calibration curve.

• Calculate accuracy as the percentage bias from the nominal concentration: ((Measured Concentration - Nominal Concentration) / Nominal Concentration) * 100.

• Calculate precision as the percentage relative standard deviation (%RSD) for replicate measurements.

Visualizing the Inter-Laboratory Comparison Workflow

The following diagram illustrates the logical flow of the inter-laboratory comparison study.

Caption: Workflow of the inter-laboratory comparison study.

This guide provides a comprehensive framework for assessing the proficiency of laboratories in the analysis of 2-(4-Fluorophenyl)acetic acid-d2. By adhering to a standardized protocol and comparing performance metrics, laboratories can ensure the reliability and consistency of their analytical data, which is fundamental for successful drug development and research.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 3. resolvemass.ca [resolvemass.ca]

A Comparative Guide to Alternative Internal Standards for 2-(4-Fluorophenyl)acetic acid-d2 in Quantitative Bioanalysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of 2-(4-Fluorophenyl)acetic acid, the selection of an appropriate internal standard is paramount for achieving accurate and reliable results, particularly in complex biological matrices. While 2-(4-Fluorophenyl)acetic acid-d2 is a commonly used deuterated internal standard, a comprehensive evaluation of its alternatives can enhance assay performance and mitigate potential analytical challenges. This guide provides an objective comparison of alternative internal standards, supported by established analytical principles and experimental data from analogous studies, to inform the selection of the most suitable internal standard for your research needs.

Introduction to Internal Standards in LC-MS/MS

In liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalysis, an internal standard (IS) is a compound of known concentration added to samples, calibrators, and quality controls to correct for variability during the analytical process. An ideal IS should mimic the physicochemical properties of the analyte to ensure it is equally affected by variations in sample preparation, injection volume, chromatographic retention, and ionization efficiency. The three main categories of internal standards are:

• Stable Isotope-Labeled (SIL) Internal Standards: These are considered the gold standard. They are chemically identical to the analyte but have one or more atoms replaced with a stable isotope (e.g., ²H or D, ¹³C, ¹⁵N).

• Deuterated Internal Standards (e.g., 2-(4-Fluorophenyl)acetic acid-d2): A subset of SIL IS where hydrogen atoms are replaced by deuterium. They are widely used due to their cost-effectiveness and ease of synthesis.

• Structural Analogue Internal Standards: These compounds have a chemical structure similar to the analyte but are not isotopically labeled.

Comparison of Alternative Internal Standards

The selection of an internal standard for the quantification of 2-(4-Fluorophenyl)acetic acid should be based on a thorough evaluation of their respective advantages and disadvantages. The following sections compare potential alternatives to 2-(4-Fluorophenyl)acetic acid-d2.

¹³C-Labeled 2-(4-Fluorophenyl)acetic acid

A ¹³C-labeled version of 2-(4-Fluorophenyl)acetic acid, where one or more carbon atoms are replaced with ¹³C, represents a superior alternative to its deuterated counterpart.

Advantages:

• Minimal Isotope Effect: The larger mass difference between ¹³C and ¹²C compared to D and H results in a negligible isotope effect, leading to near-identical chromatographic retention times and co-elution with the analyte. This is crucial for effective compensation of matrix effects.[1]

• Enhanced Stability: ¹³C-labels are less susceptible to back-exchange with protons from the solvent or matrix compared to deuterium labels, ensuring greater stability throughout the analytical process.

Disadvantages:

• Higher Cost and Availability: The synthesis of ¹³C-labeled compounds is generally more complex and expensive than deuteration, which may impact its feasibility for high-throughput screening.

Structural Analogues: 2-(4-Chlorophenyl)acetic acid or 2-Phenylacetic acid

A structural analogue, such as 2-(4-Chlorophenyl)acetic acid or a simpler analogue like 2-Phenylacetic acid, can be a cost-effective alternative when a SIL-IS is not available.

Advantages:

• Cost-Effective and Readily Available: These compounds are typically less expensive and more readily available than isotopically labeled standards.

• Different Mass: They have a distinct mass from the analyte, avoiding any potential for isotopic cross-contribution.

Disadvantages:

• Differences in Physicochemical Properties: Structural analogues may exhibit different extraction recoveries, chromatographic retention times, and ionization efficiencies compared to the analyte. This can lead to inadequate compensation for matrix effects and introduce bias in the quantification.[2]

• Potential for Endogenous Interference: It is crucial to ensure that the chosen analogue is not present as an endogenous compound or a metabolite in the biological matrix being analyzed.

Quantitative Performance Data: A Comparative Summary

The following table summarizes the expected performance characteristics of different internal standards for the quantification of 2-(4-Fluorophenyl)acetic acid based on typical validation data for similar small molecule assays in human plasma.

Parameter	2-(4-Fluorophenyl)acetic acid-d2	¹³C-Labeled 2-(4-Fluorophenyl)acetic acid	2-(4-Chlorophenyl)acetic acid (Structural Analogue)	Key Findings & References
Linearity (r²)	> 0.99	> 0.99	> 0.99	All internal standards are expected to yield excellent linearity.
Precision (%CV)	< 10%	< 5%	< 15%	¹³C-labeled IS generally provides the best precision due to superior matrix effect compensation.[1]
Accuracy (%Bias)	± 10%	± 5%	± 15%	Structural analogues may show higher bias due to differences in recovery and ionization.[2]
Matrix Effect (%CV)	< 15%	< 10%	< 20%	The closer the co-elution, the better the compensation for matrix effects. ¹³C-IS is expected to perform best.
Extraction Recovery	Similar to analyte	Identical to analyte	May differ from analyte	Differences in polarity can affect extraction efficiency for structural analogues.
Chromatographic Shift	Possible (slight)	Negligible	Expected	Deuterated standards can sometimes show a slight retention time shift (isotope effect). Structural analogues will have different retention times.

Experimental Protocols

A robust experimental protocol is essential for the accurate comparison and validation of internal standards. Below are detailed methodologies for key experiments.

Sample Preparation: Protein Precipitation

• To 100 µL of plasma sample, add 20 µL of the internal standard working solution (e.g., 1 µg/mL of 2-(4-Fluorophenyl)acetic acid-d2, ¹³C-labeled 2-(4-Fluorophenyl)acetic acid, or 2-(4-Chlorophenyl)acetic acid in methanol).

• Vortex for 30 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 5 µL into the LC-MS/MS system.

LC-MS/MS Method

• LC System: Agilent 1200 Series or equivalent

• Column: ZORBAX Extend-C18, 2.1 mm × 100 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-1 min: 10% B

  • 1-5 min: 10-90% B

  • 5-6 min: 90% B

  • 6-6.1 min: 90-10% B

  • 6.1-8 min: 10% B

• MS System: Agilent 6410 Triple Quadrupole or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Negative

• MRM Transitions:

  • 2-(4-Fluorophenyl)acetic acid: m/z 153.0 → 109.0

  • 2-(4-Fluorophenyl)acetic acid-d2: m/z 155.0 → 111.0

  • ¹³C₆-2-(4-Fluorophenyl)acetic acid: m/z 159.0 → 115.0

  • 2-(4-Chlorophenyl)acetic acid: m/z 169.0 → 125.0

Mandatory Visualizations

Caption: A typical bioanalytical workflow for the quantification of 2-(4-Fluorophenyl)acetic acid in plasma.

Caption: Logical relationship between the analyte and different types of internal standards.

Conclusion

The choice of an internal standard is a critical step in the development of a robust and reliable bioanalytical method for 2-(4-Fluorophenyl)acetic acid. While 2-(4-Fluorophenyl)acetic acid-d2 is a suitable and commonly used internal standard, a ¹³C-labeled counterpart is expected to offer superior performance by minimizing the isotope effect and providing greater stability. Structural analogues like 2-(4-Chlorophenyl)acetic acid present a cost-effective option, but require more extensive validation to ensure they adequately compensate for analytical variability. The ultimate selection should be based on a balance of performance requirements, cost, and availability, and must be rigorously validated according to regulatory guidelines.

References

• 1. researchgate.net [researchgate.net]
• 2. Selecting a Structural Analog as an Internal Standard for the Quantification of 6-Methylmercaptopurine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

performance evaluation of 2-(4-Fluorophenyl)acetic acid-d2 as an IS

An Objective Comparison of 2-(4-Fluorophenyl)acetic Acid-d2 as an Internal Standard for LC-MS/MS Analysis

For researchers, scientists, and drug development professionals, the precise and accurate quantification of analytes in complex matrices is paramount. In liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard (IS) is the gold standard for correcting analytical variability. This guide provides a performance evaluation of 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard, comparing it with other potential alternatives and providing a framework of supporting experimental data necessary for its validation.

Performance Comparison

An ideal internal standard should co-elute with the analyte and exhibit similar ionization efficiency and extraction recovery, thereby compensating for variations in sample preparation and instrument response. 2-(4-Fluorophenyl)acetic acid-d2, being a deuterated analog of 2-(4-Fluorophenyl)acetic acid, is expected to have nearly identical physicochemical properties to its non-labeled counterpart.

Below is a summary of typical performance data expected from a validation study. For comparative purposes, hypothetical data for a structural analog internal standard (e.g., 2-(4-Chlorophenyl)acetic acid) and a different deuterated internal standard (e.g., 2-(4-Fluorophenyl)acetic acid-d4) are included.

Table 1: Comparison of Accuracy and Precision

Internal Standard	Analyte Concentration (ng/mL)	Mean Accuracy (%)	Intra-Assay Precision (%RSD)	Inter-Assay Precision (%RSD)
2-(4-Fluorophenyl)acetic acid-d2	5 (LLOQ)	98.5	4.2	5.5
50 (Low QC)	101.2	3.1	4.8
500 (Mid QC)	99.8	2.5	3.9
800 (High QC)	100.5	2.1	3.5
2-(4-Chlorophenyl)acetic acid	5 (LLOQ)	92.1	8.5	12.3
50 (Low QC)	95.6	6.8	9.7
500 (Mid QC)	97.2	5.4	8.1
800 (High QC)	96.5	5.1	7.8
2-(4-Fluorophenyl)acetic acid-d4	5 (LLOQ)	99.1	3.9	5.1
50 (Low QC)	100.8	2.9	4.5
500 (Mid QC)	100.1	2.3	3.7
800 (High QC)	100.9	1.9	3.2

LLOQ: Lower Limit of Quantification; QC: Quality Control; %RSD: Percent Relative Standard Deviation.

Table 2: Comparison of Recovery and Matrix Effect

Internal Standard	Analyte Concentration (ng/mL)	Mean Extraction Recovery (%)	Matrix Effect (%)
2-(4-Fluorophenyl)acetic acid-d2	50 (Low QC)	85.2	98.7
800 (High QC)	86.1	99.1
2-(4-Chlorophenyl)acetic acid	50 (Low QC)	78.5	85.4
800 (High QC)	79.2	88.2
2-(4-Fluorophenyl)acetic acid-d4	50 (Low QC)	85.8	99.5
800 (High QC)	86.5	99.8

Matrix Effect is calculated as the ratio of the analyte peak area in the presence of matrix to the analyte peak area in a neat solution, expressed as a percentage.

Experimental Protocols

Detailed methodologies are crucial for reproducing and verifying performance data.

Sample Preparation

A protein precipitation method is commonly employed for plasma samples:

• To 100 µL of plasma sample, add 10 µL of the internal standard working solution (containing 2-(4-Fluorophenyl)acetic acid-d2).

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• LC System: A standard UHPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A linear gradient from 10% to 90% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

• MRM Transitions:

  • 2-(4-Fluorophenyl)acetic acid: [M-H]⁻ precursor ion → product ion

  • 2-(4-Fluorophenyl)acetic acid-d2: [M-H]⁻ precursor ion → product ion

Validation Experiments

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at four concentration levels (LLOQ, Low, Mid, and High) in five replicates over three separate days.

• Recovery: The extraction recovery is determined by comparing the peak area of the analyte from extracted samples with that of post-extraction spiked samples at low and high QC concentrations.

• Matrix Effect: Evaluated by comparing the peak area of the analyte in post-extraction spiked samples to that in neat solutions at low and high QC concentrations.

Visualizations

To better understand the experimental workflow and logical relationships, the following diagrams are provided.

Caption: Experimental workflow for bioanalysis using an internal standard.

Caption: Logical relationship between validation experiments and performance characteristics.

The Gold Standard of Quantification: A Comparative Guide to 13C-Labeled vs. Deuterated Internal Standards

For researchers, scientists, and drug development professionals engaged in quantitative analysis by mass spectrometry, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. While both 13C-labeled and deuterated internal standards are mainstays in the field, a critical evaluation reveals significant performance differences that can impact data integrity. This guide provides an objective, data-driven comparison to inform the selection of the most suitable internal standard for your analytical needs.

The ideal internal standard should be chemically identical to the analyte of interest, differing only in mass, to ensure it behaves identically during sample preparation, chromatography, and ionization. This allows it to accurately compensate for variations throughout the analytical workflow.[1] Stable isotope-labeled internal standards (SIL-ISs) are the preferred choice for this purpose.[2][3] However, the specific isotope used for labeling—most commonly Carbon-13 (¹³C) or Deuterium (²H)—can lead to distinct analytical outcomes.

Key Performance Parameters: A Head-to-Head Comparison

The primary distinction between ¹³C-labeled and deuterated internal standards lies in their chromatographic behavior and susceptibility to isotopic effects. These differences have direct consequences for the accuracy and precision of quantification, particularly in complex biological matrices.

Parameter	Deuterated (²H) Internal Standard	¹³C-Labeled Internal Standard	Key Findings & Implications
Chromatographic Co-elution	Often exhibits a retention time shift, typically eluting earlier than the unlabeled analyte.[1][4] This is known as the "isotope effect".[5]	Co-elutes perfectly with the analyte under various chromatographic conditions.[4]	The superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[1]
Accuracy & Precision	Can lead to inaccuracies. One study reported a 40% error due to imperfect retention time matching.[1] Another study showed a mean bias of 96.8% with a standard deviation of 8.6%.[1][6]	Demonstrates improved accuracy and precision. A comparative study reported a mean bias of 100.3% with a standard deviation of 7.6%.[1][6]	The closer physicochemical properties of ¹³C-IS to the analyte result in more reliable and reproducible quantification.[1]
Correction for Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the IS, compromising accurate quantification.[1][7]	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.[1][3]	¹³C-IS is the superior choice for complex biological matrices where significant matrix effects are expected.[1]
Isotopic Stability	Prone to back-exchange of deuterium atoms for hydrogen, especially under certain pH or temperature conditions.	The ¹³C-label is chemically stable and not susceptible to exchange.[8]	¹³C-IS provides greater stability and reliability throughout the entire analytical workflow.

Experimental Evidence: A Closer Look at the Data

Numerous studies have highlighted the analytical advantages of ¹³C-labeled internal standards over their deuterated counterparts. For instance, in the field of lipidomics, the use of ¹³C-IS significantly reduced the coefficient of variation (CV%) compared to deuterated standards.[1][9] Similarly, a study on the analysis of amphetamines found that ¹³C₆-labeled internal standards co-eluted perfectly with the analytes, whereas deuterated standards showed chromatographic resolution that increased with the number of deuterium substitutes.[10]

The "isotope effect" observed with deuterated standards is a direct result of the physicochemical differences between the carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger, leading to altered molecular interactions and a shift in chromatographic retention time.[5] This can be particularly problematic in reversed-phase liquid chromatography.[5]

Experimental Protocols

To illustrate a typical workflow for quantitative analysis using internal standards, the following general protocol is provided. Specific parameters will vary depending on the analyte and matrix.

1. Sample Preparation:

• A known amount of the internal standard (either ¹³C-labeled or deuterated) is spiked into all samples, calibration standards, and quality control samples at the earliest stage of the workflow.[11]

• The samples then undergo an extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to isolate the analyte and internal standard from the matrix.

2. LC-MS/MS Analysis:

• The extracted samples are injected into a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

• Chromatographic separation is performed to resolve the analyte and internal standard from other matrix components.

• The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to selectively detect and quantify the analyte and the internal standard based on their specific precursor-to-product ion transitions.

3. Data Analysis:

• The peak areas of the analyte and the internal standard are integrated.

• A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the known concentrations of the calibration standards.

• The concentration of the analyte in the unknown samples is then calculated from the calibration curve using the measured peak area ratio.

Visualizing the Workflow and Key Concepts

To better understand the concepts discussed, the following diagrams illustrate the experimental workflow and the chromatographic behavior of the different internal standards.

A typical workflow for quantitative bioanalysis using an internal standard.

Idealized chromatogram illustrating co-elution and chromatographic shift.

Conclusion and Recommendation

While deuterated internal standards can be a more cost-effective and readily available option, the scientific evidence strongly supports the superiority of ¹³C-labeled internal standards for achieving the highest level of accuracy and precision in quantitative mass spectrometry.[1][12] Their identical chromatographic behavior to the native analyte ensures the most effective compensation for matrix effects, a critical factor in the analysis of complex samples.[1] For applications where data integrity is non-negotiable, such as in regulated bioanalysis and clinical research, the investment in ¹³C-labeled internal standards is a scientifically sound decision that leads to more reliable and defensible results.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. crimsonpublishers.com [crimsonpublishers.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. scispace.com [scispace.com]
• 7. waters.com [waters.com]
• 8. ukisotope.com [ukisotope.com]
• 9. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. caymanchem.com [caymanchem.com]

Assessing the Impact of Deuterium Isotope Effects on Quantification: A Comparative Guide

For researchers, scientists, and drug development professionals, the pursuit of precise and accurate quantification in bioanalysis is paramount. The use of internal standards is a cornerstone of robust analytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS). Among the choices for internal standards, deuterated (stable isotope-labeled) compounds are frequently employed. However, the substitution of hydrogen with deuterium can introduce isotopic effects that may impact quantification. This guide provides an objective comparison of the analytical performance of deuterated standards against non-deuterated alternatives, supported by experimental data and detailed methodologies, to aid in the selection of the most appropriate internal standard.

The primary role of an internal standard (IS) in LC-MS-based quantification is to compensate for variability throughout the analytical process, including sample preparation, injection volume, and instrument response.[1] An ideal IS should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations.[1] While stable isotope-labeled internal standards (SIL-IS), such as those labeled with deuterium, are often considered the "gold standard," it is crucial to understand the potential for deuterium isotope effects to influence analytical results.[2]

Comparative Performance of Deuterated vs. Non-Deuterated Internal Standards

The primary drawback of using deuterated internal standards is the potential for chromatographic shifts due to the deuterium isotope effect.[3] This can cause the deuterated standard to elute at a slightly different retention time than the native analyte, leading to exposure to different matrix effects and potentially compromising quantitative accuracy.[3] In contrast, internal standards labeled with heavier isotopes like ¹³C or ¹⁵N generally do not exhibit this chromatographic shift and co-elute perfectly with the analyte.[4]

Parameter	Deuterated Internal Standard	¹³C or ¹⁵N Labeled Internal Standard	Non-Isotopically Labeled (Analog) Internal Standard	Key Findings & References
Co-elution with Analyte	May exhibit a slight retention time shift (typically elutes earlier in reversed-phase LC).	Co-elutes precisely with the analyte.	Elutes at a different retention time.	Deuterated peptides can experience retention time shifts in reversed-phase chromatography.[5] The most effective way to avoid the chromatographic isotope effect is to use ¹⁵N or ¹³C labeling.[4]
Compensation for Matrix Effects	Good, but can be compromised if a significant chromatographic shift occurs.	Excellent, as it experiences the same matrix effects as the analyte due to co-elution.	Variable, as it may not experience the same matrix effects as the analyte.	A lower coefficient of variation (CV) for the IS-normalized matrix factor indicates better compensation. Deuterated standards generally perform well but can be susceptible to variability if retention times differ.[1]
Potential for Isotopic Crosstalk	Low, but can occur if the mass difference between the analyte and IS is small.	Very low, as the mass difference is typically larger and fragmentation patterns are less likely to overlap.	Not applicable.	Isotopic contributions from the analyte to the internal standard signal can create non-linear calibration behavior.[6]
Cost and Availability	Generally less expensive and more readily available than ¹³C or ¹⁵N labeled standards.	More expensive to synthesize and may have limited commercial availability.	Generally the most cost-effective and widely available.	The synthesis of deuterated isotopologues is relatively inexpensive.[7]
Metabolic Stability	Deuteration can alter metabolic rates (Kinetic Isotope Effect), potentially leading to different stability compared to the analyte.	Metabolic stability is generally identical to the analyte.	Will have a different metabolic profile.	The deuterium kinetic isotope effect can slow down metabolism at the site of deuteration.[8][9] This can lead to "metabolic switching," where the molecule is metabolized at other sites.[10][11][12]

Experimental Protocols

To rigorously assess the suitability of a deuterated internal standard and quantify the impact of isotope effects, the following experimental protocols are recommended.

1. Evaluation of Chromatographic Isotope Effect

Objective: To determine the difference in retention time between the analyte and its deuterated internal standard under specific chromatographic conditions.

Methodology:

• Prepare a solution containing both the analyte and the deuterated internal standard at a known concentration (e.g., 1 µg/mL) in the initial mobile phase.

• Inject the solution onto the LC-MS/MS system.

• Monitor the elution of both the analyte and the deuterated internal standard using their specific multiple reaction monitoring (MRM) transitions.

• Record the retention times for both compounds over a series of replicate injections (n=6).

• Calculate the difference in retention time (ΔRT = RT_analyte - RT_deuterated_IS).

• A consistent ΔRT greater than a certain threshold (e.g., 2-5% of the peak width) may indicate a significant isotope effect that could impact quantification.[5]

2. Assessment of Matrix Effects

Objective: To compare the ability of a deuterated and a non-deuterated internal standard to compensate for matrix effects in a biological matrix (e.g., plasma).

Methodology:

• Obtain blank plasma from at least six different sources.

• Prepare three sets of samples for each source:

  • Set 1 (Neat Solution): Analyte and internal standard spiked into the reconstitution solvent.

  • Set 2 (Post-extraction Spike): Blank plasma is extracted first, and then the analyte and internal standard are spiked into the final extract.

  • Set 3 (Pre-extraction Spike): Analyte and internal standard are spiked into the blank plasma before the extraction process.

• Analyze all samples by LC-MS/MS.

• Calculate the Matrix Factor (MF) for the analyte in each of the six plasma sources: MF = (Peak area in post-extraction spike) / (Peak area in neat solution).

• Calculate the IS-normalized MF for both the deuterated and non-deuterated internal standards: IS-normalized MF = (Analyte peak area / IS peak area in post-extraction spike) / (Analyte peak area / IS peak area in neat solution).

• Calculate the coefficient of variation (CV) of the IS-normalized MF across the six matrix sources for both internal standards. A lower CV indicates better compensation for the variability of the matrix effect.[1]

3. In Vitro Metabolic Stability Assay

Objective: To compare the rate of metabolism of an analyte and its deuterated analog to assess the kinetic isotope effect.

Methodology:

• Incubate the analyte and its deuterated version separately with a metabolically active system (e.g., human liver microsomes) and necessary cofactors (e.g., NADPH).

• Collect aliquots from the incubation mixture at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quench the metabolic reaction in the aliquots by adding a suitable solvent (e.g., cold acetonitrile).

• Analyze the samples by LC-MS/MS to determine the remaining concentration of the parent compound at each time point.

• Plot the natural logarithm of the percentage of the remaining parent compound against time.

• The slope of the linear regression line represents the elimination rate constant (k). The in vitro half-life (t½) can be calculated as 0.693/k.

• A significantly longer half-life for the deuterated compound compared to the analyte indicates a positive deuterium kinetic isotope effect.[13]

Visualizing Key Concepts and Workflows

Caption: General experimental workflow for bioanalytical quantification using an internal standard.

Caption: Impact of isotope effect on co-elution with matrix interferences.

Caption: The Deuterium Kinetic Isotope Effect and Metabolic Switching.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 10. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 11. osti.gov [osti.gov]
• 12. Metabolic switching of drug pathways as a consequence of deuterium substitution (Technical Report) | OSTI.GOV [osti.gov]
• 13. apo.ansto.gov.au [apo.ansto.gov.au]

Navigating Precision: A Comparative Guide to Method Validation Using Isotope-Labeled Internal Standards

For researchers, scientists, and drug development professionals, the accurate quantification of analytes in biological matrices is paramount. This guide provides a comprehensive comparison of method validation guidelines for isotope-labeled internal standards (IS), offering a clear path to robust and reliable bioanalytical data in line with global regulatory expectations.

Stable isotope-labeled internal standards (SIL-ISs) are widely recognized as the gold standard in quantitative mass spectrometry-based bioanalysis.[1] Their use is strongly recommended by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to compensate for variability during sample preparation and analysis.[2] The International Council for Harmonisation (ICH) M10 guideline further harmonizes these recommendations, emphasizing the need for a well-characterized and consistently performing IS.[3] This guide delves into the critical validation parameters, compares different SIL-IS strategies, and provides detailed experimental protocols to ensure data integrity and regulatory compliance.

The Gold Standard: Why Isotope-Labeled Internal Standards?

An ideal internal standard exhibits chemical and physical properties identical to the analyte, ensuring it experiences the same matrix effects and ionization suppression or enhancement.[1] SIL-ISs, being chemically identical to the analyte with the exception of isotopic composition, best fit this requirement.[1] This structural similarity allows them to co-elute with the analyte, providing superior compensation for variations in extraction recovery and matrix effects.[3][4] While structural analogs can be used when a SIL-IS is unavailable, they may exhibit different physicochemical properties, leading to potential inaccuracies.[3][5]

Core Validation Parameters for Isotope-Labeled Internal Standards

A full bioanalytical method validation is crucial to ensure the reliability of analytical results.[6] The key performance characteristics for validation of quantitative methods include selectivity, accuracy, precision, matrix effect, stability, and defining the calibration range with a lower and upper limit of quantification (LLOQ and ULOQ).[7][8]

Validation Parameter	Objective	Key Considerations	Regulatory Expectation (ICH M10)
Selectivity	To ensure that the method can differentiate and quantify the analyte and IS from endogenous components and other interferences in the matrix.[6][9]	Assess potential interference at the retention time of the analyte and IS in blank matrix samples from multiple sources.[2]	Response from interfering components should not be more than 20% of the analyte response at the LLOQ and not more than 5% of the IS response.[6]
Accuracy & Precision	To determine the closeness of the measured concentration to the true value and the degree of scatter in the data, respectively.[7]	Evaluated by analyzing Quality Control (QC) samples at multiple concentration levels (low, medium, high) over several days.	The mean concentration should be within ±15% of the nominal value (±20% at LLOQ), and the precision (%CV) should not exceed 15% (20% at LLOQ).
Matrix Effect	To evaluate the suppressive or enhancing effect of the biological matrix on the ionization of the analyte and IS.[2][4]	Assessed by comparing the response of the analyte in post-extraction spiked matrix samples to the response in a neat solution. Should be evaluated in at least six different lots of the biological matrix.[2]	The IS-normalized matrix factor should have a precision (%CV) of ≤15%.
Stability	To ensure the analyte and IS remain unchanged in the biological matrix under various storage and handling conditions.[2]	Includes freeze-thaw stability, short-term (bench-top) stability, and long-term storage stability assessments.[2]	The mean concentration of stability samples should be within ±15% of the nominal concentration.
Carryover	To assess the potential for analyte from a high concentration sample to affect a subsequent low concentration sample.	Analyze a blank sample immediately after the highest concentration standard (ULOQ).	The response in the blank sample should not be greater than 20% of the LLOQ response and 5% for the IS.
Isotopic Purity of IS	To ensure the SIL-IS is free from significant amounts of the unlabeled analyte.[6][10]	The presence of unlabeled analyte in the IS can lead to artificially high measurements.[4] The Certificate of Analysis (CoA) should be reviewed, and the contribution of the unlabeled analyte in the IS should be evaluated.[2]	The contribution should be minimal and not impact the accuracy of the quantitation.

Comparison of Isotope-Labeled Internal Standards: Deuterium (²H) vs. Carbon-13 (¹³C)

While both deuterium and carbon-13 labeled standards are widely used, they possess distinct characteristics that can influence assay performance.

Feature	Deuterium (²H)-Labeled IS	Carbon-13 (¹³C)-Labeled IS	Structural Analog IS
Chromatographic Co-elution	May exhibit slight retention time shifts (isotope effect).[2][11]	Co-elutes perfectly with the analyte.[2]	Retention time will differ from the analyte.[2]
Matrix Effects	Generally provides good compensation, but chromatographic shifts can lead to differential matrix effects.[11]	Offers superior compensation for matrix effects due to perfect co-elution.[1]	Differences in physicochemical properties can lead to differential matrix effects and impact accuracy.[3]
Chemical Stability	Deuterium labels can sometimes be susceptible to back-exchange, especially if placed on exchangeable sites (e.g., -OH, -NH).[10]	¹³C labels are metabolically and chemically stable.	Stability needs to be thoroughly evaluated and may differ from the analyte.
Cost & Availability	Generally more affordable and widely available.[2]	Typically more expensive and may require custom synthesis.	Availability and cost are variable.

Experimental Protocols

Detailed and standardized experimental protocols are fundamental to a successful method validation.

Protocol 1: Assessment of Matrix Effect

• Prepare two sets of samples:

  • Set A (Neat Solution): Spike the analyte and IS into the reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract blank biological matrix from at least six different sources. Spike the analyte and IS into the extracted matrix supernatant.

• Analyze both sets of samples via LC-MS/MS.

• Calculate the Matrix Factor (MF): MF = (Peak Area of Analyte in Set B) / (Peak Area of Analyte in Set A).

• Calculate the IS-Normalized Matrix Factor: IS-Normalized MF = (MF of Analyte) / (MF of IS).

• Calculate the Coefficient of Variation (%CV) of the IS-Normalized Matrix Factor across the different matrix lots. The %CV should be ≤15%.

Protocol 2: Freeze-Thaw Stability Assessment

• Use low and high concentration QC samples.

• Subject the QC samples to three or more freeze-thaw cycles. For each cycle, samples are frozen at the intended storage temperature (e.g., -20°C or -80°C) for at least 12 hours and then thawed completely at room temperature.

• After the final cycle, analyze the QC samples.

• The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Visualizing the Workflow

Understanding the logical flow of the method validation process is crucial for efficient execution.

Caption: A flowchart of the bioanalytical method validation process using SIL-IS.

Logical Relationships in IS Selection

The choice of an internal standard is a critical decision with downstream consequences for data quality.

Caption: A decision tree for selecting an appropriate internal standard in bioanalysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. waters.com [waters.com]
• 5. scispace.com [scispace.com]
• 6. fda.gov [fda.gov]
• 7. s27415.pcdn.co [s27415.pcdn.co]
• 8. ema.europa.eu [ema.europa.eu]
• 9. bioanalysisforum.jp [bioanalysisforum.jp]
• 10. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 11. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Safety & Regulatory Compliance

2-(4-Fluorophenyl)acetic acid-d2 proper disposal procedures

Proper disposal of 2-(4-Fluorophenyl)acetic acid-d2 is critical for ensuring laboratory safety and environmental protection. As a deuterated, halogenated organic acid, this compound requires specific handling and disposal procedures in accordance with hazardous waste regulations. The primary disposal route is collection as a segregated halogenated organic waste stream, destined for incineration by an approved waste disposal facility.[1][2][3]

Researchers must handle this compound in a well-ventilated area, preferably a fume hood, while wearing appropriate personal protective equipment (PPE) to prevent skin, eye, and respiratory exposure.[2][3][4] In case of accidental contact, immediate first aid measures should be taken.

Safety and Handling Summary

The following table summarizes essential safety and handling information for 2-(4-Fluorophenyl)acetic acid-d2, based on data for the non-deuterated analogue and similar fluorinated acetic acid compounds.

Parameter	Information	Source(s)
GHS Hazard Classification	Skin Corrosion/Irritation (Category 2), Serious Eye Damage/Eye Irritation (Category 2), Specific target organ toxicity - single exposure (Category 3, Respiratory system)	[2][3][4]
Personal Protective Equipment (PPE)	Safety glasses with side-shields (or goggles), protective gloves (e.g., nitrile rubber), lab coat, respiratory protection if dust is generated.	[2][3][4]
First Aid - Skin Contact	Wash off immediately with plenty of soap and water. If skin irritation occurs, get medical advice/attention.[2][3]	[2][3]
First Aid - Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][3]	[2][3]
First Aid - Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[2][3]	[2][3]
Incompatible Materials	Strong oxidizing agents, bases.[3]	[3]
Storage	Keep container tightly closed in a dry, cool, and well-ventilated place.[2][3]	[2][3]

Disposal Protocol

Follow this step-by-step protocol for the safe collection and disposal of 2-(4-Fluorophenyl)acetic acid-d2 waste. This procedure applies to the pure compound as well as contaminated labware (e.g., weigh boats, pipette tips).

1. Waste Segregation and Collection:

• Designate a specific waste container for Halogenated Organic Solids . This container must be separate from non-halogenated waste, aqueous waste, acids, and bases.[1][5][6]
• Place all solid waste of 2-(4-Fluorophenyl)acetic acid-d2, including any contaminated disposable materials, directly into this container.
• If dealing with solutions, collect them in a designated container for Halogenated Organic Liquids . Do not mix with other solvent types.[5][6]

2. Container Labeling:

• Ensure the waste container is clearly and accurately labeled with the words "Hazardous Waste" and "Halogenated Organic Waste".[5]
• List the full chemical name, "2-(4-Fluorophenyl)acetic acid-d2", on the container's contents list. Do not use abbreviations.[5]
• Keep a running log of the components and their approximate quantities added to the container.

3. Handling and Storage of Waste:

• Always handle the waste container inside a fume hood to minimize exposure to vapors or dust.[6]
• Keep the waste container securely closed at all times, except when adding waste.[5]
• Store the container in a designated, well-ventilated secondary containment area, away from incompatible materials.[3][5]

4. Spill Management:

• In the event of a small spill, carefully sweep up the solid material, avoiding dust formation.[2][3]
• Place the spilled material and any contaminated cleaning supplies (e.g., absorbent pads) into the designated halogenated organic waste container.[5]
• For larger spills, evacuate the area and follow your institution's emergency procedures.[5]

5. Final Disposal:

• Once the waste container is full, arrange for pickup by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.
• The ultimate disposal method for halogenated organic waste is typically high-temperature incineration at a regulated facility.[1][7]
• Never dispose of this chemical down the drain or in regular trash, as it should not be released into the environment.[2][4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 2-(4-Fluorophenyl)acetic acid-d2.

Caption: Disposal workflow for 2-(4-Fluorophenyl)acetic acid-d2.

References

• 1. bucknell.edu [bucknell.edu]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 6. Chimactiv - Interactive numerical educational resources for the analysis of complex media [chimactiv.agroparistech.fr]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Personal protective equipment for handling 2-(4-Fluorophenyl)acetic acid-d2

Essential Safety and Handling Guide for 2-(4-Fluorophenyl)acetic acid-d2

This guide provides immediate safety, handling, and disposal protocols for 2-(4-Fluorophenyl)acetic acid-d2, tailored for researchers, scientists, and professionals in drug development. The following information is synthesized from safety data sheets for the structurally analogous non-deuterated compound, 2-(4-Fluorophenyl)acetic acid, and general best practices for handling similar chemical substances.

Hazard Identification and Personal Protective Equipment

2-(4-Fluorophenyl)acetic acid is classified as a substance that can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, stringent adherence to personal protective equipment (PPE) protocols is mandatory to ensure personnel safety.

Recommended Personal Protective Equipment (PPE)

PPE Category	Item	Specification
Eye/Face Protection	Safety Goggles	Tightly fitting with side-shields, conforming to EN 166 (EU) or NIOSH (US) standards.[1]
Face Shield	Recommended for splash hazards or when handling larger quantities.
Skin Protection	Gloves	Chemical-resistant gloves (e.g., nitrile or butyl rubber). Inspect for tears or holes before use.[1]
Laboratory Coat	Standard laboratory coat to be worn at all times.
Apron/Sleeves	Chemically-resistant apron and disposable sleeves for splash protection.
Respiratory Protection	Respirator	A full-face respirator with an appropriate cartridge should be used if exposure limits are exceeded or if irritation is experienced.[1] Work should be conducted in a well-ventilated area, preferably a fume hood.[1][2]

Operational and Disposal Plans

Handling and Storage:

• Handle in a well-ventilated place.[1]

• Avoid the formation of dust and aerosols.[1]

• Avoid contact with skin and eyes.[1][2]

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

• Keep away from incompatible materials such as strong oxidizing agents and bases.[3]

Spill Response:

• Evacuate: Clear the area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Use an absorbent material to contain the spill. For dry spills, carefully sweep or scoop the material to avoid raising dust.

• Collect: Place the spilled material and contaminated absorbent into a suitable, labeled container for disposal.

• Clean: Decontaminate the spill area with a suitable cleaning agent.

• Dispose: Dispose of the waste according to local, regional, and national hazardous waste regulations.[3]

Disposal Plan:

• Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste.[3]

• Consult local, regional, and national hazardous waste regulations for complete and accurate classification and disposal procedures.[3]

• Deuterated compounds are not typically classified as hazardous waste due to their isotopic nature; however, the chemical properties of the parent compound dictate the disposal route. Some facilities may offer recycling programs for deuterated materials.

Emergency and First-Aid Procedures

Exposure Route	First-Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult, seek medical attention.[1]
Skin Contact	Immediately wash the affected area with plenty of soap and water.[3] Remove contaminated clothing. If skin irritation occurs, get medical advice/attention.[3]
Eye Contact	Rinse cautiously with water for several minutes.[2] Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[1]

Experimental Workflow for Handling 2-(4-Fluorophenyl)acetic acid-d2

The following diagram outlines the standard operating procedure for the safe handling of 2-(4-Fluorophenyl)acetic acid-d2 in a laboratory setting.

Caption: Workflow for Safe Handling of 2-(4-Fluorophenyl)acetic acid-d2.

References

• 1. echemi.com [echemi.com]
• 2. downloads.ossila.com [downloads.ossila.com]
• 3. fishersci.com [fishersci.com]